Dammar-20(21)-en-3,24,25-triol

Core Science & Biosynthesis

Unraveling the Molecular Blueprint: A Technical Guide to the Mechanism of Action of Dammar-20(21)-en-3,24,25-triol

For Immediate Release

This technical guide provides an in-depth exploration of the multifaceted mechanism of action of Dammar-20(21)-en-3,24,25-triol, a dammarane-type triterpenoid (B12794562) with promising therapeutic potential. Synthesizing the current scientific understanding, this document details the compound's interactions with key cellular pathways, offering valuable insights for researchers, scientists, and drug development professionals.

Dammar-20(21)-en-3,24,25-triol, a natural product isolated from plants of the Meliaceae family, such as those from the Walsura and Shorea genera, has demonstrated a spectrum of biological activities, including anti-inflammatory, cytotoxic, antiviral, and acetylcholinesterase inhibitory effects.[1] This guide will dissect the molecular underpinnings of these activities, presenting available quantitative data, experimental methodologies, and visual representations of the implicated signaling cascades.

Anti-inflammatory Mechanism of Action

Dammar-20(21)-en-3,24,25-triol exerts its anti-inflammatory effects primarily through the modulation of the nuclear factor-kappa B (NF-κB) signaling pathway, a critical regulator of the inflammatory response. In inflammatory states, such as those induced by lipopolysaccharide (LPS) in macrophage cell lines like RAW 264.7, the activation of the NF-κB pathway leads to the production of pro-inflammatory mediators and cytokines.

The proposed mechanism involves the inhibition of IκBα phosphorylation and degradation. This prevents the nuclear translocation of the p65 subunit of NF-κB, thereby blocking the transcription of downstream inflammatory genes. This leads to a significant reduction in the production of key inflammatory molecules.

Key Events in the Anti-inflammatory Pathway:

• Inhibition of Pro-inflammatory Mediators: A reduction in the synthesis of nitric oxide (NO) and prostaglandin (B15479496) E2 (PGE2).

• Downregulation of Pro-inflammatory Cytokines: Decreased expression and secretion of tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β).

Caption: Proposed anti-inflammatory signaling pathway of Dammar-20(21)-en-3,24,25-triol.

Quantitative Data: Anti-inflammatory Activity

Cell Line	Treatment	Target	IC50 (µM)	Reference
RAW 264.7	LPS	NO Production	Data not available	N/A
RAW 264.7	LPS	IL-6 Production	Data not available	N/A
RAW 264.7	LPS	TNF-α Production	Data not available	N/A
Note: Specific IC50 values for Dammar-20(21)-en-3,24,25-triol are not yet publicly available. The table reflects the inhibitory effects observed for related dammarane (B1241002) triterpenoids.

Experimental Protocol: In Vitro Anti-inflammatory Assay

Cell Culture and Treatment:

• RAW 264.7 macrophage cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 humidified incubator.

• Cells are seeded in 96-well plates and allowed to adhere overnight.

• Cells are pre-treated with various concentrations of Dammar-20(21)-en-3,24,25-triol for 1 hour.

• Inflammation is induced by adding lipopolysaccharide (LPS; 1 µg/mL) and incubating for 24 hours.

Quantification of Inflammatory Mediators:

• Nitric Oxide (NO) Assay: The concentration of nitrite (B80452) in the culture supernatant is measured using the Griess reagent as an indicator of NO production.

• Cytokine ELISA: The levels of TNF-α, IL-6, and IL-1β in the culture medium are quantified using commercially available enzyme-linked immunosorbent assay (ELISA) kits.

Western Blot Analysis for NF-κB Pathway:

• Treated cells are lysed, and protein concentrations are determined.

• Proteins are separated by SDS-PAGE and transferred to a PVDF membrane.

• Membranes are probed with primary antibodies against phospho-IκBα, IκBα, p65, and a loading control (e.g., β-actin).

• Following incubation with HRP-conjugated secondary antibodies, protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Cytotoxic Mechanism of Action

The cytotoxic activity of Dammar-20(21)-en-3,24,25-triol against various cancer cell lines is primarily attributed to the induction of apoptosis. Dammarane-type triterpenoids have been shown to exert cytotoxic effects on cancer cells, including breast cancer cell lines like MCF-7.[2] The underlying mechanism likely involves the activation of intrinsic and/or extrinsic apoptotic pathways.

Caption: Experimental workflow for assessing the cytotoxicity of Dammar-20(21)-en-3,24,25-triol.

Quantitative Data: Cytotoxic Activity

Cell Line	Compound Type	IC50 (µM)	Reference
MCF-7 (Breast Cancer)	Dammarane Triterpenoids	>100	[3]
B16-F10 (Melanoma)	Dammarane Triterpenoids	>100	[3]
Note: The provided IC50 values are for structurally related dammarane triterpenoids and indicate that the natural compounds may have low to moderate direct cytotoxicity, suggesting potential for semi-synthetic modifications to enhance potency.[3]

Experimental Protocol: Cytotoxicity and Apoptosis Assays

Cell Viability Assay (MTT Assay):

• Cancer cells are seeded in 96-well plates and treated with a range of concentrations of Dammar-20(21)-en-3,24,25-triol for 24-72 hours.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 4 hours.

• The resulting formazan (B1609692) crystals are dissolved in DMSO.

• The absorbance is measured at 570 nm using a microplate reader to determine cell viability. The IC50 value is calculated from the dose-response curve.

Apoptosis Assay (Annexin V/Propidium (B1200493) Iodide Staining):

• Cells are treated with Dammar-20(21)-en-3,24,25-triol at its IC50 concentration for a specified time.

• Cells are harvested and washed with PBS.

• Cells are resuspended in Annexin V binding buffer and stained with FITC-conjugated Annexin V and propidium iodide (PI).

• The stained cells are analyzed by flow cytometry to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Antiviral and Acetylcholinesterase Inhibitory Activities

Antiviral Mechanism

Dammarane-type triterpenoids have been reported to exhibit antiviral activities, particularly against enveloped viruses like Herpes Simplex Virus (HSV).[4] The proposed mechanism involves the interference with viral entry and/or replication processes. For HSV, this could involve the inhibition of viral attachment to host cells or the disruption of the function of viral enzymes essential for DNA replication. However, the precise molecular target of Dammar-20(21)-en-3,24,25-triol in the HSV life cycle has not yet been elucidated.

Acetylcholinesterase (AChE) Inhibition

Several triterpenoids have demonstrated inhibitory activity against acetylcholinesterase (AChE), an enzyme responsible for the breakdown of the neurotransmitter acetylcholine (B1216132).[1] By inhibiting AChE, these compounds can increase the levels of acetylcholine in the synaptic cleft, a strategy employed in the treatment of Alzheimer's disease. The inhibitory mechanism is likely due to the binding of the triterpenoid to the active site or peripheral anionic site of the AChE enzyme.

Quantitative Data: AChE Inhibition

Compound Type	Target	IC50 (µM)	Reference
Serratene-type Triterpenoids	AChE	< 30	[1]
Ganolucidic acid E	AChE	10.8	[1]
Ursolic acid	AChE	21.5	[1]
Note: The IC50 values are for other bioactive triterpenoids, indicating the potential for Dammar-20(21)-en-3,24,25-triol to have similar activity.

Experimental Protocol: Acetylcholinesterase Inhibition Assay (Ellman's Method)

• The assay is performed in a 96-well plate.

• A solution of AChE, 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB), and varying concentrations of Dammar-20(21)-en-3,24,25-triol in a suitable buffer is prepared.

• The reaction is initiated by the addition of the substrate, acetylthiocholine (B1193921) iodide (ATCI).

• The hydrolysis of ATCI by AChE produces thiocholine, which reacts with DTNB to form a yellow-colored product.

• The rate of color development is monitored by measuring the absorbance at 412 nm over time using a microplate reader.

• The percentage of inhibition is calculated, and the IC50 value is determined.

Conclusion

Dammar-20(21)-en-3,24,25-triol is a promising natural product with a diverse pharmacological profile. Its mechanism of action is multifaceted, involving the modulation of key signaling pathways in inflammation and cancer, as well as potential inhibitory effects on viral replication and acetylcholinesterase activity. Further research is warranted to fully elucidate the specific molecular targets and to optimize its therapeutic potential through medicinal chemistry efforts. This guide provides a foundational framework for such future investigations.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Unveiling the Natural Reserves of Dammar-20(21)-en-3,24,25-triol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the natural sources of the triterpenoid (B12794562) Dammar-20(21)-en-3,24,25-triol. The document summarizes quantitative data, details experimental protocols for its isolation and purification, and explores the potential signaling pathways it may modulate, based on current scientific literature.

Natural Occurrences and Quantitative Analysis

Dammar-20(21)-en-3,24,25-triol has been identified as a constituent of various plant species, primarily within the genera Walsura and Shorea. Quantitative data regarding its abundance remains somewhat limited in publicly available literature; however, existing studies provide valuable insights into extraction yields.

Plant Source	Plant Part	Extraction Method	Yield	Citation
Walsura robusta	Bark	95% Ethanol (B145695) Extraction	12.4% (w/w) of crude extract	[1]
Walsura robusta	-	Semi-preparative HPLC of a partially purified fraction	32% (w/w) of pure compound	[1]
Genus Shorea	Not Specified	Not Specified	Data Not Available	[1]

Note: The yields mentioned are context-dependent and can vary based on the specific species, geographical location, harvesting time, and the precise extraction and purification protocols employed.

Experimental Protocols: Extraction, Isolation, and Purification

The isolation of Dammar-20(21)-en-3,24,25-triol from its natural sources involves a multi-step process encompassing extraction, fractionation, and chromatographic purification. Below are detailed methodologies synthesized from various reported protocols.

Extraction

The initial step involves the extraction of the crude triterpenoid fraction from the plant material.

• Solvent Extraction:

  • Air-dry the plant material (e.g., bark of Walsura robusta) and grind it into a coarse powder.

  • Macerate the powdered material with 95% ethanol at a 1:10 (w/v) ratio for 72 hours at room temperature, with occasional agitation.

  • Filter the extract and concentrate it under reduced pressure using a rotary evaporator to obtain the crude ethanol extract.[1]

Fractionation

The crude extract is then partitioned to separate compounds based on their polarity.

• Liquid-Liquid Partitioning:

  • Suspend the crude ethanol extract in distilled water.

  • Perform sequential partitioning with solvents of increasing polarity, such as petroleum ether, ethyl acetate (B1210297), and n-butanol.

  • Collect the different fractions. Triterpenoids like Dammar-20(21)-en-3,24,25-triol are typically enriched in the ethyl acetate and n-butanol fractions.

  • Evaporate the solvent from each fraction to yield the respective dried extracts.

Chromatographic Purification

The enriched fractions are subjected to various chromatographic techniques to isolate the pure compound.

• Silica (B1680970) Gel Column Chromatography:

  • Pack a glass column with silica gel (60-120 mesh).

  • Dissolve the ethyl acetate or n-butanol fraction in a minimal amount of a suitable solvent and adsorb it onto a small amount of silica gel.

  • Load the adsorbed sample onto the top of the prepared column.

  • Elute the column with a gradient solvent system. A common system is a gradient of increasing polarity, starting with hexane (B92381) and gradually increasing the proportion of ethyl acetate (e.g., from 100:0 to 0:100).

  • Collect fractions and monitor them using Thin Layer Chromatography (TLC) with a suitable visualizing agent (e.g., anisaldehyde-sulfuric acid reagent followed by heating).

  • Pool the fractions containing the compound of interest.

• Semi-Preparative High-Performance Liquid Chromatography (HPLC):

  • Further purify the pooled fractions using a semi-preparative HPLC system equipped with a C18 column.

  • A typical mobile phase is an isocratic or gradient system of acetonitrile (B52724) and water.

  • Monitor the elution profile using a UV detector.

  • Collect the peak corresponding to Dammar-20(21)-en-3,24,25-triol.

  • Evaporate the solvent to obtain the purified compound.

The following diagram illustrates a general workflow for the isolation and purification of Dammar-20(21)-en-3,24,25-triol.

General workflow for the isolation of Dammar-20(21)-en-3,24,25-triol.

Potential Signaling Pathways

While direct studies on the signaling pathways modulated by Dammar-20(21)-en-3,24,25-triol are not extensively documented, research on structurally similar dammarane-type triterpenoids provides strong indications of its potential mechanisms of action, particularly in the context of cancer therapy.

A closely related compound, 20(S)-25-methoxyl-dammarane-3β, 12β, 20-triol , has been shown to exert its anti-cancer effects by modulating key signaling pathways involved in cell proliferation, survival, and apoptosis. It is plausible that Dammar-20(21)-en-3,24,25-triol may share similar mechanisms of action.

Inhibition of Pro-survival Signaling: STAT3 and ERK Pathways

The Signal Transducer and Activator of Transcription 3 (STAT3) and the Extracellular signal-regulated kinase (ERK) pathways are frequently hyperactivated in cancer, promoting cell proliferation and survival. 20(S)-25-methoxyl-dammarane-3β, 12β, 20-triol has been demonstrated to negatively regulate the activation of both STAT3 and ERK.

Inhibition of STAT3 and ERK signaling by a related dammarane triterpenoid.

Induction of Apoptosis and Cell Cycle Arrest

Dammarane-type triterpenoids have been shown to induce apoptosis (programmed cell death) and cause cell cycle arrest in cancer cells. This is achieved through the modulation of various regulatory proteins. The structurally similar 20(S)-25-methoxyl-dammarane-3β, 12β, 20-triol has been found to:

• Decrease the levels of:

  • MDM2: A negative regulator of the p53 tumor suppressor.

  • E2F1: A transcription factor crucial for cell cycle progression.

  • Cyclin D1, CDK2, and CDK4: Key proteins that drive the cell cycle.

• Increase the levels of:

  • p21 and p27: Cyclin-dependent kinase inhibitors that halt the cell cycle.

• Activate:

  • Caspase-3, -8, and -9: Executioner and initiator caspases that mediate apoptosis.

Modulation of cell cycle and apoptosis pathways by related dammarane triterpenoids.

References

• 1. Dammar-20(21)-en-3,24,25-triol | Benchchem [benchchem.com]

The Core of Ginseng's Power: An In-depth Technical Guide to the Biosynthesis of Dammarane-Type Triterpenoids

For Researchers, Scientists, and Drug Development Professionals

Dammarane-type triterpenoids, particularly the ginsenosides (B1230088) found in Panax species, are a class of natural products renowned for their diverse and potent pharmacological activities. Their complex structures, arising from a sophisticated biosynthetic pathway, have captivated the interest of researchers for decades. This technical guide provides a comprehensive overview of the core biosynthetic pathway of dammarane-type triterpenoids, detailing the enzymatic steps, regulatory networks, and key experimental methodologies for their study. This document is intended to serve as a valuable resource for professionals engaged in natural product chemistry, metabolic engineering, and drug discovery.

The Dammarane (B1241002) Biosynthetic Pathway: From a Simple Precursor to Complex Aglycones

The journey to dammarane-type triterpenoids begins with the ubiquitous precursor, 2,3-oxidosqualene (B107256) . This linear molecule undergoes a series of intricate cyclization and oxidation reactions, catalyzed by specific enzymes, to form the characteristic tetracyclic dammarane skeleton. The core pathway can be dissected into three main stages:

Cyclization of 2,3-Oxidosqualene to Dammarenediol-II

The first committed step in dammarane biosynthesis is the cyclization of 2,3-oxidosqualene to form the foundational dammarane structure, dammarenediol-II . This crucial reaction is catalyzed by the enzyme dammarenediol-II synthase (DS) .[1][2][3]

Hydroxylation of Dammarenediol-II to Protopanaxadiol (B1677965)

Following the formation of dammarenediol-II, the pathway branches into the production of the two primary dammarane aglycones. The first of these, protopanaxadiol (PPD) , is formed through the hydroxylation of dammarenediol-II at the C-12 position. This reaction is catalyzed by a cytochrome P450 enzyme, protopanaxadiol synthase (PPDS) , specifically CYP716A47 .[4][5][6]

Hydroxylation of Protopanaxadiol to Protopanaxatriol (B1242838)

The second major aglycone, protopanaxatriol (PPT) , is synthesized from protopanaxadiol through a further hydroxylation step at the C-6 position. This conversion is carried out by another cytochrome P450 enzyme, protopanaxatriol synthase (PPTS) , identified as CYP716A53v2 .[7][8]

The Gateway to Diversity: Glycosylation

The vast structural diversity of ginsenosides arises from the subsequent glycosylation of the PPD and PPT aglycones. A multitude of UDP-glycosyltransferases (UGTs) are responsible for attaching various sugar moieties to the hydroxyl groups at different positions on the dammarane skeleton, primarily at C-3, C-6, and C-20.[9][10][11] This combinatorial glycosylation is the primary driver of the wide array of ginsenosides with distinct pharmacological properties.

Core biosynthetic pathway of dammarane-type triterpenoid (B12794562) aglycones.

Regulation of Dammarane Biosynthesis: The Role of Jasmonate Signaling

The production of dammarane-type triterpenoids is tightly regulated in response to various developmental and environmental cues. One of the most well-characterized regulatory mechanisms is the jasmonate signaling pathway . Elicitation with methyl jasmonate (MeJA) has been shown to significantly enhance the biosynthesis of ginsenosides in Panax cell and hairy root cultures.[12][13]

The signaling cascade is initiated by the perception of jasmonates, leading to the degradation of JAZ (Jasmonate-ZIM domain) repressor proteins. This derepression allows for the activation of downstream transcription factors, including members of the MYC , MYB , bHLH , WRKY , and NAC families.[14] These transcription factors then bind to specific cis-acting elements in the promoters of dammarane biosynthetic genes, such as dammarenediol-II synthase (DS), upregulating their expression and leading to increased production of dammarane triterpenoids.[15]

Simplified jasmonate signaling pathway regulating dammarane biosynthesis.

Quantitative Data on Dammarane-Type Triterpenoid Production

The yield of dammarane-type triterpenoids varies significantly depending on the production system. While Panax ginseng plants are the natural source, biotechnological approaches such as hairy root cultures and metabolic engineering in microorganisms offer promising alternatives for enhanced and sustainable production.

Enzyme Kinetic Parameters

Detailed enzyme kinetic parameters (Km, Vmax, kcat) for the core enzymes of the dammarane biosynthetic pathway are not extensively reported in the literature. However, functional characterization has been performed, confirming their catalytic activities.

Enzyme	Substrate	Product	Notes
Dammarenediol-II Synthase (DS)	2,3-Oxidosqualene	Dammarenediol-II	Activity confirmed in recombinant yeast and in vitro assays.[1][2][16]
Protopanaxadiol Synthase (PPDS / CYP716A47)	Dammarenediol-II	Protopanaxadiol	Activity demonstrated in recombinant yeast and in vitro microsomal assays.[4][5]
Protopanaxatriol Synthase (PPTS / CYP716A53v2)	Protopanaxadiol	Protopanaxatriol	Activity confirmed in recombinant yeast and in vitro assays.[7][8]
UDP-Glycosyltransferases (UGTs)	PPD, PPT, and various ginsenosides	Glycosylated ginsenosides	A diverse family of enzymes with varying substrate specificities. Kinetic parameters have been determined for some specific UGTs.[9][17]

Comparative Yields of Dammarane-Type Triterpenoids in Different Production Systems

Production System	Key Dammarane-Type Triterpenoids Produced	Reported Yields (mg/g dry weight or mg/L)	References
Panax ginseng Root	Dammarenediol-II, PPD, PPT, various ginsenosides	Total ginsenosides: ~10-20 mg/g	[18]
Panax ginseng Hairy Root Cultures	Dammarenediol-II, PPD, PPT, various ginsenosides	Total ginsenosides: ~5-15 mg/g; can be enhanced with elicitors.	[19][20][21]
Engineered Saccharomyces cerevisiae	Dammarenediol-II, PPD, PPT, specific ginsenosides	Dammarenediol-II: up to 5.6 g/L; PPD: up to 1.72 g/L; PPT: up to 15.9 mg/L.	[12][22]
Engineered Nicotiana benthamiana	Dammarenediol-II, PPD, PPT	PPT: up to 2.8 µg/g dry weight.	[23]
Engineered Chlamydomonas reinhardtii	Dammarenediol-II	Up to 2.6 mg/L.	[24]

Experimental Protocols

This section provides an overview of key experimental methodologies for the study of the dammarane-type triterpenoid biosynthetic pathway.

Heterologous Expression and Purification of Biosynthetic Enzymes

Objective: To produce recombinant enzymes for in vitro characterization.

Workflow:

Workflow for heterologous expression and purification of enzymes.

Protocol Outline (Example for E. coli):

• Gene Amplification: Amplify the coding sequence of the target enzyme (e.g., dammarenediol-II synthase) from Panax ginseng cDNA using PCR with primers containing appropriate restriction sites.

• Vector Ligation: Ligate the purified PCR product into an expression vector (e.g., pET vector with a His-tag).

• Transformation: Transform the expression vector into a suitable E. coli expression strain (e.g., BL21(DE3)).

• Culture and Induction: Grow the transformed E. coli in LB medium to an OD600 of 0.6-0.8. Induce protein expression by adding IPTG (isopropyl β-D-1-thiogalactopyranoside) and incubate at a lower temperature (e.g., 16-25°C) overnight.

• Cell Lysis: Harvest the cells by centrifugation and resuspend in lysis buffer. Lyse the cells using sonication or a French press.

• Purification: Clarify the lysate by centrifugation and purify the His-tagged protein using Ni-NTA affinity chromatography.

• Verification: Confirm the purity and size of the recombinant protein using SDS-PAGE.

In Vitro Enzyme Assays

4.2.1. Dammarenediol-II Synthase Assay

Principle: This assay measures the conversion of 2,3-oxidosqualene to dammarenediol-II by the recombinant DS enzyme.

Protocol Outline:

• Reaction Mixture: Prepare a reaction mixture containing buffer (e.g., potassium phosphate (B84403) buffer, pH 7.4), the purified recombinant DS enzyme, and the substrate 2,3-oxidosqualene.

• Incubation: Incubate the reaction mixture at an optimal temperature (e.g., 30°C) for a defined period.

• Extraction: Stop the reaction and extract the products with an organic solvent (e.g., ethyl acetate).

• Analysis: Analyze the extracted products by GC-MS or LC-MS to identify and quantify the formation of dammarenediol-II.

4.2.2. Cytochrome P450 (PPDS and PPTS) Enzyme Assay

Principle: This assay measures the hydroxylation of the substrate (dammarenediol-II for PPDS or PPD for PPTS) by the recombinant P450 enzyme in the presence of a cytochrome P450 reductase (CPR) and NADPH.[25][26][27][28]

Protocol Outline:

• Microsome Preparation: If using a yeast expression system, prepare microsomes containing the recombinant CYP and CPR.

• Reaction Mixture: Prepare a reaction mixture containing buffer (e.g., potassium phosphate buffer, pH 7.4), microsomes (or purified CYP and CPR), the substrate, and an NADPH-regenerating system (e.g., glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP+).

• Incubation: Incubate the reaction at an optimal temperature (e.g., 28-30°C) with shaking.

• Extraction and Analysis: Stop the reaction, extract the products, and analyze by LC-MS to detect the formation of PPD or PPT.

4.2.3. UDP-Glycosyltransferase (UGT) Assay

Principle: This assay measures the transfer of a sugar moiety from a UDP-sugar donor to a ginsenoside acceptor, catalyzed by a recombinant UGT.

Protocol Outline:

• Reaction Mixture: Prepare a reaction mixture containing buffer (e.g., Tris-HCl, pH 7.5), the purified recombinant UGT, the ginsenoside acceptor substrate (e.g., PPD), and the UDP-sugar donor (e.g., UDP-glucose).

• Incubation: Incubate the reaction at an optimal temperature (e.g., 37°C).

• Analysis: The reaction can be analyzed in two ways:

  • Direct Product Detection: Stop the reaction and analyze the formation of the glycosylated product by HPLC or LC-MS.[9]

  • UDP Detection: Use a commercial kit (e.g., UDP-Glo™) to measure the amount of UDP released during the reaction, which is proportional to the enzyme activity.[10]

Quantification of Dammarane-Type Triterpenoids in Biological Samples

Objective: To extract and quantify the levels of specific dammarane-type triterpenoids from plant material, hairy root cultures, or microbial fermentation broths.

Workflow:

General workflow for the quantification of dammarane-type triterpenoids.

Protocol Outline:

• Sample Preparation: Lyophilize and grind plant or hairy root samples to a fine powder. For microbial cultures, separate the cells from the broth.

• Extraction: Extract the samples with a suitable solvent, typically methanol (B129727) or ethanol, often with the aid of sonication or reflux.

• Purification/Enrichment: The crude extract can be further purified and enriched for triterpenoids using solid-phase extraction (SPE) with a C18 cartridge.

• LC-MS or HPLC Analysis: Separate the triterpenoids using a C18 reversed-phase column with a water/acetonitrile or water/methanol gradient. Detection can be performed using a UV detector (around 203 nm) or a mass spectrometer for more sensitive and specific detection.

• Quantification: Quantify the individual dammarane-type triterpenoids by comparing their peak areas to those of authentic standards.

Conclusion

The biosynthesis of dammarane-type triterpenoids is a complex and highly regulated process that is of significant interest to researchers in various fields. A thorough understanding of the enzymes, intermediates, and regulatory networks involved is crucial for harnessing the potential of these valuable natural products. The methodologies outlined in this guide provide a framework for the continued exploration of this fascinating biosynthetic pathway, with the ultimate goal of developing sustainable and efficient production platforms for these pharmacologically important compounds. The ongoing efforts in metabolic engineering, synthetic biology, and elucidation of regulatory mechanisms promise to unlock new avenues for the production and diversification of dammarane-type triterpenoids for therapeutic applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Dammarenediol-II synthase, the first dedicated enzyme for ginsenoside biosynthesis, in Panax ginseng - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dammarenediol II synthase - Wikipedia [en.wikipedia.org]
• 4. The Cyt P450 enzyme CYP716A47 catalyzes the formation of protopanaxadiol from dammarenediol-II during ginsenoside biosynthesis in Panax ginseng - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. [PDF] The Cyt P450 enzyme CYP716A47 catalyzes the formation of protopanaxadiol from dammarenediol-II during ginsenoside biosynthesis in Panax ginseng. | Semantic Scholar [semanticscholar.org]
• 7. Cytochrome P450 CYP716A53v2 catalyzes the formation of protopanaxatriol from protopanaxadiol during ginsenoside biosynthesis in Panax ginseng - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. Enzymatic Synthesis of Unnatural Ginsenosides Using a Promiscuous UDP-Glucosyltransferase from Bacillus subtilis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. pure.kaist.ac.kr [pure.kaist.ac.kr]
• 12. Production of a Novel Protopanaxatriol-Type Ginsenoside by Yeast Cell Factories - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Harnessing Jasmonate Pathways: PgJAR1’s Impact on Ginsenoside Accumulation in Ginseng [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. Frontiers | Integrated Metabolomic and Transcriptomic Analysis and Identification of Dammarenediol-II Synthase Involved in Saponin Biosynthesis in Gynostemma longipes [frontiersin.org]
• 17. researchgate.net [researchgate.net]
• 18. Ginsenosides in Panax genus and their biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. GINSENOSIDE PRODUCTION BY HAIRY ROOT CULTURES OF PANAX GINSENG C.A. MEYER IN BIOREACTORS | International Society for Horticultural Science [ishs.org]
• 20. Growth and ginsenoside production in hairy root cultures of Panax ginseng using a novel bioreactor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. The production of ginsenosides in hairy root cultures of American Ginseng, Panax quinquefolium L. and their antimicrobial activity - PMC [pmc.ncbi.nlm.nih.gov]
• 22. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 23. Production of ginsenoside aglycone (protopanaxatriol) and male sterility of transgenic tobacco co-overexpressing three Panax ginseng genes: PgDDS, CYP716A47, and CYP716A53v2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Promoting Photosynthetic Production of Dammarenediol-II in Chlamydomonas reinhardtii via Gene Loading and Culture Optimization | MDPI [mdpi.com]
• 25. Measurement of cytochrome P450 and NADPH–cytochrome P450 reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Cytochrome P450 Induction Assays [sigmaaldrich.com]
• 27. researchgate.net [researchgate.net]
• 28. criver.com [criver.com]

An In-depth Technical Guide to Dammar-20(21)-en-3,24,25-triol: Chemical Structure, Properties, and Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dammar-20(21)-en-3,24,25-triol is a tetracyclic triterpenoid (B12794562) belonging to the dammarane (B1241002) class of natural products. Isolated primarily from plants of the Meliaceae family, such as Walsura robusta, and also found in dammar resin, this compound has garnered significant interest within the scientific community.[1][2] Its multifaceted biological activities, including antiviral, anticancer, and anti-inflammatory properties, position it as a promising candidate for further investigation in drug discovery and development. This guide provides a comprehensive overview of the chemical structure, physicochemical properties, and known biological activities of Dammar-20(21)-en-3,24,25-triol, with a focus on experimental details and mechanistic insights relevant to researchers in the life sciences.

Chemical Structure and Physicochemical Properties

Dammar-20(21)-en-3,24,25-triol is characterized by a dammarane skeleton, a tetracyclic core structure. The specific stereochemistry of the hydroxyl groups and the exocyclic double bond are crucial for its biological function. The systematic name for one of its common isomers is (3β,24R)-Dammar-20(21)-ene-3,24,25-triol.

A summary of its key chemical and physical properties is presented in the table below.

Property	Value	Reference
CAS Number	55050-69-6	N/A
Molecular Formula	C₃₀H₅₂O₃	[2]
Molecular Weight	460.73 g/mol	[2]
Appearance	White to off-white powder	N/A
Melting Point	165-167 °C	N/A
Solubility	Soluble in DMSO	[3]
Purity (typical)	≥98% (by HPLC)	[3]

Spectroscopic data, essential for the identification and characterization of Dammar-20(21)-en-3,24,25-triol, are summarized as follows:

Spectroscopic Data	Key Features
¹H NMR	Signals corresponding to the dammarane skeleton, hydroxyl groups, and the exocyclic double bond.
¹³C NMR	Resonances confirming the 30 carbon atoms of the dammarane framework.
Mass Spectrometry	Molecular ion peak consistent with the chemical formula.

Biological Activities and Mechanisms of Action

Dammar-20(21)-en-3,24,25-triol has demonstrated a range of biological activities in preclinical studies. The primary areas of investigation include its potential as an antiviral, anticancer, and anti-inflammatory agent.

Antiviral Activity

This triterpenoid has shown potential in inhibiting the replication of certain viruses.[1] The proposed mechanism of action involves the inhibition of key viral enzymes necessary for replication.[1] Further research is needed to fully elucidate the specific viral targets and the breadth of its antiviral spectrum.

Anticancer Activity

Studies have indicated that Dammar-20(21)-en-3,24,25-triol exhibits cytotoxic effects against various cancer cell lines.[1] The mechanism of its anticancer activity is believed to involve the induction of apoptosis (programmed cell death) in cancer cells.[1] The structural features of the dammarane skeleton are thought to play a crucial role in its cytotoxic potential.

Anti-inflammatory Activity

Dammar-20(21)-en-3,24,25-triol has been shown to possess anti-inflammatory properties.[1] A key mechanism is the downregulation of pro-inflammatory cytokines in macrophages, which are central mediators of the inflammatory response.[1]

Experimental Protocols

Detailed experimental methodologies are critical for the replication and advancement of scientific findings. Below are generalized protocols for the isolation and biological evaluation of Dammar-20(21)-en-3,24,25-triol, based on common practices for dammarane triterpenoids.

Isolation and Purification

A general workflow for the isolation of Dammar-20(21)-en-3,24,25-triol from its natural source, Walsura robusta, is outlined below.

References

• 1. Dammar-20(21)-en-3,24,25-triol | Benchchem [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Dammar-20(21)-en-3,24,25-triol supplier | CAS 55050-69-6 | AOBIOUS [aobious.com]

A Technical Guide to the Biological Activity of Dammar-20(21)-en-3,24,25-triol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dammar-20(21)-en-3,24,25-triol (DMT) is a naturally occurring triterpenoid (B12794562) compound isolated from plant sources such as Walsura robusta and species of the genus Shorea.[1] This molecule has garnered significant interest within the scientific community due to its diverse pharmacological properties. This technical guide provides a comprehensive overview of the known biological activities of DMT, including its cytotoxic, anti-inflammatory, and antiviral effects. Detailed experimental methodologies for assessing these activities are provided, and all available quantitative data is summarized. Furthermore, this guide illustrates the putative signaling pathways through which Dammar-20(21)-en-3,24,25-triol may exert its effects, based on current research and the activities of structurally related compounds.

Core Biological Activities

Dammar-20(21)-en-3,24,25-triol exhibits a range of biological activities that suggest its potential as a therapeutic agent. The primary activities identified in preclinical studies include cytotoxicity against cancer cell lines, anti-inflammatory effects, and antiviral activity, particularly against Herpes Simplex Virus-1 (HSV-1). One of the proposed mechanisms for its diverse activities is the inhibition of acetylcholinesterase (AChE).[1]

Cytotoxic Activity

DMT has demonstrated significant cytotoxic effects against various cancer cell lines, suggesting its potential as an anticancer agent.[1] Studies have shown that DMT can induce apoptosis in human cancer cells.[1]

Quantitative Cytotoxicity Data

Cell Line	Cancer Type	IC50 (µM)	Reference
HL-60	Promyelocytic Leukemia	10 - 30	[1]
HepG2	Hepatocellular Carcinoma	10 - 30	[1]

Anti-inflammatory Activity

DMT has been shown to possess anti-inflammatory properties by reducing the production of pro-inflammatory cytokines in macrophages stimulated with lipopolysaccharide (LPS).[1] Specifically, it has been observed to decrease the levels of Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).[1]

Quantitative Anti-inflammatory Data

Currently, specific quantitative data on the percentage reduction of TNF-α and IL-6 at various concentrations of Dammar-20(21)-en-3,24,25-triol is not available in the reviewed literature.

Antiviral Activity

In vitro studies have indicated that Dammar-20(21)-en-3,24,25-triol exhibits antiviral activity against Herpes Simplex Virus Type 1 (HSV-1), demonstrating a significant reduction in viral replication.[1]

Quantitative Antiviral Data

Specific EC50 or IC50 values for the antiviral activity of Dammar-20(21)-en-3,24,25-triol against HSV-1 are not currently available in the reviewed literature.

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide, enabling researchers to replicate and further investigate the biological activities of Dammar-20(21)-en-3,24,25-triol.

Cytotoxicity Assessment: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability.

Protocol:

• Cell Seeding: Seed cancer cells (e.g., HL-60, HepG2) in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Compound Treatment: Prepare serial dilutions of Dammar-20(21)-en-3,24,25-triol in culture medium. After 24 hours, replace the existing medium with the medium containing different concentrations of the compound. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plate for 24 to 72 hours at 37°C in a 5% CO₂ atmosphere.

• MTT Addition: Following the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Formazan (B1609692) Solubilization: Aspirate the medium containing MTT and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using a dose-response curve.

Anti-inflammatory Assessment: Cytokine Quantification by ELISA

This protocol details the measurement of TNF-α and IL-6 in the supernatant of LPS-stimulated macrophages.

Protocol:

• Cell Seeding and Differentiation: Seed murine macrophage cells (e.g., RAW 264.7) in a 24-well plate at a density of 2 x 10⁵ cells per well and allow them to adhere overnight.

• Compound Pre-treatment: Pre-treat the cells with various concentrations of Dammar-20(21)-en-3,24,25-triol for 1-2 hours.

• LPS Stimulation: Stimulate the cells with lipopolysaccharide (LPS) at a final concentration of 1 µg/mL for 24 hours to induce an inflammatory response. Include a negative control (no LPS) and a vehicle control.

• Supernatant Collection: After incubation, centrifuge the plate to pellet the cells and collect the supernatant.

• ELISA: Quantify the levels of TNF-α and IL-6 in the supernatant using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits, following the manufacturer's instructions.

• Data Analysis: Determine the concentration of each cytokine from a standard curve and calculate the percentage inhibition by Dammar-20(21)-en-3,24,25-triol compared to the LPS-stimulated vehicle control.

Antiviral Assessment: Plaque Reduction Assay

This assay is used to determine the ability of a compound to inhibit the replication of a virus.

Protocol:

• Cell Seeding: Seed Vero cells (or another susceptible cell line) in 6-well plates and grow to confluence.

• Virus Preparation: Prepare serial dilutions of HSV-1.

• Compound and Virus Co-incubation: In a separate tube, incubate the virus with different concentrations of Dammar-20(21)-en-3,24,25-triol for 1 hour at 37°C.

• Infection: Remove the culture medium from the confluent cell monolayers and infect with the virus-compound mixture. Allow for adsorption for 1-2 hours at 37°C.

• Overlay: After adsorption, remove the inoculum and overlay the cells with a medium containing 1% methylcellulose (B11928114) and the corresponding concentration of the compound to restrict virus spread to adjacent cells.

• Incubation: Incubate the plates for 2-3 days at 37°C in a 5% CO₂ atmosphere until viral plaques are visible.

• Plaque Staining and Counting: Fix the cells with 10% formalin and stain with 0.5% crystal violet. Count the number of plaques in each well.

• Data Analysis: Calculate the percentage of plaque inhibition compared to the virus-only control and determine the EC50 value.

Putative Signaling Pathways

The precise molecular mechanisms of Dammar-20(21)-en-3,24,25-triol are still under investigation. However, based on its observed biological activities and studies on structurally similar dammarane (B1241002) triterpenoids, the following signaling pathways are likely modulated by this compound.

Induction of Apoptosis

The cytotoxic activity of DMT is likely mediated through the induction of apoptosis. This process is tightly regulated by a cascade of caspases and members of the Bcl-2 family of proteins. Related dammarane triterpenoids have been shown to activate initiator caspases (caspase-8 and -9) and executioner caspases (caspase-3), leading to the cleavage of cellular substrates and programmed cell death.

Caption: Putative Apoptosis Induction Pathway by DMT.

Inhibition of NF-κB Signaling

The anti-inflammatory effects of DMT are likely due to the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Pro-inflammatory stimuli, such as LPS, lead to the degradation of IκB, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes, including TNF-α and IL-6. Dammarane triterpenoids may inhibit this pathway by preventing IκB degradation.

References

• 1. Dammar-20(21)-en-3,24,25-triol | Benchchem [benchchem.com]

Potential Therapeutic Applications of Dammar-20(21)-en-3,24,25-triol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dammar-20(21)-en-3,24,25-triol (DMT), a naturally occurring dammarane-type triterpenoid (B12794562) isolated from sources such as Walsura robusta, has emerged as a promising candidate for therapeutic development.[1][2] Preclinical evidence indicates a spectrum of biological activities, including antiviral, anti-inflammatory, and cytotoxic effects. This technical guide provides a comprehensive overview of the current state of research on DMT, focusing on its potential therapeutic applications. It consolidates available quantitative data, details relevant experimental methodologies, and elucidates the putative signaling pathways involved in its mechanism of action. This document is intended to serve as a foundational resource for researchers and professionals in the field of drug discovery and development.

Introduction

Triterpenoids, a large and structurally diverse class of natural products, are well-recognized for their wide range of pharmacological properties. Among these, the dammarane-type triterpenoids have garnered significant interest due to their potent biological activities. Dammar-20(21)-en-3,24,25-triol (DMT) is a representative of this class, and preliminary studies have highlighted its potential in several therapeutic areas. This guide synthesizes the existing scientific literature on DMT to facilitate further research and development.

Therapeutic Potential and Preclinical Data

The therapeutic potential of DMT is supported by in vitro studies demonstrating its efficacy in antiviral, anti-inflammatory, and cytotoxic contexts. While specific quantitative data for DMT is still emerging, studies on closely related dammarane (B1241002) triterpenoids provide valuable insights into its potential potency.

Antiviral Activity

Anti-inflammatory Properties

The anti-inflammatory effects of DMT have been attributed to its ability to downregulate pro-inflammatory cytokines in macrophage cells, as suggested by a study in Natural Products Research.[1] This positions DMT as a candidate for the development of treatments for inflammatory conditions. The mechanism is thought to involve the modulation of key inflammatory signaling pathways.

Cytotoxic Effects

While direct IC50 values for DMT against a comprehensive panel of cancer cell lines are not yet widely published, research on analogous dammarane triterpenoids suggests a strong potential for cytotoxic activity. The structural characteristics of DMT are similar to other dammarane triterpenoids that have demonstrated notable cytotoxicity.

Table 1: Cytotoxicity of Structurally Related Dammarane Triterpenoids

Compound	Cancer Cell Line	IC50 Value	Reference
20(S)-Dammar-25(26)-ene-3β,12β,20-triol	Human colon cancer (HCT-8)	31.6 µg/mL	[1]
Cycloartane-3,24,25-triol	Human prostate cancer (DU145)	1.67 ± 0.18 µM	[1]
Cycloartane-3,24,25-triol	Human prostate cancer (PC-3)	2.226 ± 0.28 µM	[1]

Experimental Protocols

Detailed experimental protocols are crucial for the replication and advancement of research. Based on the available literature for DMT and related compounds, the following methodologies are central to evaluating its therapeutic potential.

Isolation and Purification of Dammar-20(21)-en-3,24,25-triol

DMT is primarily isolated from the plant Walsura robusta.[2] A general workflow for its extraction and purification is as follows:

Caption: General workflow for the isolation and purification of DMT.

Antiviral Activity Assay (Plaque Reduction Assay)

The antiviral activity of DMT against HSV-1 can be quantified using a plaque reduction assay.

• Cell Culture: Vero cells (or another susceptible cell line) are cultured in appropriate media and seeded in multi-well plates to form a confluent monolayer.

• Virus Infection: The cells are infected with a known titer of HSV-1.

• Compound Treatment: Following viral adsorption, the medium is replaced with fresh medium containing various concentrations of DMT. A vehicle control (e.g., DMSO) is also included.

• Plaque Formation: The plates are incubated for a period sufficient for plaque formation (typically 2-3 days).

• Visualization and Quantification: The cell monolayers are fixed and stained (e.g., with crystal violet). The number of plaques in the DMT-treated wells is counted and compared to the vehicle control to determine the percentage of inhibition. The IC50 value is calculated as the concentration of DMT that inhibits plaque formation by 50%.

Anti-inflammatory Activity Assay (LPS-stimulated Macrophages)

The anti-inflammatory effects of DMT can be assessed in a lipopolysaccharide (LPS)-stimulated macrophage model.

• Cell Culture: Murine macrophage cell line (e.g., RAW 264.7) is cultured and seeded in multi-well plates.

• Compound Treatment: Cells are pre-treated with various concentrations of DMT for a specified time.

• LPS Stimulation: Macrophages are then stimulated with LPS to induce an inflammatory response.

• Measurement of Inflammatory Mediators:

  • Nitric Oxide (NO): The concentration of nitrite (B80452) (a stable product of NO) in the culture supernatant is measured using the Griess reagent.

  • Pro-inflammatory Cytokines (TNF-α, IL-6): The levels of TNF-α and IL-6 in the culture supernatant are quantified using Enzyme-Linked Immunosorbent Assay (ELISA) kits.

• Data Analysis: The reduction in NO and cytokine production in DMT-treated cells compared to LPS-stimulated control cells is calculated to determine the inhibitory activity.

Cytotoxicity Assay (MTT Assay)

The cytotoxic effects of DMT on cancer cell lines are commonly evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Cell Seeding: Cancer cells are seeded in 96-well plates and allowed to adhere overnight.

• Compound Treatment: Cells are treated with a range of concentrations of DMT for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Incubation: MTT solution is added to each well, and the plates are incubated to allow for the conversion of MTT to formazan (B1609692) crystals by metabolically active cells.

• Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance of the solution is measured using a microplate reader at a specific wavelength (typically around 570 nm).

• IC50 Calculation: The cell viability is expressed as a percentage of the control, and the IC50 value (the concentration of DMT that inhibits cell growth by 50%) is determined.

Signaling Pathways

The therapeutic effects of DMT are likely mediated through the modulation of specific intracellular signaling pathways. While direct studies on DMT are limited, the known mechanisms of related compounds and the nature of its biological activities suggest the involvement of key inflammatory and cell survival pathways.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation. It is anticipated that the anti-inflammatory effects of DMT are, at least in part, due to the inhibition of this pathway.

Caption: Putative mechanism of DMT in the NF-κB signaling pathway.

MAPK Signaling Pathway

Mitogen-Activated Protein Kinase (MAPK) pathways, including ERK, JNK, and p38, are also critical in regulating inflammation and cell proliferation. It is plausible that DMT exerts its effects by modulating the phosphorylation and activation of these kinases.

Caption: Potential modulation of the MAPK signaling pathway by DMT.

Conclusion and Future Directions

Dammar-20(21)-en-3,24,25-triol presents a compelling profile as a potential therapeutic agent with antiviral, anti-inflammatory, and cytotoxic activities. The data from structurally related compounds are encouraging and provide a strong rationale for the continued investigation of DMT.

Future research should focus on:

• Quantitative Bioactivity: Determining the specific IC50 values of DMT against a broad range of viruses and cancer cell lines.

• Mechanism of Action: Elucidating the precise molecular targets and the detailed effects of DMT on key signaling pathways such as NF-κB and MAPKs.

• In Vivo Studies: Evaluating the efficacy and safety of DMT in animal models of relevant diseases.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing derivatives of DMT to optimize its therapeutic properties.

This technical guide serves as a starting point for these future endeavors, with the ultimate goal of translating the therapeutic potential of Dammar-20(21)-en-3,24,25-triol into clinical applications.

References

• 1. Dammar-20(21)-en-3,24,25-triol | Benchchem [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]

The Anti-inflammatory Potential of Dammarane Triterpenoids: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dammarane (B1241002) triterpenoids, a class of tetracyclic triterpenes, are widely distributed in various medicinal plants, most notably in the Panax genus (ginseng). An expanding body of scientific evidence has highlighted their significant anti-inflammatory properties, positioning them as promising candidates for the development of novel therapeutics for a range of inflammatory diseases. This technical guide provides an in-depth overview of the anti-inflammatory activities of dammarane triterpenoids, focusing on their mechanisms of action, quantitative efficacy, and the experimental protocols used for their evaluation.

Core Mechanisms of Anti-inflammatory Action

Dammarane triterpenoids exert their anti-inflammatory effects through the modulation of key signaling pathways and the suppression of pro-inflammatory mediators. The primary mechanisms involve the inhibition of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling cascades, with emerging evidence also pointing to their influence on the JAK-STAT and NLRP3 inflammasome pathways.

Inhibition of the NF-κB Signaling Pathway

The NF-κB pathway is a cornerstone of the inflammatory response, responsible for the transcription of numerous pro-inflammatory genes. Dammarane triterpenoids have been shown to potently inhibit this pathway at multiple points.

A key mechanism involves the prevention of the degradation of the inhibitor of NF-κB alpha (IκBα). In resting cells, IκBα sequesters NF-κB in the cytoplasm. Upon stimulation by inflammatory signals like lipopolysaccharide (LPS), IκBα is phosphorylated by the IκB kinase (IKK) complex, leading to its ubiquitination and subsequent degradation. This liberates NF-κB, allowing it to translocate to the nucleus and initiate the transcription of pro-inflammatory genes. Several ginsenosides (B1230088), a prominent group of dammarane triterpenoids, have been found to directly or indirectly inhibit IKK activity, thereby stabilizing IκBα and preventing NF-κB activation.[1][2] For instance, ginsenoside Rb1 has been reported to inhibit IκBα degradation, leading to the inactivation of the NLRP3 inflammasome and IL-1β.[1]

// Nodes LPS [label="LPS", fillcolor="#EA4335", fontcolor="#FFFFFF"]; TLR4 [label="TLR4", fillcolor="#FBBC05", fontcolor="#202124"]; MyD88 [label="MyD88", fillcolor="#FBBC05", fontcolor="#202124"]; IKK [label="IKK Complex", fillcolor="#FBBC05", fontcolor="#202124"]; IkBa_NFkB [label="IκBα-NF-κB\n(Inactive)", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; NFkB [label="NF-κB\n(Active)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Nucleus [label="Nucleus", shape=folder, fillcolor="#F1F3F4", fontcolor="#202124"]; Pro_inflammatory_Genes [label="Pro-inflammatory Genes\n(iNOS, COX-2, TNF-α, IL-6)", shape=note, fillcolor="#F1F3F4", fontcolor="#202124"]; Dammarane_Triterpenoids [label="Dammarane\nTriterpenoids", shape=cylinder, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges LPS -> TLR4 [label="Binds"]; TLR4 -> MyD88 [label="Activates"]; MyD88 -> IKK; IKK -> IkBa_NFkB [label="Phosphorylates IκBα"]; IkBa_NFkB -> NFkB [label="IκBα degradation"]; NFkB -> Nucleus [label="Translocates"]; Nucleus -> Pro_inflammatory_Genes [label="Induces transcription"]; Dammarane_Triterpenoids -> IKK [label="Inhibits", color="#EA4335", fontcolor="#EA4335", style=dashed, arrowhead=tee]; } END_DOT

Figure 1: Inhibition of the NF-κB signaling pathway by dammarane triterpenoids.

Modulation of the MAPK Signaling Pathway

The MAPK pathway, comprising cascades such as ERK, JNK, and p38, is another critical regulator of inflammation. Dammarane triterpenoids have been observed to suppress the phosphorylation of these key kinases. By inhibiting the activation of p38 and JNK, these compounds can downregulate the expression of pro-inflammatory cytokines like TNF-α and IL-6.[3]

// Nodes Inflammatory_Stimuli [label="Inflammatory\nStimuli (LPS)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Upstream_Kinases [label="Upstream\nKinases", fillcolor="#FBBC05", fontcolor="#202124"]; p38 [label="p38", fillcolor="#F1F3F4", fontcolor="#202124"]; JNK [label="JNK", fillcolor="#F1F3F4", fontcolor="#202124"]; ERK [label="ERK", fillcolor="#F1F3F4", fontcolor="#202124"]; Pp38 [label="p-p38", fillcolor="#34A853", fontcolor="#FFFFFF"]; PJNK [label="p-JNK", fillcolor="#34A853", fontcolor="#FFFFFF"]; PERK [label="p-ERK", fillcolor="#34A853", fontcolor="#FFFFFF"]; Transcription_Factors [label="Transcription Factors\n(e.g., AP-1)", fillcolor="#FBBC05", fontcolor="#202124"]; Inflammatory_Response [label="Inflammatory\nResponse", shape=note, fillcolor="#F1F3F4", fontcolor="#202124"]; Dammarane_Triterpenoids [label="Dammarane\nTriterpenoids", shape=cylinder, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Inflammatory_Stimuli -> Upstream_Kinases; Upstream_Kinases -> {p38, JNK, ERK} [label="Phosphorylate"]; p38 -> Pp38; JNK -> PJNK; ERK -> PERK; {Pp38, PJNK, PERK} -> Transcription_Factors [label="Activate"]; Transcription_Factors -> Inflammatory_Response; Dammarane_Triterpenoids -> {p38, JNK, ERK} [label="Inhibit\nPhosphorylation", color="#EA4335", fontcolor="#EA4335", style=dashed, arrowhead=tee]; } END_DOT

Figure 2: Modulation of the MAPK signaling pathway by dammarane triterpenoids.

Interference with the JAK-STAT Pathway

The Janus kinase (JAK)-signal transducer and activator of transcription (STAT) pathway is crucial for transmitting signals from cytokines and growth factors, playing a significant role in inflammation and immunity. Some ginsenosides have been shown to inhibit the phosphorylation of STAT3, a key protein in this pathway. By blocking STAT3 activation, these compounds can suppress the expression of STAT3-dependent genes involved in inflammation.[4][5]

// Nodes Cytokines [label="Cytokines\n(e.g., IL-6)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Receptor [label="Cytokine\nReceptor", fillcolor="#FBBC05", fontcolor="#202124"]; JAK [label="JAK", fillcolor="#F1F3F4", fontcolor="#202124"]; STAT3 [label="STAT3", fillcolor="#F1F3F4", fontcolor="#202124"]; PJAK [label="p-JAK", fillcolor="#34A853", fontcolor="#FFFFFF"]; PSTAT3 [label="p-STAT3", fillcolor="#34A853", fontcolor="#FFFFFF"]; Dimer [label="p-STAT3 Dimer", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Nucleus [label="Nucleus", shape=folder, fillcolor="#F1F3F4", fontcolor="#202124"]; Gene_Expression [label="Inflammatory Gene\nExpression", shape=note, fillcolor="#F1F3F4", fontcolor="#202124"]; Dammarane_Triterpenoids [label="Dammarane\nTriterpenoids", shape=cylinder, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Cytokines -> Receptor; Receptor -> JAK; JAK -> PJAK; PJAK -> STAT3 [label="Phosphorylates"]; STAT3 -> PSTAT3; PSTAT3 -> Dimer [label="Dimerizes"]; Dimer -> Nucleus [label="Translocates"]; Nucleus -> Gene_Expression; Dammarane_Triterpenoids -> STAT3 [label="Inhibits\nPhosphorylation", color="#EA4335", fontcolor="#EA4335", style=dashed, arrowhead=tee]; } END_DOT

Figure 3: Inhibition of the JAK-STAT signaling pathway by dammarane triterpenoids.

Regulation of the NLRP3 Inflammasome

The NLRP3 inflammasome is a multiprotein complex that, upon activation, triggers the maturation of pro-inflammatory cytokines IL-1β and IL-18. Dysregulation of the NLRP3 inflammasome is implicated in a variety of inflammatory disorders. Dammarane triterpenoids, such as ginsenoside Rb1, have been found to deactivate the NLRP3 inflammasome, thereby reducing the maturation and release of IL-1β.[1]

Quantitative Data on Anti-inflammatory Activities

The anti-inflammatory potency of dammarane triterpenoids has been quantified in numerous in vitro studies. The following tables summarize the half-maximal inhibitory concentrations (IC50) of various dammarane triterpenoids against key inflammatory markers.

Table 1: Inhibition of Nitric Oxide (NO) Production in LPS-stimulated RAW 264.7 Macrophages

Compound	IC50 (µM)	Reference
3,4-seco-dammarane saponin (B1150181) 7	8.23	[6]
3,4-seco-dammarane saponin 8	11.23	[6]
3,4-seco-dammarane saponin 10	9.87	[6]
3,4-seco-dammarane saponin 11	10.54	[6]
Dammarane glucoside 2	9.02	[4]
Gymnosporone C (Compound 3)	95.71
Gymnosporone G (Compound 7)	71.85
Gymnosporone H (Compound 8)	88.32

Table 2: Inhibition of Pro-inflammatory Cytokine Production

Compound	Cytokine	Cell Line	IC50 (µM)	Reference
Ginsenoside Rb1	TNF-α	-	48.0	[7]
Ginsenoside Rb2	TNF-α	-	27.9	[7]
Ginsenoside Rd	NF-κB	HepG2	3.47	[8]
Ginsenoside Rg5	NF-κB	HepG2	0.61	[8]
Ginsenoside Rz1	NF-κB	HepG2	0.63	[8]
Ginsenoside Rk1	NF-κB	HepG2	0.75	[8]
Aglinin C 3-acetate	NF-κB	HepG2	12.45 ± 2.37	[9]
Aglinin C	NF-κB	HepG2	23.32 ± 3.25	[9]
24-epi-cabraleadiol	NF-κB	HepG2	13.95 ± 1.57	[9]
Impressic acid	NF-κB	RAW264.7	-	[10]
Acankoreanogenin A	NF-κB	RAW264.7	-	[10]

Table 3: In Vivo Anti-inflammatory Activity in Carrageenan-Induced Paw Edema in Rodents

Compound	Animal Model	Dose	Route	% Inhibition of Edema	Reference
Ginsenoside-Re	Mice	-	-	Significant	[11]
Rubiadin	Rat	0.5 mg/kg	i.p.	43% (at 3h)	[12]
Aqueous Extract of Pistacia atlantica	Rat	400 mg/kg	p.o.	90.59% (at 3h)	[13]
Methanol Extract of Cissus repens	Mice	500 mg/kg	-	29.60 ± 4.40	[14]
Aqueous Extract of Mangifera indica	Rat	400 mg/kg	p.o.	53% (at 4h)	[15]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the evaluation of the anti-inflammatory properties of dammarane triterpenoids.

In Vitro Anti-inflammatory Assays

Figure 4: Workflow for the Griess assay to measure nitric oxide production.

Protocol:

• Cell Seeding: Seed RAW 264.7 macrophages in a 96-well plate at a density of 1.5 x 10^5 cells/well and incubate for 24 hours.

• Treatment: Pre-treat the cells with various concentrations of the dammarane triterpenoid (B12794562) for 1-2 hours.

• Stimulation: Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours to induce inflammation and NO production.

• Griess Reaction: Collect the cell culture supernatant. Mix 100 µL of the supernatant with 100 µL of Griess reagent (a mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) in a new 96-well plate.

• Measurement: Incubate at room temperature for 10-15 minutes and measure the absorbance at 540 nm using a microplate reader. The concentration of nitrite (B80452), a stable product of NO, is determined using a sodium nitrite standard curve.

Protocol:

• Transfection: Co-transfect cells (e.g., HEK293T or HepG2) with an NF-κB-dependent luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase) for normalization.

• Treatment and Stimulation: After 24 hours, pre-treat the cells with the dammarane triterpenoid for 1 hour, followed by stimulation with an NF-κB activator such as TNF-α (e.g., 10 ng/mL) for 6-8 hours.

• Cell Lysis: Lyse the cells using a passive lysis buffer.

• Luciferase Assay: Measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system according to the manufacturer's instructions.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency and cell number.

Protocol:

• Cell Culture and Treatment: Seed RAW 264.7 cells and grow to 80-90% confluency. Pre-treat with dammarane triterpenoids for 1 hour before stimulating with LPS (1 µg/mL) for a specified time (e.g., 15-60 minutes for MAPK phosphorylation, 30-60 minutes for IκBα degradation).

• Protein Extraction: Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour. Incubate with primary antibodies against phosphorylated and total forms of p38, JNK, ERK, IκBα, and p65 overnight at 4°C.

• Detection: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature. Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry: Quantify the band intensities using image analysis software and normalize the phosphorylated protein levels to the total protein levels.[8][16]

Protocol:

• Priming: Prime macrophages (e.g., bone marrow-derived macrophages or THP-1 cells) with LPS (1 µg/mL) for 3-4 hours to upregulate NLRP3 and pro-IL-1β expression.[9][17]

• Inhibition: Pre-incubate the primed cells with various concentrations of the dammarane triterpenoid for 1 hour.

• Activation: Activate the NLRP3 inflammasome with a second signal, such as ATP (5 mM) or nigericin (B1684572) (10 µM), for 1-2 hours.[9][17]

• Sample Collection: Collect the cell culture supernatants to measure secreted IL-1β and cell lysates to analyze caspase-1 cleavage.

• Analysis: Quantify IL-1β levels in the supernatant using an ELISA kit. Analyze the cleavage of pro-caspase-1 to its active p20 subunit in the cell lysates by Western blotting.

In Vivo Anti-inflammatory Assay

Figure 5: Workflow for the carrageenan-induced paw edema model.

Protocol:

• Animal Groups: Divide rats or mice into groups: a control group, a standard drug group (e.g., indomethacin (B1671933) or diclofenac), and test groups receiving different doses of the dammarane triterpenoid.

• Drug Administration: Administer the test compound or standard drug orally (p.o.) or intraperitoneally (i.p.) 30-60 minutes before inducing inflammation.

• Induction of Edema: Inject 0.1 mL of a 1% carrageenan suspension in saline into the sub-plantar region of the right hind paw.

• Measurement of Paw Edema: Measure the paw volume using a plethysmometer at various time points (e.g., 0, 1, 2, 3, 4, and 5 hours) after carrageenan injection.

• Data Analysis: Calculate the percentage increase in paw volume for each group compared to the initial volume. The percentage inhibition of edema is calculated using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100, where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

Structure-Activity Relationship (SAR)

The anti-inflammatory activity of dammarane triterpenoids is influenced by their chemical structure. Glycosylation patterns and modifications to the triterpenoid backbone can significantly impact their potency. For instance, some studies suggest that glycosylated dammarane triterpenoids exhibit potent anti-inflammatory activity.[17] The presence of double bonds in the side chain of aglycone dammarane triterpenoids has also been linked to immunomodulatory effects.[17] Further research is needed to fully elucidate the structure-activity relationships and to guide the rational design of more potent anti-inflammatory agents based on the dammarane scaffold.

Conclusion

Dammarane triterpenoids represent a promising class of natural compounds with well-documented anti-inflammatory properties. Their ability to modulate key inflammatory pathways, including NF-κB, MAPK, JAK-STAT, and the NLRP3 inflammasome, underscores their therapeutic potential. The quantitative data presented in this guide highlight their efficacy in inhibiting the production of pro-inflammatory mediators. The detailed experimental protocols provide a valuable resource for researchers seeking to investigate the anti-inflammatory effects of these and other natural products. Continued research into the structure-activity relationships and in vivo efficacy of dammarane triterpenoids will be crucial for their development as next-generation anti-inflammatory drugs.

References

• 1. mdpi.com [mdpi.com]
• 2. Targeting Inflammatory Pathways by Triterpenoids for Prevention and Treatment of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The promising therapeutic potentials of ginsenosides mediated through p38 MAPK signaling inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Carrageenan-induced mouse paw oedema is biphasic, age-weight dependent and displays differential nitric oxide cyclooxygenase-2 expression - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Anti-inflammatory effects of ginsenosides Rg5 , Rz1 , and Rk1 : inhibition of TNF-α-induced NF-κB, COX-2, and iNOS transcriptional expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Dammarane triterpenes and phytosterols from Dysoxylum tpongense Pierre and their anti-inflammatory activity against liver X receptors and NF-κB activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Downregulating NF-κB signaling pathway with triterpenoids for attenuating inflammation: in vitro and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. scielo.br [scielo.br]
• 13. ayurvedjournal.com [ayurvedjournal.com]
• 14. Analgesic and Anti-Inflammatory Activities of Methanol Extract of Cissus repens in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ijbcp.com [ijbcp.com]
• 16. Dammarane triterpenes targeting α-synuclein: biological activity and evaluation of binding sites by molecular docking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]

Dammar-20(21)-en-3,24,25-triol: A Technical Guide for Cancer Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dammar-20(21)-en-3,24,25-triol is a dammarane-type triterpenoid (B12794562) found in various plant species, including Walsura robusta and plants from the Shorea genus. This class of compounds has garnered significant interest in oncological research due to its potential as a cytotoxic and pro-apoptotic agent. This technical guide provides a comprehensive overview of the current state of research on Dammar-20(21)-en-3,24,25-triol and its analogs, focusing on its anti-cancer properties, mechanisms of action, and relevant experimental protocols. While specific data for this exact compound is emerging, extensive research on its close structural relatives, particularly protopanaxadiol (B1677965) (PPD), provides a strong foundation for its potential therapeutic applications.

Chemical and Physical Properties

Property	Value
Chemical Formula	C₃₀H₅₂O₃
Molecular Weight	460.73 g/mol
CAS Number	55050-69-6
Appearance	White to off-white powder
Solubility	Soluble in DMSO, methanol, and other organic solvents
Natural Sources	Walsura robusta, Shorea species

In Vitro Anti-Cancer Activity

Dammar-20(21)-en-3,24,25-triol and its related compounds have demonstrated cytotoxic effects against a variety of human cancer cell lines.

Cytotoxicity Data

The following table summarizes the available half-maximal inhibitory concentration (IC₅₀) values for Dammar-20(21)-en-3,24,25-triol and structurally similar dammarane (B1241002) triterpenoids.

Compound	Cancer Cell Line	IC₅₀ Value	Reference
Dammar-20(21)-en-3,24,25-triol	HL-60 (Promyelocytic Leukemia)	10-30 µM	[1]
Dammar-20(21)-en-3,24,25-triol	HepG2 (Hepatocellular Carcinoma)	10-30 µM	[1]
20(S)-Dammar-25(26)-ene-3β,12β,20-triol	HCT-8 (Colon Cancer)	31.6 µg/mL	[1]
Cycloartane-3,24,25-triol	DU145 (Prostate Cancer)	1.67 ± 0.18 µM	[1]
Cycloartane-3,24,25-triol	PC-3 (Prostate Cancer)	2.226 ± 0.28 µM	[1]
20(S)-25-methoxyl-dammarane-3β, 12β, 20-triol	LNCaP (Prostate Cancer)	12.0 µM	[2]
20(S)-25-methoxyl-dammarane-3β, 12β, 20-triol	PC-3 (Prostate Cancer)	5.6 µM	[2]
Protopanaxadiol (PPD)	LNCaP (Prostate Cancer)	44.8 µM	[2]
Protopanaxadiol (PPD)	PC-3 (Prostate Cancer)	29.3 µM	[2]

Mechanism of Action

Research on dammarane triterpenoids suggests that their anti-cancer effects are mediated through multiple signaling pathways, leading to the induction of apoptosis and inhibition of cell proliferation.

Induction of Apoptosis

Dammar-20(21)-en-3,24,25-triol and its analogs have been shown to induce programmed cell death in cancer cells.[1] The apoptotic mechanism likely involves both intrinsic and extrinsic pathways, characterized by the activation of caspases and modulation of Bcl-2 family proteins.

Modulation of Key Signaling Pathways

Studies on closely related dammarane triterpenoids indicate that these compounds can modulate several critical signaling pathways involved in cancer cell survival and proliferation.

• NF-κB Signaling Pathway: Dammarane triterpenoids have been shown to inhibit the activation of the Nuclear Factor-kappa B (NF-κB) pathway. This inhibition is thought to occur through the prevention of IκBα degradation, which in turn blocks the nuclear translocation of the p65 subunit of NF-κB.

• MAPK Signaling Pathway: The Mitogen-Activated Protein Kinase (MAPK) pathway, including the ERK, JNK, and p38 cascades, is another key target. Dammarane compounds have been observed to suppress the phosphorylation of these kinases, thereby interfering with downstream signaling that promotes cell proliferation and survival.

Below are graphical representations of the proposed mechanisms of action.

Figure 1: Proposed inhibition of the NF-κB signaling pathway.

Figure 2: Proposed modulation of the MAPK signaling pathway.

Experimental Protocols

The following are generalized protocols for key experiments used to evaluate the anti-cancer activity of Dammar-20(21)-en-3,24,25-triol. These should be optimized for specific cell lines and experimental conditions.

Cell Viability Assay (MTT Assay)

Figure 3: Workflow for the MTT cell viability assay.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Dammar-20(21)-en-3,24,25-triol in culture medium. Replace the existing medium with the compound-containing medium and incubate for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC₅₀ value.

Apoptosis Analysis (Annexin V-FITC/Propidium (B1200493) Iodide Staining)

Figure 4: Workflow for apoptosis analysis by flow cytometry.

• Cell Treatment: Treat cells with Dammar-20(21)-en-3,24,25-triol at various concentrations for a predetermined time.

• Cell Harvesting: Harvest the cells by trypsinization (for adherent cells) or centrifugation (for suspension cells).

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cells in 1X binding buffer. Add Annexin V-FITC and propidium iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells by flow cytometry to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Western Blot Analysis for Signaling Pathways

Figure 5: General workflow for Western blot analysis.

• Cell Lysis: After treatment with Dammar-20(21)-en-3,24,25-triol, lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., p-p65, p65, p-ERK, ERK, p-JNK, JNK, p-p38, p38, and a loading control like GAPDH or β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

In Vivo Studies

While specific in vivo data for Dammar-20(21)-en-3,24,25-triol is limited, studies on related compounds like 20(S)-25-methoxyl-dammarane-3β, 12β, 20-triol have shown significant tumor growth inhibition in xenograft mouse models.[2] For example, in a PC3 human prostate cancer xenograft model, this related compound significantly inhibited tumor growth at doses of 5, 10, and 20 mg/kg/day.[2] These findings suggest the potential for Dammar-20(21)-en-3,24,25-triol to exhibit similar anti-tumor efficacy in vivo.

General Xenograft Mouse Model Protocol

• Cell Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., 1-5 x 10⁶ cells) into the flank of immunodeficient mice (e.g., nude or SCID mice).

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 50-100 mm³).

• Treatment: Randomize the mice into control and treatment groups. Administer Dammar-20(21)-en-3,24,25-triol (e.g., via intraperitoneal injection or oral gavage) at various doses for a specified period.

• Tumor Measurement: Measure the tumor volume and body weight of the mice regularly (e.g., every 2-3 days).

• Endpoint Analysis: At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., histology, immunohistochemistry, or Western blotting).

Conclusion and Future Directions

Dammar-20(21)-en-3,24,25-triol is a promising natural product with demonstrated cytotoxic and pro-apoptotic potential against cancer cells. Its mechanism of action appears to involve the modulation of key signaling pathways such as NF-κB and MAPK. Further research is warranted to fully elucidate its anti-cancer properties, including:

• Comprehensive screening against a wider panel of cancer cell lines to determine its full spectrum of activity.

• Detailed mechanistic studies to pinpoint the direct molecular targets of the compound.

• In-depth in vivo studies to evaluate its efficacy, pharmacokinetics, and safety profile in various cancer models.

• Structure-activity relationship (SAR) studies to guide the synthesis of more potent and selective analogs.

This technical guide provides a foundational understanding for researchers to further explore the therapeutic potential of Dammar-20(21)-en-3,24,25-triol in the field of oncology.

References

• 1. Dammar-20(21)-en-3,24,25-triol | Benchchem [benchchem.com]
• 2. 20(S)-25-methoxyl-dammarane-3β, 12β, 20-triol, a novel natural product for prostate cancer therapy: activity in vitro and in vivo and mechanisms of action - PMC [pmc.ncbi.nlm.nih.gov]

A Framework for Investigating the Antiviral Activity of Dammar-20(21)-en-3,24,25-triol Against Herpes Simplex Virus-1 (HSV-1)

Disclaimer: As of December 2025, specific research detailing the antiviral activity of Dammar-20(21)-en-3,24,25-triol against Herpes Simplex Virus-1 (HSV-1) is not available in the public scientific literature. This technical guide therefore provides a comprehensive framework for the evaluation of novel natural products, such as the triterpenoid (B12794562) Dammar-20(21)-en-3,24,25-triol, for anti-HSV-1 activity. The methodologies and potential mechanisms discussed are based on established practices in antiviral research.

Dammar-20(21)-en-3,24,25-triol is a triterpenoid compound that can be isolated from plants of the Walsura genus.[1][2] While its direct effects on HSV-1 have not been documented, other triterpenoids have demonstrated antiviral properties, suggesting that this compound is a candidate for investigation.[2] This guide outlines the requisite experimental protocols, potential mechanisms of action, and data presentation standards for such an investigation.

Quantitative Data on Antiviral Activity and Cytotoxicity

A crucial first step in evaluating a potential antiviral compound is to determine its efficacy in inhibiting viral replication and its toxicity to host cells. The 50% cytotoxic concentration (CC50) and the 50% effective concentration (EC50) are key parameters. The selectivity index (SI), calculated as the ratio of CC50 to EC50, provides a measure of the compound's therapeutic window.

Table 1: Hypothetical Antiviral Activity and Cytotoxicity Data

Compound	Cell Line	CC50 (µM)	EC50 (µM)	Selectivity Index (SI = CC50/EC50)	Assay Method
Dammar-20(21)-en-3,24,25-triol	Vero	>100	15	>6.7	Plaque Reduction Assay
Acyclovir (Control)	Vero	>2000	1.5	>1333	Plaque Reduction Assay

Experimental Protocols

The following are standard in vitro methods to assess the anti-HSV-1 activity of a test compound.

Cell Lines and Virus

Vero (African green monkey kidney epithelial) cells are commonly used for the propagation and titration of HSV-1. The virus strain used, for instance, HSV-1 KOS or a clinical isolate, should be clearly stated.

Cytotoxicity Assay

The potential toxicity of the compound to the host cells is typically evaluated using a tetrazolium salt-based assay, such as the MTT assay.

• Procedure:

  • Seed Vero cells in a 96-well plate and incubate until a confluent monolayer is formed.

  • Prepare serial dilutions of Dammar-20(21)-en-3,24,25-triol in cell culture medium.

  • Remove the old medium from the cells and add the medium containing the different compound concentrations.

  • Incubate for a period that mirrors the duration of the antiviral assay (e.g., 48-72 hours).

  • Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals.

  • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • The CC50 value is calculated as the concentration of the compound that reduces cell viability by 50% compared to untreated controls.

Plaque Reduction Assay

This assay quantifies the inhibition of viral replication by measuring the reduction in the number of viral plaques formed in a cell monolayer.

• Procedure:

  • Seed Vero cells in a 6-well or 12-well plate and grow to confluence.

  • Pre-incubate the cells with various concentrations of Dammar-20(21)-en-3,24,25-triol for a specified time.

  • Infect the cells with a known amount of HSV-1 (e.g., 100 plaque-forming units per well) for 1-2 hours.

  • Remove the virus inoculum and overlay the cell monolayer with a semi-solid medium (e.g., containing carboxymethyl cellulose (B213188) or methylcellulose) containing the respective concentrations of the test compound.

  • Incubate for 2-3 days until viral plaques are visible.

  • Fix and stain the cells (e.g., with crystal violet).

  • Count the number of plaques in each well.

  • The EC50 value is determined as the compound concentration that reduces the number of plaques by 50% relative to the virus control.

Time-of-Addition Assay

This experiment helps to pinpoint the stage of the HSV-1 replication cycle that is inhibited by the compound. The compound is added at different time points relative to viral infection:

• Pre-treatment: Compound is added to cells before the virus.

• Co-treatment: Compound is added at the same time as the virus.

• Post-treatment: Compound is added at various times after the virus has been allowed to enter the cells.

Significant inhibition in the pre-treatment phase may suggest an effect on viral attachment or entry, while inhibition in the post-treatment phase points towards an effect on later stages like DNA replication or protein synthesis.

Visualizing Workflows and Pathways

Experimental Workflow

The general workflow for screening and characterizing a novel anti-HSV-1 compound is depicted below.

Caption: Workflow for antiviral compound evaluation.

Potential Mechanisms of Action and Signaling Pathways

The antiviral activity of a compound against HSV-1 can be exerted at various stages of the viral life cycle.

• Inhibition of Viral Entry: Many compounds inhibit the initial attachment of the virus to host cell surface heparan sulfate (B86663) proteoglycans or the subsequent fusion of the viral envelope with the cell membrane.[3] This process involves viral glycoproteins like gB, gC, and gD.

• Inhibition of Viral DNA Replication: A common target for anti-HSV-1 drugs, including the gold-standard acyclovir, is the viral DNA polymerase, which is essential for the replication of the viral genome.[4]

• Inhibition of Viral Gene Expression: Compounds may interfere with the transcription of immediate-early, early, or late viral genes, thereby preventing the synthesis of essential viral proteins.[5]

• Modulation of Host Signaling Pathways: HSV-1 is known to manipulate host cell signaling pathways to facilitate its replication. For example, the MAPK pathway is often activated during infection.[6] A compound could exert its antiviral effect by interfering with these virus-induced signaling cascades. Furthermore, some viruses, including HSV-1, have mechanisms to evade the host's innate immune response, such as the interferon signaling pathway.[7] An antiviral compound might work by restoring these antiviral defenses.

The following diagram illustrates potential targets in the HSV-1 life cycle.

Caption: Potential antiviral targets in the HSV-1 life cycle.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Dammar-20(21)-en-3,24,25-triol | Benchchem [benchchem.com]
• 3. HSV-1 interaction to 3-O-sulfated heparan sulfate in mouse-derived DRG explant and profiles of inflammatory markers during virus infection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antiviral activity of 1,4-disubstituted-1,2,3-triazoles against HSV-1 in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A viral E3 ubiquitin ligase produced by herpes simplex virus 1 inhibits the NLRP1 inflammasome - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Herpes Simplex Virus 1 Gene Products Occlude the Interferon Signaling Pathway at Multiple Sites - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Dammar-20(21)-en-3,24,25-triol Derivatives and Their Bioactivity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, bioactivity, and mechanisms of action of dammar-20(21)-en-3,24,25-triol (B1150621) derivatives. These triterpenoids, isolated from various plant sources, have garnered significant attention for their therapeutic potential across a spectrum of diseases. This document summarizes key quantitative data, details essential experimental protocols, and visualizes the underlying biological pathways to facilitate further research and development in this promising area of medicinal chemistry.

Introduction to Dammar-20(21)-en-3,24,25-triol Derivatives

Dammar-20(21)-en-3,24,25-triol is a tetracyclic triterpenoid (B12794562) belonging to the dammarane (B1241002) family. It is a naturally occurring compound found in plants of the Walsura and Shorea genera.[1] The unique structural features of this core scaffold, particularly the hydroxyl groups at positions 3, 24, and 25, make it an attractive starting point for the synthesis of a diverse array of derivatives with a wide range of biological activities.[1] These derivatives have demonstrated significant potential as anticancer, anti-inflammatory, and neuroprotective agents, making them promising candidates for drug discovery and development.[1][2]

Bioactivity of Dammar-20(21)-en-3,24,25-triol Derivatives

The biological activities of dammar-20(21)-en-3,24,25-triol derivatives are diverse and potent. The following sections summarize their key therapeutic effects, with quantitative data presented in structured tables for easy comparison.

Anticancer Activity

Dammarane-type triterpenoids have been extensively studied for their cytotoxic effects against various cancer cell lines.[1][3] Their mechanisms of action often involve the induction of apoptosis through the intrinsic pathway.[4]

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
Cycloartane-3,24,25-triol	DU145 (Prostate)	1.67 ± 0.18	[5]
Cycloartane-3,24,25-triol	PC-3 (Prostate)	2.226 ± 0.28	[5]
Gymnosporone A	A549 (Lung)	>50	[6]
Gymnosporone A	Hep-G2 (Liver)	47.78 ± 2.15	[6]
Gymnosporone A	MCF-7 (Breast)	>50	[6]
Gymnosporone B	A549 (Lung)	33.45 ± 1.87	[6]
Gymnosporone B	Hep-G2 (Liver)	41.23 ± 2.03	[6]
Gymnosporone B	MCF-7 (Breast)	38.98 ± 1.95	[6]
Compound 15 (from G. diversifolia)	A549 (Lung)	10.65 ± 0.54	[6]
Compound 15 (from G. diversifolia)	Hep-G2 (Liver)	12.87 ± 0.61	[6]
Compound 15 (from G. diversifolia)	MCF-7 (Breast)	14.28 ± 0.73	[6]

Anti-inflammatory Activity

Several dammarane derivatives have shown potent anti-inflammatory effects by inhibiting the production of pro-inflammatory mediators like nitric oxide (NO) and downregulating inflammatory signaling pathways such as NF-κB.[7][8]

Compound/Derivative	Cell Line	Assay	IC50 (µM)	Reference
Aglinin C 3-acetate	HepG2	TNF-α induced NF-κB activation	12.45 ± 2.37	[7]
Aglinin C	HepG2	TNF-α induced NF-κB activation	23.32 ± 3.25	[7]
24-epi-cabraleadiol	HepG2	TNF-α induced NF-κB activation	13.95 ± 1.57	[7]
Cabraleahydroxylactone	HepG2	LXR activation	20.29 ± 3.69	[8]
Cabraleahydroxylactone 3-acetate	HepG2	LXR activation	24.32 ± 2.99	[8]
Stigmast-4-en-3-one	HepG2	LXR activation	7.09 ± 0.97	[8]
Dammarane-type triterpenoid 3	RAW 264.7	NO production	71.85 ± 3.59	[6]
Dammarane-type triterpenoid 7	RAW 264.7	NO production	95.71 ± 4.78	[6]
Dammarane-type triterpenoid 8	RAW 264.7	NO production	88.64 ± 4.43	[6]

Neuroprotective Activity

Emerging evidence suggests that dammarane-type triterpenoids possess neuroprotective properties, potentially through the activation of pro-survival signaling pathways like PI3K/Akt.[9][10] While specific IC50 values for neuroprotection by dammar-20(21)-en-3,24,25-triol derivatives are not extensively reported, ginsenosides, which are dammarane-type saponins, have shown significant neuroprotective effects.[2][11]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of dammar-20(21)-en-3,24,25-triol derivatives.

Synthesis of Dammarane-type Triterpenoid Derivatives

A general procedure for the synthesis of dammarane-type triterpenoid derivatives involves the extraction and isolation of the parent compound from a natural source, followed by chemical modification.

Protocol for Extraction and Isolation:

• The plant material (e.g., whole tetraploid Gynostemma pentaphylla) is extracted with a suitable solvent.[12]

• The extract is concentrated to yield a crude extract.[12]

• The crude extract is dissolved in water to form a dispersion and then sequentially extracted with petroleum ether, ethyl acetate, and n-butanol.[12]

• The n-butanol extract is concentrated under reduced pressure to obtain the n-butanol fraction containing the dammarane-type triterpenoids.[12]

• Further purification is achieved through column chromatography to isolate the desired compounds.[12]

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5x10⁴ cells/well and incubate for 24 hours.[13]

• Treatment: Treat the cells with various concentrations of the dammarane derivative for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 1-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. Cell viability is expressed as a percentage of the control.

Anti-inflammatory Assay (Nitric Oxide Assay in RAW 264.7 Cells)

This assay measures the inhibitory effect of compounds on the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Protocol:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.[14]

• Pre-treatment: Pre-treat the cells with various concentrations of the dammarane derivative for 2 hours.[14]

• LPS Stimulation: Add LPS (1 µg/mL) to the wells to induce an inflammatory response and incubate for 24 hours.[14]

• Nitrite (B80452) Measurement (Griess Assay):

  • Transfer 100 µL of the cell culture supernatant to a new 96-well plate.

  • Add 100 µL of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine) to each well.[15]

  • Incubate at room temperature for 10 minutes.[15]

  • Measure the absorbance at 540 nm. The amount of nitrite is calculated from a sodium nitrite standard curve.[15]

Neuroprotective Assay (Glutamate-Induced Toxicity in SH-SY5Y Cells)

This assay evaluates the ability of compounds to protect neuronal cells from glutamate-induced excitotoxicity.

Protocol:

• Cell Seeding: Seed SH-SY5Y human neuroblastoma cells in a 96-well plate at a density of 5x10⁴ cells/well and incubate for 24 hours.[13]

• Pre-treatment: Pre-treat the cells with various concentrations of the dammarane derivative for 1 hour.[13]

• Glutamate (B1630785) Treatment: Expose the cells to a toxic concentration of glutamate (e.g., 100 mM) for 3 hours.[13]

• Cell Viability Assessment: Assess cell viability using the MTT assay as described in section 3.2.

Signaling Pathways and Mechanisms of Action

The diverse bioactivities of dammar-20(21)-en-3,24,25-triol derivatives are attributed to their modulation of various intracellular signaling pathways.

Anticancer Mechanism: Intrinsic Apoptosis Pathway

Many dammarane triterpenoids induce apoptosis in cancer cells via the intrinsic or mitochondrial pathway.[4] This process involves the disruption of the mitochondrial membrane potential, leading to the release of cytochrome c into the cytoplasm. Cytochrome c then activates a cascade of caspases, ultimately leading to programmed cell death.

Anticancer mechanism of dammarane derivatives via the intrinsic apoptosis pathway.

Anti-inflammatory Mechanism: NF-κB Signaling Pathway

The anti-inflammatory effects of these compounds are often mediated by the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[7] In its inactive state, NF-κB is sequestered in the cytoplasm by IκB proteins. Pro-inflammatory stimuli lead to the degradation of IκB, allowing NF-κB to translocate to the nucleus and induce the expression of inflammatory genes. Dammarane derivatives can inhibit this process.

Anti-inflammatory mechanism of dammarane derivatives via inhibition of the NF-κB pathway.

Neuroprotective Mechanism: PI3K/Akt Signaling Pathway

The neuroprotective effects of certain triterpenoids are linked to the activation of the PI3K/Akt signaling pathway.[9][10] This pathway plays a crucial role in promoting cell survival and inhibiting apoptosis. Activation of Akt (also known as protein kinase B) leads to the phosphorylation and inhibition of pro-apoptotic proteins and the activation of anti-apoptotic factors.

Neuroprotective mechanism of dammarane derivatives via activation of the PI3K/Akt pathway.

Conclusion and Future Directions

Dammar-20(21)-en-3,24,25-triol derivatives represent a class of natural product-inspired compounds with significant therapeutic potential. Their diverse bioactivities, including anticancer, anti-inflammatory, and neuroprotective effects, make them valuable lead compounds for drug discovery. The data and protocols presented in this guide are intended to serve as a resource for researchers in the field, facilitating further investigation into the structure-activity relationships, mechanisms of action, and preclinical development of these promising molecules. Future research should focus on optimizing the potency and selectivity of these derivatives, as well as evaluating their efficacy and safety in in vivo models. The continued exploration of dammarane-type triterpenoids holds great promise for the development of novel therapeutics for a range of human diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. Dammarane-type leads panaxadiol and protopanaxadiol for drug discovery: Biological activity and structural modification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Two new dammarane-type triterpenoids and other constituents from Gymnosporia diversifolia with anti-inflammatory and cytotoxic activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Dammar-20(21)-en-3,24,25-triol | Benchchem [benchchem.com]
• 6. Two new dammarane-type triterpenoids and other constituents from Gymnosporia diversifolia with anti-inflammatory and cytotoxic activities - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. Dammarane triterpenes and phytosterols from Dysoxylum tpongense Pierre and their anti-inflammatory activity against liver X receptors and NF-κB activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Terpenoid natural products exert neuroprotection via the PI3K/Akt pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Terpenoid natural products exert neuroprotection via the PI3K/Akt pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Ginsenoside Rg1: A Neuroprotective Natural Dammarane-Type Triterpenoid Saponin With Anti-Depressive Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. CN103012537B - Dammarane type triterpene compound and preparation method and application thereof - Google Patents [patents.google.com]
• 13. spandidos-publications.com [spandidos-publications.com]
• 14. researchgate.net [researchgate.net]
• 15. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis and Evaluation of Dammar-20(21)-en-3,24,25-triol Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis of Dammar-20(21)-en-3,24,25-triol derivatives, their biological activities, and the underlying signaling pathways. The protocols detailed below are intended to serve as a guide for the chemical synthesis and biological evaluation of this promising class of compounds.

Introduction

Dammarane-type triterpenoids, a class of natural products, have garnered significant attention in medicinal chemistry due to their diverse pharmacological activities. Among them, Dammar-20(21)-en-3,24,25-triol and its derivatives have shown potential as therapeutic agents, exhibiting cytotoxic effects against various cancer cell lines and inhibitory activity against enzymes such as α-glucosidase.[1] This document outlines the protocols for the synthesis of these derivatives and summarizes their biological evaluation.

Data Presentation

The biological activities of various Dammar-20(21)-en-3,24,25-triol derivatives are summarized in the tables below. This data is crucial for understanding the structure-activity relationships (SAR) and for guiding the design of future analogs with enhanced potency and selectivity.

Table 1: Cytotoxic Activity of Dammarane (B1241002) Triterpenoid Derivatives

Compound	Cell Line	IC50 Value	Reference
20(S)-Dammar-25(26)-ene-3β,12β,20-triol	HCT-8 (Human colon cancer)	31.6 µg/mL	[1]
Cycloartane-3,24,25-triol	DU145 (Prostate cancer)	1.67 ± 0.18 µM	[1]
Cycloartane-3,24,25-triol	PC-3 (Prostate cancer)	2.226 ± 0.28 µM	[1]
Dammarane Triterpenoid 1	HepG2 (Liver cancer)	13.7 ± 0.2 µM	[2]
Dammarane Triterpenoid 2	HepG2 (Liver cancer)	25.4 ± 1.5 µM	[2]
Dammarane Triterpenoid 3	HepG2 (Liver cancer)	32.0 ± 1.7 µM	[2]
Dammarane Triterpenoid 1	MCF-7 (Breast cancer)	15.2 ± 0.8 µM	[2]
Dammarane Triterpenoid 2	MCF-7 (Breast cancer)	28.1 ± 1.1 µM	[2]
Dammarane Triterpenoid 3	MCF-7 (Breast cancer)	29.5 ± 1.3 µM	[2]
Dammarane Triterpenoid 1	DU145 (Prostate cancer)	18.9 ± 0.5 µM	[2]
Dammarane Triterpenoid 2	DU145 (Prostate cancer)	> 40 µM	[2]
Dammarane Triterpenoid 3	DU145 (Prostate cancer)	> 40 µM	[2]

Table 2: α-Glucosidase and PTP1B Inhibitory Activity of (20S,24R)-epoxy-dammarane-3β,12β,25-triol Derivatives

Compound	α-Glucosidase IC50 (µM)	PTP1B IC50 (µM)	Reference
1 (Parent Compound)	32.2% inhibition at 200 µM	16.4% inhibition at 400 µM	[3]
8 (Phthalic derivative)	489.8	319.7	[3]
15	-	Active	[3]
26 (Phthalic derivative)	467.7	269.1	[3]
42	Inactive	134.9	[3]
Acarbose (Positive Control)	-	-	[3]
Suramin sodium (Positive Control)	-	339.0	[3]

Experimental Protocols

The following section provides detailed methodologies for the synthesis of Dammar-20(21)-en-3,24,25-triol derivatives. The synthesis of the parent compound is often challenging; therefore, a common strategy involves the isolation of a closely related precursor from a natural source, followed by chemical modification.

General Synthesis Workflow

The overall workflow for the synthesis of Dammar-20(21)-en-3,24,25-triol derivatives typically involves the modification of the hydroxyl groups at positions C-3 and C-12 of a dammarane scaffold.

Caption: General workflow for the synthesis of Dammar-20(21)-en-3,24,25-triol derivatives.

Protocol for Acetylation of (20S,24R)-epoxy-dammarane-3β,12β,25-triol

This protocol describes the acetylation of the hydroxyl groups at C-3 and C-12.

Materials:

• (20S,24R)-epoxy-dammarane-3β,12β,25-triol

• Pyridine (B92270)

• Acetic anhydride

• Ethyl acetate (B1210297) (EtOAc)

• 5% HCl aqueous solution

• Anhydrous Na2SO4

• Silica (B1680970) gel for column chromatography

• Petroleum ether

Procedure:

• Dissolve (20S,24R)-epoxy-dammarane-3β,12β,25-triol (56.0 mg, 0.12 mmol) in pyridine (1.2 mL).[1]

• Add acetic anhydride (1.2 mL) to the solution at room temperature.[1]

• Stir the mixture at room temperature for 12 hours.[1]

• Dilute the reaction mixture with EtOAc and wash with 5% HCl aqueous solution.[1]

• Extract the aqueous phase with EtOAc.

• Combine the organic phases, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.[1]

• Purify the residue by column chromatography on silica gel using a gradient of EtOAc in petroleum ether (e.g., 10:90) to yield the acetylated derivatives.[1]

Protocol for Esterification using DCC and DMAP

This protocol details the synthesis of ester derivatives using various carboxylic acids.

Materials:

• (20S,24R)-epoxy-dammarane-3β,12β,25-triol

• Appropriate carboxylic acid

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous dichloromethane (B109758) (DCM)

• Silica gel for column chromatography

• Acetone (B3395972)

• Petroleum ether

Procedure:

• To a solution of the appropriate carboxylic acid (0.06 mmol) in anhydrous DCM (2 mL), add DCC (27.3 mg, 0.132 mmol) and DMAP (1.2 mg, 0.01 mmol) at 0 °C.[1]

• Stir the mixture for 10 minutes at 0 °C.[1]

• Add (20S,24R)-epoxy-dammarane-3β,12β,25-triol (25.0 mg, 0.05 mmol) to the reaction mixture.[1]

• Allow the mixture to warm to room temperature and stir until the reaction is complete (monitored by TLC).[1]

• Cool the flask in a freezer at -10 °C for 6 hours to precipitate dicyclohexylurea.[1]

• Filter the suspension and concentrate the filtrate.[1]

• Purify the residue by column chromatography on silica gel using a gradient of acetone in petroleum ether (e.g., 6:94) to obtain the target ester derivatives.[1]

Protocol for Oxidation using Pyridinium Chlorochromate (PCC)

This protocol is for the oxidation of hydroxyl groups to ketones.

Materials:

• (20S,24R)-epoxy-dammarane-3β,12β,25-triol

• Pyridinium chlorochromate (PCC)

• Anhydrous dichloromethane (DCM)

• Silica gel for column chromatography

Procedure:

• Dissolve (20S,24R)-epoxy-dammarane-3β,12β,25-triol in anhydrous DCM.

• Add PCC in a portion-wise manner while stirring at room temperature.

• Monitor the reaction progress by TLC.

• Upon completion, filter the reaction mixture through a pad of silica gel to remove chromium salts.

• Concentrate the filtrate and purify the residue by column chromatography to isolate the ketone derivatives.

Signaling Pathways

Dammarane-type triterpenoids have been shown to modulate various signaling pathways. One notable pathway is the Liver X Receptor α (LXRα) signaling pathway, which plays a crucial role in cholesterol metabolism and inflammation.

Caption: Activation of the LXRα signaling pathway by a dammarane derivative.

Activation of LXRα by certain dammarane derivatives leads to the formation of a heterodimer with the Retinoid X Receptor (RXR). This complex then translocates to the nucleus and binds to LXR Response Elements (LXREs) in the promoter regions of target genes, such as ABCA1 and SREBP-1c. The subsequent increase in the expression of these genes leads to enhanced cholesterol efflux and modulation of lipid metabolism.

References

• 1. Dammar-20(21)-en-3,24,25-triol | Benchchem [benchchem.com]
• 2. Dammarane triterpenoids with rare skeletons from Gynostemma pentaphyllum and their cytotoxic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and biological evaluation of (20S,24R)-epoxy-dammarane-3β,12β,25-triol derivatives as α-glucosidase and PTP1B inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol for the Purification of Dammar-20(21)-en-3,24,25-triol using HPLC

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the purification of Dammar-20(21)-en-3,24,25-triol, a dammarane-type triterpenoid (B12794562), using High-Performance Liquid Chromatography (HPLC). Dammarane triterpenoids are a class of natural products exhibiting a wide range of biological activities, making their efficient isolation and purification critical for research and drug development.[1][2] This protocol outlines a semi-preparative HPLC method that achieves high purity (>98%) of the target compound. The methodology is presented with detailed experimental procedures, data interpretation guidelines, and visual workflows to ensure successful implementation.

Introduction

Dammar-20(21)-en-3,24,25-triol is a naturally occurring triterpenoid isolated from various plant species, including those of the Aglaia genus.[1][2] Triterpenoids, in general, are known for their diverse pharmacological properties, and dammarane-type triterpenoids, in particular, have shown potential cytotoxic activities against various cancer cell lines.[2] The complexity of natural product extracts necessitates robust purification strategies to isolate individual compounds for structural elucidation and biological evaluation.

High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation and purification of complex mixtures.[3][4] This application note describes a reliable and efficient reversed-phase HPLC (RP-HPLC) method for the purification of Dammar-20(21)-en-3,24,25-triol. The protocol is designed to be accessible to researchers with a foundational understanding of chromatographic techniques.

Materials and Methods

Reagents and Materials

• Crude or partially purified extract containing Dammar-20(21)-en-3,24,25-triol

• Acetonitrile (MeCN), HPLC grade

• Water, HPLC grade or ultrapure

• Methanol (B129727) (MeOH), HPLC grade (for sample preparation and system flushing)

• Reference standard of Dammar-20(21)-en-3,24,25-triol (if available)

• 0.22 µm syringe filters

Instrumentation

• Semi-preparative HPLC system equipped with:

  • Binary or quaternary pump

  • Autosampler or manual injector

  • Column oven

  • UV-Vis or Diode Array Detector (DAD)

  • Fraction collector

• Analytical HPLC system for purity analysis

• Rotary evaporator

• Vortex mixer

• Analytical balance

Experimental Protocols

Preliminary Purification (Optional but Recommended)

For complex crude extracts, a preliminary purification step is recommended to enrich the target compound and prolong the life of the semi-preparative HPLC column.

• Solvent Partitioning:

  • Dissolve the crude extract in a suitable solvent mixture (e.g., methanol/water).

  • Perform liquid-liquid extraction with a non-polar solvent like n-hexane to remove highly non-polar impurities.

  • Subsequently, partition the aqueous phase with a solvent of intermediate polarity, such as ethyl acetate, to extract the triterpenoids.

• Column Chromatography:

  • The enriched fraction from solvent partitioning can be further purified using silica (B1680970) gel column chromatography.

  • A typical elution gradient could be a step or linear gradient of n-hexane and ethyl acetate. The fractions containing Dammar-20(21)-en-3,24,25-triol are identified by thin-layer chromatography (TLC) or analytical HPLC.

Sample Preparation

• Accurately weigh the partially purified extract containing Dammar-20(21)-en-3,24,25-triol.

• Dissolve the sample in a minimal amount of a suitable solvent, such as methanol or acetonitrile. The chosen solvent should be compatible with the mobile phase.

• Ensure complete dissolution by vortexing or brief sonication.

• Filter the sample solution through a 0.22 µm syringe filter to remove any particulate matter before injection.

Semi-Preparative HPLC Purification

The following table summarizes the optimized HPLC conditions for the purification of Dammar-20(21)-en-3,24,25-triol.

Parameter	Condition
Column	C18, 250 x 10 mm, 5 µm
Mobile Phase	Isocratic: Acetonitrile (MeCN) / Water (H₂O) (52:48, v/v)
Flow Rate	2.0 mL/min
Injection Volume	100 - 500 µL (depending on sample concentration)
Column Temperature	Ambient (or controlled at 25 °C)
Detection Wavelength	203 nm

Protocol:

• Equilibrate the semi-preparative HPLC system with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject the prepared sample onto the column.

• Monitor the separation at 203 nm.

• Collect the fraction corresponding to the peak of Dammar-20(21)-en-3,24,25-triol using a fraction collector. The retention time should be predetermined using an analytical run or by injecting a small amount first.

• Pool the collected fractions containing the pure compound.

• Remove the organic solvent (acetonitrile) from the collected fractions using a rotary evaporator at a controlled temperature (e.g., 40 °C).

• The remaining aqueous solution can be lyophilized to obtain the purified Dammar-20(21)-en-3,24,25-triol as a solid.

Purity Analysis

The purity of the isolated Dammar-20(21)-en-3,24,25-triol should be assessed using analytical HPLC.

Parameter	Condition
Column	C18, 150 x 4.6 mm, 5 µm
Mobile Phase	Isocratic: Acetonitrile (MeCN) / Water (H₂O) (52:48, v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	25 °C
Detection Wavelength	203 nm

Protocol:

• Prepare a dilute solution of the purified compound in the mobile phase.

• Inject the solution into the analytical HPLC system.

• The purity is calculated based on the peak area percentage of the main peak in the chromatogram. A purity of >98% is generally considered high for most research applications.[5]

Data Presentation

The following table summarizes the expected outcome of the purification process.

Purification Step	Starting Material	Yield	Purity (%)
Crude Extract	10 g	-	~5-10
Solvent Partitioning	10 g	2 g	~30-40
Column Chromatography	2 g	500 mg	~80-90
Semi-Preparative HPLC	500 mg	150 mg	>98

Note: Yields are indicative and may vary depending on the initial concentration of the target compound in the starting material.

Visualizations

Experimental Workflow

References

• 1. The Cytotoxic Activity of Dammarane-Type Triterpenoids Isolated from the Stem Bark of Aglaia cucullata (Meliaceae) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dammarane-Type Triterpenoid from the Stem Bark of Aglaia elliptica (Meliaceae) and Its Cytotoxic Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Triterpenoids from swallow roots--a convenient HPLC method for separation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. jocpr.com [jocpr.com]
• 5. Dammar-20(21)-en-3,24,25-triol | Benchchem [benchchem.com]

Application Notes and Protocols for the Column Chromatography of Dammarane Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dammarane (B1241002) derivatives, a class of tetracyclic triterpenoids, are a significant group of secondary metabolites predominantly found in plants of the Panax (ginseng), Gynostemma, and Aglaia genera.[1] These compounds, including various ginsenosides (B1230088), exhibit a wide spectrum of pharmacological activities, such as anti-inflammatory, anti-cancer, and neuroprotective effects.[1][2] Their therapeutic potential has led to extensive research into their isolation and purification for further pharmacological evaluation and drug development. Column chromatography is a fundamental and widely used technique for the separation of these derivatives from complex plant extracts.[3][4] This document provides a detailed protocol for the isolation of dammarane derivatives using silica (B1680970) gel column chromatography, summarizing key quantitative data and experimental procedures from published research.

Data Presentation: Quantitative Summary of Dammarane Derivative Isolation

The following tables summarize quantitative data from various studies on the isolation of dammarane derivatives using column chromatography and other purification techniques.

Table 1: Extraction and Yield of Dammarane Derivatives from Plant Material

Plant Source	Part Used	Extraction Method	Crude Extract Yield	Isolated Compounds	Final Yield	Purity	Reference
Panax notoginseng	Roots	Methanol (B129727) reflux	800 g from 3.8 kg	Two dammarane-type triterpenoids	1200 mg (from 223 g of a combined fraction)	High	[5]
Panax notoginseng	Roots (in tablets)	Methanolic extract	283 mg	Ginsenoside-Rb1, Notoginsenoside-R1, Ginsenoside-Re, Ginsenoside-Rg1	157 mg, 17 mg, 13 mg, 56 mg respectively	Pure	[6]
Aglaia elliptica	Stem Bark	n-hexane extraction	22.6 g	3β-oleate-20S-hydroxydammar-24-en, 3β-oleate-20S,24S-epoxy-25-hydroxydammarane, 20S-hydroxydammar-24-en-3-on	Not specified	Pure	[7]

Table 2: Column Chromatography Parameters for Dammarane Derivative Separation

Stationary Phase	Column Dimensions	Elution Mode	Solvent System (v/v)	Reference
Silica Gel	Not Specified	Gradient	Dichloromethane-Methanol (100:1, 20:1, 10:1, 5:1, 1:1, 1:2)	[5]
Silica Gel	Not Specified	Gradient	Ethyl Acetate-Methanol (10:1, 5:1, 2:1, 1:1, 1:2)	[5]
ODS	Not Specified	Gradient	Methanol-Water (5%, 20%, 40%, 60%, 80%, 100% Methanol)	[5]
Silica Gel G60	5 cm (r) x 12 cm (h)	Stepwise Gradient	n-hexane-Ethyl Acetate (B1210297) (10:0 to 0:10) followed by Ethyl Acetate-Methanol (10:0 to 0:10)	[7]
Silica Gel (70-230 mesh)	4 cm (r) x 15 cm (h)	Stepwise Gradient	n-hexane-Ethyl Acetate (10:0 to 1:1)	[7]
Silica Gel	45 cm (l) x 3.8 cm (inner d)	Isocratic	Cyclohexane: Ethyl acetate (8:2)	[8]

Experimental Protocols

This section provides a detailed, step-by-step protocol for the isolation of dammarane derivatives using silica gel column chromatography.

Preparation of Crude Plant Extract

• Plant Material Preparation: Air-dry the plant material (e.g., roots, leaves, stems) at room temperature or in an oven at a temperature not exceeding 50°C to prevent degradation of the target compounds.[9] Grind the dried material into a coarse powder to increase the surface area for extraction.

• Solvent Extraction:

  • Macerate the powdered plant material in a suitable organic solvent such as methanol, ethanol, or n-hexane. A common ratio is 1 part plant material to 10 parts solvent.[9]

  • Alternatively, perform reflux extraction by boiling the plant material in the solvent for a defined period (e.g., 2 hours, repeated 3 times) to enhance extraction efficiency.[5]

• Concentration: After extraction, filter the mixture to remove solid plant debris. Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude extract.[5]

• Liquid-Liquid Partitioning (Optional but Recommended):

  • Dissolve the crude extract in water to form a dispersion.

  • Sequentially extract this dispersion with solvents of increasing polarity, such as petroleum ether, ethyl acetate, and n-butanol.[5] This fractionation step helps to separate compounds based on their polarity and reduces the complexity of the mixture for column chromatography.

  • Concentrate each fraction under reduced pressure to obtain the respective extracts. The n-butanol fraction is often enriched with dammarane saponins (B1172615).

Silica Gel Column Chromatography

• Selection of Column and Stationary Phase:

  • Choose a glass column of appropriate size. The amount of silica gel used is typically 20-50 times the weight of the crude extract to be separated.[10] For difficult separations, a higher ratio (e.g., 100:1) may be necessary.[11]

  • Use silica gel with a mesh size suitable for column chromatography (e.g., 70-230 mesh or 230-400 mesh for flash chromatography).[4]

• Column Packing (Slurry Method):

  • Clamp the column vertically and ensure the stopcock is closed. Place a small plug of cotton or glass wool at the bottom of the column.[10]

  • Add a thin layer of sand (~0.5 inch) on top of the plug.[11]

  • In a separate beaker, prepare a slurry of silica gel in the initial, least polar eluting solvent. Stir to remove air bubbles.[10]

  • Pour the slurry into the column. Open the stopcock to allow the solvent to drain, which helps in uniform packing of the silica gel. Gently tap the column to dislodge any air bubbles and ensure a homogenous packing.[4]

  • Once the silica gel has settled, add another thin layer of sand on top to protect the silica bed from disturbance during sample loading.[11]

  • Continuously drain the solvent until the level is just above the top layer of sand. Crucially, do not let the column run dry at any stage. [10]

• Sample Loading:

  • Dry Loading (Recommended for samples not easily soluble in the initial eluent): Dissolve the crude extract in a suitable solvent. Add a small amount of silica gel (approximately 2-3 times the weight of the extract) to this solution.[11] Evaporate the solvent completely to obtain a free-flowing powder of the extract adsorbed onto the silica gel. Carefully add this powder to the top of the packed column.

  • Wet Loading: Dissolve the crude extract in a minimal amount of the initial eluting solvent. Carefully apply this solution to the top of the column using a pipette. Allow the sample solution to completely adsorb onto the silica gel.[11]

• Elution:

  • Begin the elution with a non-polar solvent system. For dammarane triterpenoids, a common starting point is n-hexane or a mixture of n-hexane and ethyl acetate with a low percentage of the latter.[7][12]

  • Employ a gradient elution by gradually increasing the polarity of the mobile phase.[12] This is achieved by systematically increasing the proportion of the more polar solvent (e.g., ethyl acetate in n-hexane, or methanol in chloroform).[5]

  • Collect the eluate in fractions of a suitable volume.

• Fraction Analysis:

  • Monitor the separation by spotting the collected fractions on a Thin Layer Chromatography (TLC) plate.

  • Develop the TLC plate in a suitable solvent system and visualize the spots under UV light or by using a staining reagent (e.g., anisaldehyde-sulfuric acid).

  • Combine the fractions that show a similar TLC profile.

• Isolation of Pure Compounds:

  • Concentrate the combined fractions containing the target compounds.

  • If necessary, subject these fractions to further purification steps such as repeated column chromatography or preparative High-Performance Liquid Chromatography (HPLC) to obtain pure dammarane derivatives.[13]

Mandatory Visualizations

Experimental Workflow for Dammarane Derivative Isolation

Caption: Experimental workflow for the isolation of dammarane derivatives.

Signaling Pathway Modulated by Dammarane Derivatives

Dammarane derivatives, particularly ginsenosides, have been shown to exert their anti-inflammatory and anti-cancer effects by modulating various cellular signaling pathways. One of the key pathways affected is the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway, which plays a crucial role in inflammation and cell survival.

Caption: Inhibition of the NF-κB signaling pathway by dammarane derivatives.

References

• 1. researchgate.net [researchgate.net]
• 2. Saponins in Cancer Treatment: Current Progress and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A novel dammarane triterpenoid alleviates atherosclerosis by activating the LXRα pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dammarane triterpenes and phytosterols from Dysoxylum tpongense Pierre and their anti-inflammatory activity against liver X receptors and NF-κB activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Proapoptotic Ginsenosides Compound K and Rh2 Enhance Fas-induced Cell Death of Human Astrocytoma Cells Through Distinct Apoptotic Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scienceopen.com [scienceopen.com]
• 7. Inhibition of Myocardial Cell Apoptosis Is Important Mechanism for Ginsenoside in the Limitation of Myocardial Ischemia/Reperfusion Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 8. greenpharmacy.info [greenpharmacy.info]
• 9. researchgate.net [researchgate.net]
• 10. Ginsenoside Rh2 induces apoptosis and paraptosis-like cell death in colorectal cancer cells through activation of p53 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Anticancer therapeutic effect of ginsenosides through mediating reactive oxygen species [frontiersin.org]
• 12. Inhibition of TNF-α-Mediated NF-κB Transcriptional Activity by Dammarane-Type Ginsenosides from Steamed Flower Buds of Panax ginseng in HepG2 and SK-Hep1 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Frontiers | Effects of saponins from Chinese herbal medicines on signal transduction pathways in cancer: A review [frontiersin.org]

Application Notes & Protocols for the Quantification of Dammar-20(21)-en-3,24,25-triol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dammar-20(21)-en-3,24,25-triol is a tetracyclic triterpenoid (B12794562) compound isolated from plants such as Walsura robusta.[1][2] Like other dammarane-type triterpenoids, it has garnered significant interest for its diverse biological activities and potential therapeutic applications.[1] Accurate and precise quantification of this compound in various matrices, including plant extracts and biological fluids, is crucial for phytochemical analysis, pharmacological studies, and quality control.

This document provides detailed protocols for two primary analytical methods for the quantification of Dammar-20(21)-en-3,24,25-triol: High-Performance Liquid Chromatography with Ultraviolet (UV) detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

Analytical Methodologies

Method 1: Quantification by HPLC-UV

High-Performance Liquid Chromatography with UV detection is a robust and widely accessible method suitable for the quantification of Dammar-20(21)-en-3,24,25-triol in purified samples and crude plant extracts. Since the molecule lacks a strong chromophore, detection is typically performed at a low wavelength, such as 203-210 nm.[1]

Experimental Protocol: HPLC-UV

• Instrumentation:

  • HPLC system with a quaternary or binary pump, autosampler, column oven, and UV/Vis detector.

  • Data acquisition and processing software.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 250 mm × 4.6 mm, 5 µm particle size).

  • Mobile Phase: Isocratic elution with Acetonitrile (MeCN) and Water (H₂O) in a 52:48 (v/v) ratio.[1] Alternatively, a gradient can be used for more complex samples: Acetonitrile and Water, starting at 70:30 and ramping to 90:10 over 20 minutes.[1]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 210 nm.[1]

  • Injection Volume: 10 µL.

• Preparation of Standards and Samples:

  • Standard Stock Solution: Accurately weigh 1 mg of Dammar-20(21)-en-3,24,25-triol reference standard and dissolve in 1 mL of methanol (B129727) to prepare a 1 mg/mL stock solution.

  • Calibration Curve: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serially diluting the stock solution with the mobile phase.

  • Sample Preparation: Prepare plant extracts or other samples as described in the "Sample Preparation Protocols" section below. The final extract should be dissolved in the mobile phase and filtered through a 0.45 µm syringe filter before injection.

• Analysis and Quantification:

  • Inject the calibration standards to construct a calibration curve by plotting peak area against concentration.

  • Inject the prepared samples.

  • Determine the concentration of Dammar-20(21)-en-3,24,25-triol in the samples by interpolating their peak areas from the calibration curve.

Method 2: Quantification by LC-MS/MS

For high sensitivity and selectivity, especially in complex biological matrices like plasma, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the method of choice. The following protocol is adapted from a validated method for a structurally similar dammarane (B1241002) triterpenoid, Dammar-20(22)E,24-Diene-3β,6α,12β-Triol, and is expected to be highly applicable.[3]

Experimental Protocol: LC-MS/MS

• Instrumentation:

  • LC-MS/MS system consisting of a UHPLC or HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

  • Data acquisition and analysis software.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., Agilent ZORBAX XDB-C18, 2.1 × 50 mm, 3.5 µm).[3]

  • Mobile Phase A: Water with 5 mM ammonium (B1175870) acetate (B1210297).[3]

  • Mobile Phase B: Acetonitrile.[3]

  • Flow Rate: 0.6 mL/min.[3]

  • Gradient Program: A suitable gradient would be: 0-1.0 min, 70% B; 1.0-2.0 min, 70-95% B; 2.0-3.0 min, 95% B; 3.1-4.0 min, 70% B.

  • Injection Volume: 10 µL.[3]

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • Ion Transitions: These must be optimized by infusing a standard solution of Dammar-20(21)-en-3,24,25-triol. Based on its molecular weight of 460.73, a likely precursor ion [M+H]⁺ would be m/z 461.4 or a sodium adduct [M+Na]⁺ at m/z 483.4. A characteristic product ion would then be selected. For the similar compound Dammar-20(22)E,24-Diene-3β,6α,12β-Triol (MW 442.7), the transition was m/z 441.4 → 109.1.[3]

  • Internal Standard (IS): A suitable internal standard, such as buspirone (B1668070) (m/z 386.3 → 122.1) or another structurally similar compound not present in the sample, should be used.[3]

Sample Preparation Protocols

Protocol 1: Extraction from Plant Material

This protocol is suitable for preparing samples from dried plant material (e.g., bark, leaves) for HPLC-UV or LC-MS/MS analysis.

• Grinding: Grind the dried plant material into a fine powder.

• Extraction:

  • Accurately weigh 1 g of the powdered material into a flask.

  • Add 20 mL of 95% ethanol (B145695). An optimal yield has been reported using 95% ethanol at 60°C for 24 hours.[1]

  • Extract using sonication for 60 minutes or reflux extraction for 2 hours.

• Filtration: Filter the mixture and collect the supernatant. Repeat the extraction on the residue twice more and combine the supernatants.

• Evaporation: Evaporate the combined solvent under reduced pressure to obtain a viscous crude extract.[1]

• Liquid-Liquid Partitioning (Optional Cleanup):

  • Suspend the crude residue in water.

  • Partition with an equal volume of ethyl acetate or dichloromethane (B109758) to remove non-polar lipids and pigments.[1]

  • Collect the aqueous phase, which is enriched with the more polar triterpenoids.[1]

  • Evaporate the purified aqueous phase to dryness.

• Final Preparation: Reconstitute the dried extract in a known volume of mobile phase or methanol, vortex, and filter through a 0.45 µm syringe filter before analysis.

Protocol 2: Extraction from Plasma

This protein precipitation protocol is designed for preparing plasma samples for LC-MS/MS analysis.[3]

• Aliquoting: Pipette 50 µL of plasma into a 1.5 mL microcentrifuge tube.

• Adding Internal Standard: Add 10 µL of the internal standard working solution.

• Protein Precipitation: Add 150 µL of a cold protein precipitation solvent (e.g., methanol:acetonitrile, 1:1, v:v).[3]

• Mixing: Vortex the mixture for 1 minute to ensure complete precipitation.[3]

• Centrifugation: Centrifuge at 15,000 rpm for 10 minutes at 4 °C.[3]

• Supernatant Transfer: Carefully transfer 120 µL of the clear supernatant into an autosampler vial for LC-MS/MS analysis.[3]

Data Presentation

Quantitative data is summarized in the tables below. Table 1 provides typical performance characteristics for an HPLC-UV method, while Table 2 presents the validated data for an LC-MS/MS method used for a closely related dammarane triterpenoid, which serves as a strong indicator of expected performance.[3]

Table 1: Typical Performance Characteristics for HPLC-UV Quantification

Parameter	Typical Value
Linearity (r²)	> 0.999
Limit of Detection (LOD)	0.1 - 0.5 µg/mL
Limit of Quantification (LOQ)	0.5 - 1.5 µg/mL
Precision (RSD%)	< 2%

| Accuracy (Recovery %) | 95 - 105% |

Table 2: Method Validation Summary for LC-MS/MS Quantification of a Related Dammarane Triterpenoid [3]

Parameter	Value
Linearity Range	5 - 2000 ng/mL
Correlation Coefficient (r²)	0.9972
Lower Limit of Quantification (LLOQ)	5 ng/mL
Intra-day Precision (RSD%)	3.8 - 6.9%
Inter-day Precision (RSD%)	3.5 - 5.8%
Accuracy (RE%)	-9.2 to 11.9%

| Extraction Recovery | 98.5 - 102.7% |

Mandatory Visualizations

The following diagrams illustrate the experimental and logical workflows for the quantification of Dammar-20(21)-en-3,24,25-triol.

Caption: Workflow for the extraction of Dammar-20(21)-en-3,24,25-triol from plant material.

Caption: General analytical workflow for HPLC-UV and LC-MS/MS quantification.

References

• 1. Dammar-20(21)-en-3,24,25-triol | Benchchem [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Determination of Dammar-20(22)E,24-Diene-3β,6α,12β-Triol in rat plasma by LC-MS/MS and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Mass Spectrometry Analysis of Dammarane Triterpenoids

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the analysis of dammarane (B1241002) triterpenoids using mass spectrometry. Detailed protocols for sample preparation, liquid chromatography-mass spectrometry (LC-MS) analysis, and data interpretation are outlined to facilitate research and development in natural product chemistry, pharmacology, and drug discovery.

Introduction to Dammarane Triterpenoids

Dammarane-type triterpenoids are a large and structurally diverse class of natural products, most notably represented by ginsenosides (B1230088) found in Panax species (ginseng).[1][2] These compounds exhibit a wide range of pharmacological activities, making them a subject of intense research for therapeutic applications.[3] Structurally, they are based on a tetracyclic dammarane skeleton and are primarily classified into two main groups based on their aglycone: protopanaxadiol (B1677965) (PPD) and protopanaxatriol (B1242838) (PPT).[3][4] The structural diversity arises from the varying number and type of sugar moieties attached to the aglycone. Mass spectrometry, particularly when coupled with liquid chromatography, is a powerful technique for the qualitative and quantitative analysis of these complex compounds.[5][6]

Experimental Protocols

Sample Preparation: Extraction of Dammarane Triterpenoids from Plant Material

This protocol describes the extraction of dammarane triterpenoids from dried and powdered plant material, such as ginseng root, for LC-MS analysis.[7][8]

Materials:

• Dried, powdered plant material (e.g., Panax ginseng root)

• Methanol (B129727) (HPLC grade)[7]

• Ethanol (70%, HPLC grade)[7]

• Water (deionized or Milli-Q)

• Vortex mixer

• Ultrasonic bath

• Centrifuge

• Rotary evaporator

• Solid Phase Extraction (SPE) cartridges (C18)

• Syringe filters (0.22 µm)

Procedure:

• Extraction:

  • Weigh 1.0 g of the powdered plant material into a 50 mL conical tube.

  • Add 20 mL of 70% ethanol.

  • Vortex for 1 minute to ensure thorough mixing.

  • Perform ultrasonic-assisted extraction in a water bath at 60°C for 60 minutes.[8]

  • Centrifuge the mixture at 4000 rpm for 10 minutes.

  • Carefully decant the supernatant into a clean flask.

  • Repeat the extraction process on the plant residue two more times, combining all the supernatants.

• Concentration:

  • Evaporate the combined extracts to dryness under reduced pressure using a rotary evaporator at a temperature not exceeding 60°C.

• Purification (Solid Phase Extraction):

  • Re-dissolve the dried extract in 10 mL of water.

  • Condition a C18 SPE cartridge by washing with 5 mL of methanol followed by 5 mL of water.

  • Load the re-dissolved extract onto the SPE cartridge.

  • Wash the cartridge with 10 mL of water to remove highly polar impurities.

  • Elute the dammarane triterpenoids with 10 mL of methanol.

  • Collect the methanolic eluate and evaporate to dryness.

• Final Sample Preparation:

  • Reconstitute the purified, dried extract in 1 mL of 50% methanol.

  • Vortex to dissolve the residue completely.

  • Filter the solution through a 0.22 µm syringe filter into an LC-MS vial.

  • The sample is now ready for LC-MS analysis.

Caption: Workflow for the extraction and purification of dammarane triterpenoids.

Liquid Chromatography-Mass Spectrometry (LC-MS) Protocol

This protocol outlines a general method for the analysis of dammarane triterpenoids using Ultra-High-Performance Liquid Chromatography (UHPLC) coupled to a Quadrupole Time-of-Flight (Q-TOF) mass spectrometer.[9]

Instrumentation:

• UHPLC system

• Q-TOF Mass Spectrometer with an Electrospray Ionization (ESI) source

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm)[9][10]

• Mobile Phase A: 0.1% formic acid in water[3]

• Mobile Phase B: Acetonitrile with 0.1% formic acid[3]

• Gradient Elution:

  • 0-2 min: 5% B

  • 2-20 min: 5% to 60% B

  • 20-25 min: 60% to 90% B

  • 25-28 min: 90% B

  • 28-30 min: 90% to 5% B

  • 30-35 min: 5% B (re-equilibration)

• Flow Rate: 0.3 mL/min[9]

• Column Temperature: 35°C

• Injection Volume: 5 µL

Mass Spectrometry Conditions:

• Ionization Mode: ESI negative and positive modes (data acquired in both modes is recommended for comprehensive analysis)[10]

• Capillary Voltage: 3.0 kV (negative), 3.5 kV (positive)

• Sampling Cone Voltage: 40 V

• Source Temperature: 120°C

• Desolvation Temperature: 350°C

• Desolvation Gas Flow: 800 L/hr

• Scan Range: m/z 100-1500

• Acquisition Mode: MS/MS or MSE for fragmentation data. For MS/MS, select precursor ions of known dammarane triterpenoids.

Data Presentation: Quantitative Analysis

The following tables summarize the quantitative data for major ginsenosides found in different Panax species, as determined by LC-MS.

Table 1: Content of Protopanaxadiol (PPD)-Type Ginsenosides (mg/g)

Compound	Panax ginseng (White)[11]	Panax ginseng (Red)[11]	Panax quinquefolius[6]
Ginsenoside Rb1	6.85	8.34	10.5
Ginsenoside Rb2	2.54	3.12	0.45
Ginsenoside Rc	2.98	3.56	0.52
Ginsenoside Rd	0.87	2.11	1.83

Table 2: Content of Protopanaxatriol (PPT)-Type Ginsenosides (mg/g)

Compound	Panax ginseng (White)[11]	Panax ginseng (Red)[11]	Panax quinquefolius[6]
Ginsenoside Re	3.15	3.89	4.76
Ginsenoside Rf	0.95	1.23	Not Detected
Ginsenoside Rg1	2.11	2.78	0.41
Notoginsenoside R1	-	-	-

Note: '-' indicates data not available in the cited sources.

Fragmentation Patterns and Signaling Pathways

The structural elucidation of dammarane triterpenoids by mass spectrometry relies heavily on the interpretation of their fragmentation patterns. The primary fragmentation event is the cleavage of glycosidic bonds, leading to the sequential loss of sugar residues.

Fragmentation of Protopanaxadiol (PPD)-Type Ginsenosides

PPD-type ginsenosides are characterized by sugar moieties typically attached at the C-3 and C-20 positions of the aglycone. In MS/MS, they exhibit a characteristic fragmentation pathway involving the neutral loss of sugar units, ultimately leading to the PPD aglycone ion (m/z 459 in negative mode, m/z 461 in positive mode).[1][12]

Caption: Fragmentation pathway of Ginsenoside Rb1 (PPD-type).

Fragmentation of Protopanaxatriol (PPT)-Type Ginsenosides

PPT-type ginsenosides typically have sugar attachments at the C-6 and C-20 positions. Their fragmentation in MS/MS also proceeds through the sequential loss of sugar residues, yielding a characteristic PPT aglycone ion (m/z 475 in negative mode, m/z 477 in positive mode).[1][13]

Caption: Fragmentation pathway of Ginsenoside Rg1 (PPT-type).

Conclusion

The methodologies and data presented in these application notes provide a robust framework for the mass spectrometry-based analysis of dammarane triterpenoids. The detailed protocols for sample preparation and LC-MS analysis, combined with the summarized quantitative data and fragmentation patterns, serve as a valuable resource for researchers in natural products, pharmacology, and drug development. These techniques enable the accurate identification and quantification of dammarane triterpenoids, facilitating the quality control of herbal medicines and the discovery of new bioactive compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. Chemical Investigation of Saponins in Different Parts of Panax notoginseng by Pressurized Liquid Extraction and Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phytochemical analysis of Panax species: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Detection of 13 Ginsenosides (Rb1, Rb2, Rc, Rd, Re, Rf, Rg1, Rg3, Rh2, F1, Compound K, 20(S)-Protopanaxadiol, and 20(S)-Protopanaxatriol) in Human Plasma and Application of the Analytical Method to Human Pharmacokinetic Studies Following Two Week-Repeated Administration of Red Ginseng Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comprehensive Identification of Ginsenosides in the Roots and Rhizomes of Panax ginseng Based on Their Molecular Features-Oriented Precursor Ions Selection and Targeted MS/MS Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Isolation and analysis of ginseng: advances and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Rapid Identification of Characteristic Chemical Constituents of Panax ginseng, Panax quinquefolius, and Panax japonicus Using UPLC-Q-TOF/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Fragmentation Pathway of Ginsenosides in <i>Panaxnotoginseng</i> Using Electrospray Ionization-Quadrupole/Time-of-Flight Mass Spectrometer [zpxb.xml-journal.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. files.core.ac.uk [files.core.ac.uk]

Application Notes: Cell-Based Assays for Dammar-20(21)-en-3,24,25-triol Activity

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Dammar-20(21)-en-3,24,25-triol (DMT) is a naturally occurring triterpenoid (B12794562) isolated from plants such as Walsura robusta.[1][2][3] Triterpenoids are a class of compounds known for their diverse pharmacological properties. Preliminary studies indicate that DMT exhibits a range of biological activities, including cytotoxic, anti-inflammatory, and antiviral effects, making it a compound of interest for therapeutic development.[2] These application notes provide detailed protocols for a panel of cell-based assays to quantitatively assess the bioactivity of DMT and to explore its mechanism of action.

Assessment of Cytotoxic Activity

A primary screening step for anti-cancer drug candidates is the evaluation of their cytotoxic effects. Due to the chemical nature of triterpenoids, which can interfere with common tetrazolium-based viability assays (e.g., MTT), alternative methods are recommended.

Recommended Assays:

• Sulforhodamine B (SRB) Assay: Measures cell density by staining total cellular protein.

• ATP-Based Luminescent Assay (e.g., CellTiter-Glo®): Quantifies ATP, an indicator of metabolically active cells.

Data Presentation:

The cytotoxic activity of Dammar-20(21)-en-3,24,25-triol should be determined by calculating the IC₅₀ value, which is the concentration of the compound that inhibits cell growth by 50%.

Table 1: Cytotoxicity of Dammar-20(21)-en-3,24,25-triol in Cancer Cell Lines

Cell Line	Assay Type	Incubation Time (hrs)	IC₅₀ (µM) - Representative Data
HeLa (Cervical Cancer)	SRB	48	Data to be determined
A549 (Lung Cancer)	SRB	48	Data to be determined
MCF-7 (Breast Cancer)	CellTiter-Glo®	48	Data to be determined
HepG2 (Liver Cancer)	CellTiter-Glo®	48	Data to be determined

Experimental Workflow: Cytotoxicity Assessment

Caption: Workflow for determining the cytotoxicity of DMT.

Evaluation of Apoptosis Induction

To determine if the cytotoxic effects of DMT are mediated by programmed cell death, specific apoptosis assays are recommended.

Recommended Assays:

• Annexin V-FITC/Propidium Iodide (PI) Staining: Differentiates between early apoptotic, late apoptotic, and necrotic cells using flow cytometry.

• Caspase-Glo® 3/7 Assay: Measures the activity of caspase-3 and -7, key executioner caspases in the apoptotic cascade.

Data Presentation:

Apoptosis induction can be quantified by measuring the percentage of apoptotic cells or the fold increase in caspase activity relative to an untreated control.

Table 2: Apoptosis Induction by Dammar-20(21)-en-3,24,25-triol

Cell Line	Treatment (IC₅₀ Conc.)	Incubation Time (hrs)	% Apoptotic Cells (Annexin V+)	Caspase-3/7 Activity (Fold Change)
HeLa	e.g., 25 µM	24	Data to be determined	Data to be determined
A549	e.g., 30 µM	24	Data to be determined	Data to be determined
HeLa	e.g., 25 µM	48	Data to be determined	Data to be determined
A549	e.g., 30 µM	48	Data to be determined	Data to be determined

Signaling Pathway: Apoptosis Induction

Caption: Plausible apoptotic pathways modulated by DMT.

Assessment of Anti-inflammatory Activity

DMT's potential to mitigate inflammatory responses can be assessed in macrophage cell lines, such as RAW 264.7, stimulated with lipopolysaccharide (LPS).

Recommended Assays:

• Griess Assay: Measures the production of nitric oxide (NO), a key inflammatory mediator.

• Enzyme-Linked Immunosorbent Assay (ELISA): Quantifies the secretion of pro-inflammatory cytokines, such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).

• NF-κB Reporter Assay: Measures the activity of the NF-κB transcription factor, a central regulator of inflammation.

Data Presentation:

The anti-inflammatory effect is measured by the percentage of inhibition of NO or cytokine production, or the reduction in NF-κB activity.

Table 3: Anti-inflammatory Effects of Dammar-20(21)-en-3,24,25-triol in LPS-Stimulated RAW 264.7 Macrophages

Parameter Measured	DMT Conc. (µM)	Inhibition (%) vs. LPS Control
Nitric Oxide (NO) Production	1	Data to be determined
10	Data to be determined
50	Data to be determined
TNF-α Secretion	1	Data to be determined
10	Data to be determined
50	Data to be determined
IL-6 Secretion	1	Data to be determined
10	Data to be determined
50	Data to be determined
NF-κB Activation	1	Data to be determined
10	Data to be determined
50	Data to be determined

Signaling Pathway: NF-κB Mediated Inflammation

Caption: Proposed inhibition of the NF-κB pathway by DMT.

Experimental Protocols

Protocol 1: Sulforhodamine B (SRB) Cytotoxicity Assay

This protocol is adapted for adherent cells in a 96-well format.[4][5]

Materials:

• Complete cell culture medium

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• Dammar-20(21)-en-3,24,25-triol (DMT) stock solution (in DMSO)

• Trichloroacetic acid (TCA), 10% (w/v), cold

• Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% acetic acid

• Acetic acid, 1% (v/v)

• Tris base solution, 10 mM, pH 10.5

• 96-well flat-bottom plates

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete medium in a 96-well plate. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of DMT in complete medium. The final DMSO concentration should not exceed 0.5%. Replace the medium in the wells with 100 µL of the diluted compound or vehicle control (medium with DMSO).

• Incubation: Incubate the plate for 48 hours at 37°C, 5% CO₂.

• Cell Fixation: Gently add 100 µL of cold 10% TCA to each well without removing the supernatant. Incubate at 4°C for 1 hour.[6][7]

• Washing: Carefully discard the supernatant. Wash the plate five times with 200 µL of 1% acetic acid to remove unbound dye.[6] Allow the plate to air dry completely.

• Staining: Add 100 µL of 0.4% SRB solution to each well and incubate at room temperature for 30 minutes.[7]

• Final Wash: Quickly wash the plates four times with 1% acetic acid to remove unbound SRB.[4] Air dry the plates until no moisture is visible.

• Solubilization: Add 200 µL of 10 mM Tris base solution to each well. Place the plate on a shaker for 5-10 minutes to solubilize the protein-bound dye.[7]

• Measurement: Read the absorbance at 510 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ value.

Protocol 2: ATP-Based Luminescent Viability Assay (CellTiter-Glo®)

This is a homogeneous "add-mix-measure" assay.[8]

Materials:

• CellTiter-Glo® Luminescent Cell Viability Assay Kit (or equivalent)

• Opaque-walled 96-well plates

• Luminometer

Procedure:

• Cell Seeding and Treatment: Follow steps 1-3 from the SRB protocol, using opaque-walled plates suitable for luminescence.

• Reagent Preparation: Reconstitute the CellTiter-Glo® reagent according to the manufacturer's instructions.

• Assay: a. Equilibrate the 96-well plate and its contents to room temperature for approximately 30 minutes.[8] b. Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well (e.g., 100 µL reagent to 100 µL medium).[8] c. Mix contents on an orbital shaker for 2 minutes to induce cell lysis.[8] d. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.[8][9]

• Measurement: Record luminescence using a plate-reading luminometer.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

Protocol 3: Annexin V-FITC/PI Apoptosis Assay by Flow Cytometry

This protocol allows for the differentiation of live, early apoptotic, late apoptotic, and necrotic cells.[10]

Materials:

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Cold PBS

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with DMT (e.g., at its IC₅₀ concentration) for the desired time (e.g., 24 or 48 hours).

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, gently trypsinize and combine with the supernatant from the same well.

• Washing: Centrifuge the cell suspension at 300 x g for 5 minutes. Wash the cell pellet twice with cold PBS.

• Staining: a. Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL. b. Transfer 100 µL of the cell suspension (~1 x 10⁵ cells) to a flow cytometry tube. c. Add 5 µL of Annexin V-FITC and 5 µL of PI solution.[11] d. Gently vortex and incubate for 15 minutes at room temperature in the dark.[12] e. Add 400 µL of 1X Binding Buffer to each tube.[12]

• Analysis: Analyze the samples immediately by flow cytometry. Use appropriate controls (unstained, Annexin V-FITC only, PI only) to set up compensation and quadrants.

Protocol 4: Caspase-Glo® 3/7 Assay

This luminescent assay quantifies the activity of key executioner caspases.[13][14]

Materials:

• Caspase-Glo® 3/7 Assay Kit

• Opaque-walled 96-well plates

• Luminometer

Procedure:

• Cell Seeding and Treatment: Follow the procedure for the ATP-based assay (Protocol 2).

• Assay: a. Equilibrate the plate to room temperature. b. Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.[14] c. Mix gently on a plate shaker for 30 seconds. d. Incubate at room temperature for 1 to 3 hours.[15]

• Measurement: Record luminescence.

• Analysis: Express results as fold change in caspase activity compared to the vehicle-treated control.

Protocol 5: Griess Assay for Nitric Oxide (NO) Production

This colorimetric assay measures nitrite (B80452), a stable product of NO, in culture supernatants.[16]

Materials:

• RAW 264.7 macrophage cells

• Lipopolysaccharide (LPS)

• Griess Reagent (1% sulfanilamide (B372717) and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in 2.5% phosphoric acid)

• Sodium nitrite standard solution

• 96-well plates

Procedure:

• Cell Seeding: Seed RAW 264.7 cells (1.5 x 10⁵ cells/well) in a 96-well plate and allow them to adhere overnight.

• Pre-treatment: Replace the medium with fresh medium containing various concentrations of DMT. Incubate for 1-2 hours.

• Stimulation: Add LPS to a final concentration of 1 µg/mL to all wells except the negative control. Incubate for 24 hours.

• Sample Collection: Collect 100 µL of culture supernatant from each well.

• Griess Reaction: a. Add 100 µL of Griess Reagent to each 100 µL supernatant sample in a new 96-well plate.[16] b. Incubate at room temperature for 10 minutes, protected from light.[16]

• Measurement: Read the absorbance at 540 nm.

• Analysis: Calculate the nitrite concentration using a sodium nitrite standard curve. Determine the percentage inhibition of NO production by DMT.

Protocol 6: ELISA for TNF-α and IL-6

This protocol quantifies the concentration of specific pro-inflammatory cytokines in culture supernatants.

Materials:

• Mouse TNF-α and IL-6 ELISA kits

• Supernatants from Protocol 5

Procedure:

• Assay: Perform the ELISA according to the manufacturer's specific protocol.[17][18] The general steps are as follows: a. Add standards and samples to the antibody-coated plate. b. Incubate to allow cytokine binding. c. Wash the plate. d. Add the detection antibody (biotinylated). e. Incubate and wash. f. Add Streptavidin-HRP conjugate.[19] g. Incubate and wash. h. Add TMB substrate and incubate for color development.[19] i. Add Stop Solution.

• Measurement: Read the absorbance at 450 nm.

• Analysis: Calculate the cytokine concentrations from the standard curve and determine the percentage inhibition by DMT.

Protocol 7: NF-κB Luciferase Reporter Assay

This assay measures the transcriptional activity of NF-κB.

Materials:

• Cells stably or transiently transfected with an NF-κB luciferase reporter construct (e.g., HEK293 or RAW 264.7 cells)

• Luciferase Assay System (e.g., from Promega)

• LPS or TNF-α as a stimulant

• Opaque-walled 96-well plates

• Luminometer

Procedure:

• Transfection and Seeding: Seed cells containing the NF-κB reporter construct in an opaque-walled 96-well plate.

• Pre-treatment and Stimulation: Pre-treat cells with DMT for 1-2 hours, followed by stimulation with an appropriate agonist (e.g., TNF-α or LPS) for 6-8 hours.

• Cell Lysis: Wash cells with PBS and add 1X Lysis Reagent. Incubate for 15 minutes at room temperature.[20]

• Luciferase Reaction: a. Transfer 20-30 µL of the cell lysate to a new opaque plate. b. Add 100 µL of Luciferase Assay Reagent.

• Measurement: Immediately measure the luminescence using a luminometer.

• Analysis: Normalize luciferase activity (e.g., to a co-transfected control like Renilla luciferase or to total protein content) and express the results as a percentage of the stimulated control.[21]

References

• 1. promega.com [promega.com]
• 2. Dammar-20(21)-en-3,24,25-triol | Benchchem [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. Sulforhodamine B (SRB) Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 7. canvaxbiotech.com [canvaxbiotech.com]
• 8. ch.promega.com [ch.promega.com]
• 9. ATP assay [protocols.io]
• 10. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 11. docs.abcam.com [docs.abcam.com]
• 12. Annexin V Staining Protocol [bdbiosciences.com]
• 13. Caspase-Glo® 3/7 Assay Protocol [promega.com]
• 14. promega.com [promega.com]
• 15. ulab360.com [ulab360.com]
• 16. Inhibition of nitric oxide production in lipopolysaccharide-activated RAW 264.7 macrophages by Jeju plant extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. documents.thermofisher.com [documents.thermofisher.com]
• 19. ELISA for quantification of tumor necrosis factor alpha (TNF-α) in human serum or plasma. [protocols.io]
• 20. bowdish.ca [bowdish.ca]
• 21. resources.amsbio.com [resources.amsbio.com]

Application Notes and Protocols for Preclinical Evaluation of Dammar-20(21)-en-3,24,25-triol and Related Dammarane Triterpenoids in Animal Models

Disclaimer: Direct in vivo studies and established animal models specifically for Dammar-20(21)-en-3,24,25-triol are not extensively documented in publicly available scientific literature. The following application notes and protocols are based on methodologies used for structurally similar dammarane-type triterpenoids and are intended to serve as a guide for researchers. These protocols should be adapted and validated for the specific research question and compound.

Introduction

Dammar-20(21)-en-3,24,25-triol is a natural triterpenoid (B12794562) isolated from plants such as Walsura robusta.[1][2] While in vitro studies have suggested potential biological activities, including antiviral, cytotoxic, and anti-inflammatory effects, comprehensive in vivo data is lacking.[3] This document provides a framework for researchers to design and conduct preclinical animal studies to investigate the pharmacological effects of Dammar-20(21)-en-3,24,25-triol, drawing upon established models for related dammarane (B1241002) triterpenoids.

Potential Therapeutic Areas and Corresponding Animal Models

Based on the known activities of related compounds, the following therapeutic areas and animal models are proposed for investigation.

Anti-inflammatory Activity

• Animal Model: Mouse model of oxazolone-induced allergic contact dermatitis (ACD).[4] This model is suitable for assessing the anti-inflammatory effects of topically or systemically administered compounds.

• Rationale: Other dammarane-type triterpenoids have demonstrated efficacy in this model.[4]

Anti-cancer Activity

• Animal Model: Mouse xenograft model with implanted human tumor cells (e.g., breast cancer, sarcoma). For example, a sarcoma S180 implanted mouse model has been used to evaluate other dammarane triterpenoids.[5]

• Rationale: In vitro cytotoxicity against various cancer cell lines has been reported for compounds structurally similar to Dammar-20(21)-en-3,24,25-triol, suggesting potential for in vivo anti-tumor studies.[3]

Anti-atherosclerotic Activity

• Animal Model: Apolipoprotein E-deficient (ApoE−/−) mice fed a high-fat diet. This is a standard model for inducing atherosclerosis.

• Rationale: A novel synthetic dammarane triterpenoid has been shown to alleviate atherosclerosis in this model by activating the LXRα pathway.[6]

Quantitative Data for Related Dammarane Triterpenoids

The following table summarizes quantitative data from in vivo studies of dammarane triterpenoids structurally related to Dammar-20(21)-en-3,24,25-triol. This data can serve as a starting point for dose-range finding studies.

Compound Name	Animal Model	Dosage	Route of Administration	Key Findings	Reference
Bacopaside E	Mouse with implanted sarcoma S180	50 µmol/kg	Not Specified	90.52% tumor inhibition	[5]
Bacopaside VII	Mouse with implanted sarcoma S180	50 µmol/kg	Not Specified	84.13% tumor inhibition	[5]
CKN (synthetic dammarane triterpenoid)	ApoE−/− mice on a high-fat diet	Not Specified	Not Specified	60.9% reduction in en face atherosclerotic lesions	[6]

Experimental Protocols

General Preparation and Administration of Dammarane Triterpenoids

This protocol provides a general guideline for the preparation and administration of hydrophobic compounds like Dammar-20(21)-en-3,24,25-triol for animal studies.

• Solubilization: Due to the lipophilic nature of triterpenoids, a suitable vehicle is required for administration. A common formulation involves:

  • 5% DMSO

  • 30% PEG300

  • 5% Tween 80

  • 60% Saline or PBS

• Dosage Calculation: The dosage will depend on the specific study and should be determined through dose-range finding experiments. For a starting point, refer to the data in the table above for related compounds.

• Administration: The route of administration will depend on the animal model and therapeutic target. Common routes include:

  • Oral gavage

  • Intraperitoneal (IP) injection

  • Intravenous (IV) injection

  • Topical application (for skin inflammation models)

Protocol for Oxazolone-Induced Allergic Contact Dermatitis (ACD) in Mice

This protocol is adapted from studies on other anti-inflammatory dammarane triterpenoids.[4]

• Animals: Use a suitable mouse strain, such as BALB/c mice.

• Sensitization: On day 0, sensitize the mice by applying a solution of oxazolone (B7731731) to a shaved area of the abdomen.

• Challenge: On day 5, challenge the mice by applying a lower concentration of oxazolone solution to the ear.

• Treatment: Administer Dammar-20(21)-en-3,24,25-triol (or vehicle control) at various doses, either systemically (e.g., IP) or topically to the ear, at specified time points before and/or after the challenge.

• Assessment:

  • Measure ear thickness using a caliper at 24 and 48 hours after the challenge to quantify inflammation.

  • Collect ear tissue for histological analysis (e.g., H&E staining) to assess cellular infiltration and edema.

  • Homogenize ear tissue to measure levels of pro-inflammatory cytokines (e.g., TNF-α, IL-1β) by ELISA.

Diagrams

Experimental Workflow for In Vivo Anti-inflammatory Study

Caption: Workflow for an oxazolone-induced ACD mouse model.

Hypothetical Signaling Pathway: LXRα Activation

This diagram illustrates the Liver X Receptor alpha (LXRα) signaling pathway, which has been implicated in the anti-atherosclerotic effects of a synthetic dammarane triterpenoid.[6] This pathway represents a potential mechanism of action for Dammar-20(21)-en-3,24,25-triol that could be investigated.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Dammar-20(21)-en-3,24,25-triol | Benchchem [benchchem.com]
• 4. Synthesis of dammarane-type triterpenoids with anti-inflammatory activity in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antitumor activities of dammarane triterpene saponins from Bacopa monniera - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A novel dammarane triterpenoid alleviates atherosclerosis by activating the LXRα pathway - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Dammar-20(21)-en-3,24,25-triol as an α-Glucosidase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Dammar-20(21)-en-3,24,25-triol as a potential α-glucosidase inhibitor. This document includes detailed experimental protocols for in vitro assessment and data presentation to facilitate further research and development in the field of diabetes management. While direct inhibitory data for Dammar-20(21)-en-3,24,25-triol is an emerging area of study, this document draws upon the established activity of structurally related dammarane (B1241002) triterpenoids to provide a framework for its evaluation.

Introduction

α-Glucosidase, an enzyme located in the brush border of the small intestine, plays a pivotal role in carbohydrate digestion by breaking down complex carbohydrates into absorbable monosaccharides like glucose.[1][2] Inhibition of this enzyme is a key therapeutic strategy for managing type 2 diabetes mellitus, as it delays carbohydrate digestion and reduces the subsequent sharp increase in post-meal blood glucose levels.[1][2] Dammarane triterpenoids, a class of natural compounds, have demonstrated significant potential as α-glucosidase inhibitors.[3][4] Dammar-20(21)-en-3,24,25-triol, a member of this class isolated from plants such as Walsura robusta, is a promising candidate for investigation.[5]

Principle of α-Glucosidase Inhibition Assay

The in vitro α-glucosidase inhibition assay is a colorimetric method used to determine the inhibitory potential of a compound. The enzyme α-glucosidase hydrolyzes the substrate p-nitrophenyl-α-D-glucopyranoside (pNPG) to p-nitrophenol, which is a yellow-colored product. The amount of p-nitrophenol produced is directly proportional to the enzyme's activity and can be quantified by measuring the absorbance at 405 nm.[6][7] In the presence of an inhibitor like Dammar-20(21)-en-3,24,25-triol, the enzymatic activity is reduced, leading to a decrease in the intensity of the yellow color.[6]

Quantitative Data on Dammarane Triterpenoids as α-Glucosidase Inhibitors

The following table summarizes the α-glucosidase inhibitory activity (IC50 values) of various dammarane triterpenoids, providing a comparative context for the potential efficacy of Dammar-20(21)-en-3,24,25-triol.

Compound	IC50 (µM)	Source Organism	Reference
Compound 1 (Dammarane Saponin)	257.74	Cyclocarya paliurus	[4]
Compound 2 (Dammarane Saponin)	282.23	Cyclocarya paliurus	[4]
Perviridisin F (Dammarane Triterpenoid)	68.2	Aglaia perviridis	[8]
Perviridisin H (Dammarane Triterpenoid)	125.4	Aglaia perviridis	[8]
Perviridisin I (Dammarane Triterpenoid)	189.7	Aglaia perviridis	[8]
Perviridisin J (Dammarane Triterpenoid)	295.2	Aglaia perviridis	[8]
Perviridisin K (Dammarane Triterpenoid)	158.3	Aglaia perviridis	[8]
Perviridisin L (Dammarane Triterpenoid)	211.6	Aglaia perviridis	[8]
Acarbose (B1664774) (Positive Control)	733.4	-	[8]

Experimental Protocols

In Vitro α-Glucosidase Inhibition Assay

This protocol is adapted for a 96-well microplate format.[1][6][7]

Materials:

• α-Glucosidase from Saccharomyces cerevisiae (e.g., Sigma-Aldrich)

• p-Nitrophenyl-α-D-glucopyranoside (pNPG) (e.g., Sigma-Aldrich)

• Dammar-20(21)-en-3,24,25-triol (test compound)

• Acarbose (positive control)

• Dimethyl sulfoxide (B87167) (DMSO)

• Potassium phosphate (B84403) buffer (0.1 M, pH 6.8)

• Sodium carbonate (Na2CO3) solution (0.2 M)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of Reagents:

  • Potassium Phosphate Buffer (0.1 M, pH 6.8): Prepare by dissolving the appropriate amounts of monobasic and dibasic potassium phosphate in distilled water. Adjust pH to 6.8.

  • α-Glucosidase Solution (1.0 U/mL): Dissolve α-glucosidase powder in the potassium phosphate buffer. Prepare this solution fresh before the assay.

  • pNPG Solution (5 mM): Dissolve pNPG in the potassium phosphate buffer.

  • Test Compound Stock Solution: Dissolve Dammar-20(21)-en-3,24,25-triol in DMSO to a concentration of 10 mg/mL. Create serial dilutions using the potassium phosphate buffer to achieve the desired final concentrations for the assay. The final DMSO concentration in the reaction mixture should not exceed 2%.

  • Acarbose Stock Solution: Prepare a stock solution of acarbose in the buffer and make serial dilutions as done for the test compound.

• Assay Protocol:

  • Add 20 µL of different concentrations of the test compound or acarbose to the wells of a 96-well plate.

  • Add 20 µL of the α-glucosidase solution to each well.

  • For the control wells, add 20 µL of the buffer instead of the test compound.

  • For the blank wells, add 40 µL of the buffer.

  • Pre-incubate the plate at 37°C for 15 minutes.[9]

  • Initiate the reaction by adding 20 µL of the pNPG solution to all wells.

  • Incubate the plate at 37°C for another 20 minutes.[7]

  • Stop the reaction by adding 80 µL of the Na2CO3 solution to each well.[2]

  • Measure the absorbance at 405 nm using a microplate reader.

• Calculation of Inhibition: The percentage of α-glucosidase inhibition is calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 Where:

  • Abs_control is the absorbance of the control reaction (enzyme + buffer + pNPG).

  • Abs_sample is the absorbance of the reaction with the test compound.

  The IC50 value, the concentration of the inhibitor required to inhibit 50% of the enzyme activity, can be determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Kinetic Analysis of α-Glucosidase Inhibition

To understand the mechanism of inhibition (e.g., competitive, non-competitive, or mixed), a kinetic study using Lineweaver-Burk plots is performed.[9][10]

Procedure:

• Perform the α-glucosidase inhibition assay as described above, but with varying concentrations of the substrate (pNPG) (e.g., 0.2, 0.4, 0.8, 1.0, 1.6, and 2.0 mM).[2]

• The assay is carried out in the absence and presence of different fixed concentrations of Dammar-20(21)-en-3,24,25-triol (e.g., corresponding to 0.5x IC50, 1x IC50, and 2x IC50).

• Measure the reaction velocity (V) at each substrate concentration.

• Plot the reciprocal of the reaction velocity (1/V) against the reciprocal of the substrate concentration (1/[S]) to generate a Lineweaver-Burk plot.

• Analyze the plot to determine the mode of inhibition:

  • Competitive inhibition: Lines intersect on the y-axis (Vmax is unchanged, Km increases).

  • Non-competitive inhibition: Lines intersect on the x-axis (Km is unchanged, Vmax decreases).

  • Mixed inhibition: Lines intersect at a point other than the axes.

  • Uncompetitive inhibition: Lines are parallel.

Visualizations

Caption: Workflow for the in vitro α-glucosidase inhibition assay.

Caption: Role of Dammar-20(21)-en-3,24,25-triol in α-glucosidase inhibition.

Caption: Conceptual signaling pathways influenced by dammarane triterpenoids.

Concluding Remarks

Dammar-20(21)-en-3,24,25-triol represents a promising natural compound for the development of novel α-glucosidase inhibitors. The provided protocols offer a standardized methodology for its in vitro evaluation, including the determination of inhibitory potency and the elucidation of the inhibition mechanism. Further investigation into its in vivo efficacy and safety profile is warranted to fully assess its therapeutic potential in the management of type 2 diabetes. Additionally, exploring its effects on relevant signaling pathways, such as the PI3K/AKT and AMPK pathways, could provide deeper insights into its mechanism of action beyond direct enzyme inhibition.[11][12]

References

• 1. Alpha-Glucosidase Inhibitory Assay-Screened Isolation and Molecular Docking Model from Bauhinia pulla Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In vitro α-glucosidase inhibitory activity of isolated fractions from water extract of Qingzhuan dark tea - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of Alpha-Glucosidase by Synthetic Derivatives of Lupane, Oleanane, Ursane and Dammarane Triterpenoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. α-Glucosidase inhibitory and anti-inflammatory activities of dammarane triterpenoids from the leaves of Cyclocarya paliurus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. protocols.io [protocols.io]
• 8. Structurally diverse dammarane-derived triterpenoids from the twigs of Aglaia perviridis Hiern and their α-glucosidase and PTP1B inhibitory activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Kinetics of α-glucosidase inhibition by different fractions of three species of Labiatae extracts: a new diabetes treatment model - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Lineweaver-Burk plot: Significance and symbolism [wisdomlib.org]
• 11. Profiling and activity screening of Dammarane-type triterpen saponins from Gynostemma pentaphyllum with glucose-dependent insulin secretory activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Signaling pathways and intervention for therapy of type 2 diabetes mellitus - PMC [pmc.ncbi.nlm.nih.gov]

Application of Dammar-20(21)-en-3,24,25-triol in Prostate Cancer Cell Lines: Application Notes and Protocols

Disclaimer: As of December 2025, specific research on the application of Dammar-20(21)-en-3,24,25-triol in prostate cancer cell lines is not available in the public domain. The following application notes and protocols are based on studies conducted on structurally similar dammarane-type triterpenoids, such as 20(S)-25-methoxyl-dammarane-3β, 12β, 20-triol (25-OCH3-PPD) and Cycloartane-3,24,25-triol, which have shown significant anti-cancer activity in prostate cancer models.[1][2][3][4] These compounds serve as a proxy to hypothesize the potential effects and inform experimental design for Dammar-20(21)-en-3,24,25-triol.

Application Notes

Introduction

Prostate cancer remains a significant global health concern, and the development of novel therapeutic agents is a critical area of research.[2][3] Natural products, particularly triterpenoids, have emerged as a promising source of anti-cancer compounds. Dammarane-type triterpenoids, isolated from various plant sources, have demonstrated cytotoxic and pro-apoptotic effects in a range of cancer cell lines.[2][3][5] While direct evidence for Dammar-20(21)-en-3,24,25-triol is pending, related compounds have shown potent activity against both androgen-dependent (LNCaP) and androgen-independent (PC-3, DU145) prostate cancer cells.[1][2][3][4] This document provides a framework for investigating the potential of Dammar-20(21)-en-3,24,25-triol as a therapeutic agent for prostate cancer.

The proposed mechanism of action for related dammarane (B1241002) triterpenoids involves the induction of apoptosis and cell cycle arrest.[1][2][3] Key molecular events include the downregulation of proteins associated with cell proliferation (e.g., MDM2, E2F1, Cyclin D1) and the activation of pro-apoptotic proteins (e.g., cleaved PARP, caspases).[1][2][3] Furthermore, in androgen-sensitive cells, inhibition of the androgen receptor (AR) and prostate-specific antigen (PSA) has been observed.[1][2][3] For instance, Cycloartane-3,24,25-triol has been shown to be a potent inhibitor of MRCKα kinase, a protein implicated in cancer cell growth.[4]

Potential Anti-Cancer Effects in Prostate Cancer Cell Lines:

• Cytotoxicity: Expected to inhibit the proliferation of prostate cancer cells in a dose-dependent manner.

• Induction of Apoptosis: Likely to trigger programmed cell death through the activation of caspase cascades.[1][2][3]

• Cell Cycle Arrest: Potential to cause cell cycle arrest, particularly at the G1 phase.[1][2][3]

• Modulation of Signaling Pathways: May affect key signaling pathways involved in cell survival and proliferation.

Data Presentation

The following tables summarize the cytotoxic activity of structurally similar compounds in various prostate cancer cell lines. This data can serve as a benchmark for evaluating the efficacy of Dammar-20(21)-en-3,24,25-triol.

Table 1: Cytotoxicity (IC₅₀) of Related Triterpenoids in Prostate Cancer Cell Lines

Compound	Cell Line	IC₅₀ (µM)	Incubation Time (h)
Cycloartane-3,24,25-triol	DU145	1.67 ± 0.18	Not Specified
Cycloartane-3,24,25-triol	PC-3	2.226 ± 0.28	Not Specified
Dammarolic Acid (Asiatic Acid)	PC-3	Significant viability loss at 20, 40, and 80 µM	24

Table 2: Effects of 20(S)-25-methoxyl-dammarane-3β, 12β, 20-triol (25-OCH3-PPD) on Prostate Cancer Cells

Effect	Cell Line(s)	Observations
Decreased Survival	LNCaP, PC-3	Dose-dependent reduction in cell viability.
Inhibition of Proliferation	LNCaP, PC-3	Potent inhibition of cell growth.
Induction of Apoptosis	LNCaP, PC-3	Increased levels of cleaved PARP and cleaved caspases-3, -8, and -9.
G1 Cell Cycle Arrest	LNCaP, PC-3	Arrest of cells in the G1 phase of the cell cycle.
Protein Expression Modulation	LNCaP, PC-3	Decreased MDM2, E2F1, Cyclin D1, cdk2, cdk4.
Androgen Receptor Inhibition	LNCaP	Inhibition of AR and PSA expression.

Experimental Protocols

The following are detailed protocols for key experiments to assess the anti-cancer effects of Dammar-20(21)-en-3,24,25-triol on prostate cancer cell lines.

Cell Viability Assay (MTT Assay)

This protocol determines the concentration of the compound that inhibits cell growth by 50% (IC₅₀).

Materials:

• Prostate cancer cell lines (e.g., LNCaP, PC-3, DU145)

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• Dammar-20(21)-en-3,24,25-triol

• DMSO (vehicle control)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well plates

• Microplate reader

Protocol:

• Cell Seeding: Seed prostate cancer cells into 96-well plates at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of Dammar-20(21)-en-3,24,25-triol in culture medium. The final concentration of DMSO should be less than 0.1%.

• Remove the medium from the wells and add 100 µL of the medium containing different concentrations of the compound. Include wells with vehicle control (DMSO) and untreated cells.

• Incubate the plates for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC₅₀ value.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This assay quantifies the percentage of apoptotic and necrotic cells following treatment.

Materials:

• Treated and untreated prostate cancer cells

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat with Dammar-20(21)-en-3,24,25-triol at the determined IC₅₀ concentration for 24 or 48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and collect both the adherent and floating cells.

• Staining: Wash the cells with cold PBS and resuspend them in 1X Binding Buffer. Add Annexin V-FITC and Propidium Iodide according to the manufacturer's instructions.

• Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol analyzes the distribution of cells in different phases of the cell cycle.

Materials:

• Treated and untreated prostate cancer cells

• PBS

• 70% ethanol (B145695) (ice-cold)

• RNase A

• Propidium Iodide (PI) staining solution

• Flow cytometer

Protocol:

• Cell Treatment and Harvesting: Treat cells as described for the apoptosis assay. Harvest the cells by trypsinization.

• Fixation: Wash the cells with cold PBS and fix them in ice-cold 70% ethanol overnight at -20°C.

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the cell pellet in PI staining solution containing RNase A.

• Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer. The data will show the percentage of cells in the G0/G1, S, and G2/M phases.

Western Blot Analysis

This protocol detects changes in the expression levels of key proteins involved in apoptosis and cell cycle regulation.

Materials:

• Treated and untreated prostate cancer cells

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (e.g., against PARP, Caspase-3, Bcl-2, Bax, Cyclin D1, CDK4, p21, p27, AR, PSA, and β-actin as a loading control)

• HRP-conjugated secondary antibodies

• Chemiluminescence detection reagent

Protocol:

• Protein Extraction: Lyse the treated and untreated cells in RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using the BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane and incubate it with the desired primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using a chemiluminescence detection system. Analyze the band intensities to determine changes in protein expression.

Visualization of Signaling Pathways and Workflows

Caption: Experimental workflow for evaluating the anti-cancer effects of Dammar-20(21)-en-3,24,25-triol.

Caption: Proposed signaling pathways affected by dammarane triterpenoids in prostate cancer cells.

References

• 1. Dammar-20(21)-en-3,24,25-triol | TargetMol [targetmol.com]
• 2. 20(S)-25-methoxyl-dammarane-3β, 12β, 20-triol, a novel natural product for prostate cancer therapy: activity in vitro and in vivo and mechanisms of action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 20(S)-25-methoxyl-dammarane-3beta, 12beta, 20-triol, a novel natural product for prostate cancer therapy: activity in vitro and in vivo and mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cycloartane-3,24,25-triol inhibits MRCKα kinase and demonstrates promising anti prostate cancer activity in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Dammar-20(21)-en-3,24,25-triol | Benchchem [benchchem.com]

Application Notes and Protocols for Anti-inflammatory Research Using Dammar-20(21)-en-3,24,25-triol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dammar-20(21)-en-3,24,25-triol (DMT) is a tetracyclic triterpenoid (B12794562) belonging to the dammarane (B1241002) family, a class of natural products known for a wide range of biological activities.[1] Isolated from plant sources such as Walsura robusta, DMT has emerged as a compound of interest in pharmacological research due to its potential therapeutic applications, including anti-inflammatory effects.[1][2] This document provides detailed application notes and experimental protocols for investigating the anti-inflammatory properties of DMT, intended to guide researchers in their study design and execution.

The anti-inflammatory activity of dammarane triterpenoids is well-documented, with many compounds in this class demonstrating potent inhibition of key inflammatory mediators. While specific data for Dammar-20(21)-en-3,24,25-triol is still emerging, research on closely related dammarane triterpenoids provides a strong basis for its expected biological activities and mechanisms of action. These compounds are known to suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), and to inhibit the expression of enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) in inflammatory response models. The primary mechanism of action for many dammarane triterpenoids involves the modulation of key signaling pathways, most notably the inhibition of the nuclear factor-kappa B (NF-κB) pathway.

Potential Anti-inflammatory Mechanism of Action

Based on studies of analogous dammarane triterpenoids, Dammar-20(21)-en-3,24,25-triol is hypothesized to exert its anti-inflammatory effects through the inhibition of the NF-κB signaling pathway. In response to inflammatory stimuli like lipopolysaccharide (LPS), the NF-κB pathway is activated, leading to the transcription of numerous pro-inflammatory genes. DMT may interfere with this cascade, resulting in the decreased expression of TNF-α, IL-6, iNOS, and COX-2.

Caption: Proposed NF-κB signaling pathway inhibition by Dammar-20(21)-en-3,24,25-triol.

Data Presentation

The following table summarizes the anti-inflammatory activity of representative dammarane triterpenoids, providing an expected range of efficacy for Dammar-20(21)-en-3,24,25-triol.

Compound Class	Assay	Cell Line	Key Findings	Reference Compound/Concentration
Dammarane Triterpenoid Saponins	Nitric Oxide (NO) Production	LPS-stimulated RAW 264.7 macrophages	Strong inhibition of NO production	Concentrations: 1, 10, 25 µM
Dammarane Triterpenoid Saponins	Cytokine Secretion (TNF-α, IL-6)	LPS-stimulated RAW 264.7 macrophages	Significant decrease in TNF-α and IL-6 secretion	Concentrations: 1, 10, 25 µM
Dammarane Triterpenoid Saponins	Protein Expression (COX-2, iNOS, NF-κB/p65)	LPS-stimulated RAW 264.7 macrophages	Significant decrease in protein expression	Concentrations: 1, 10, 25 µM
Ginsenoside-Rb1 (Dammarane)	Cytokine Production (TNF-α)	LPS-stimulated RAW 264.7 cells	IC50: ~27.5 µM	Not specified
Compound K (Dammarane metabolite)	Pro-inflammatory Cytokine Production	LPS-treated murine peritoneal macrophages	Suppression of pro-inflammatory cytokines	Not specified

Experimental Protocols

Detailed methodologies for key in vitro experiments are provided below to guide researchers in assessing the anti-inflammatory potential of Dammar-20(21)-en-3,24,25-triol.

Protocol 1: In Vitro Anti-inflammatory Activity in Macrophages

This protocol outlines the steps to evaluate the effect of Dammar-20(21)-en-3,24,25-triol on the production of pro-inflammatory mediators in lipopolysaccharide (LPS)-stimulated macrophage cells.

Caption: Workflow for in vitro anti-inflammatory screening of DMT.

Materials:

• Dammar-20(21)-en-3,24,25-triol (DMT)

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (B12071052) solution

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent

• ELISA kits for mouse TNF-α and IL-6

• 96-well cell culture plates

Procedure:

• Cell Culture: Maintain RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding: Seed the cells in 96-well plates at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• DMT Treatment: Prepare various concentrations of DMT in DMEM. Remove the old medium from the cells and add 100 µL of the DMT-containing medium to each well. Incubate for 2 hours.

• LPS Stimulation: After pre-treatment with DMT, add 10 µL of LPS solution (final concentration 1 µg/mL) to the designated wells. Include a vehicle control (no DMT, no LPS) and a positive control (no DMT, with LPS).

• Incubation: Incubate the plates for 24 hours at 37°C.

• Supernatant Collection: Centrifuge the plates and carefully collect the supernatant for analysis.

• Nitric Oxide (NO) Assay: Determine the concentration of nitrite (B80452) (a stable product of NO) in the supernatant using the Griess reagent according to the manufacturer's instructions.

• Cytokine Measurement (ELISA): Quantify the levels of TNF-α and IL-6 in the supernatant using commercially available ELISA kits, following the manufacturer's protocols.

Protocol 2: Western Blot Analysis for NF-κB Pathway Proteins

This protocol is for assessing the effect of Dammar-20(21)-en-3,24,25-triol on the expression of key proteins in the NF-κB signaling pathway.

Materials:

• RAW 264.7 cells

• DMT and LPS

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (anti-p65, anti-phospho-p65, anti-IκBα, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Cell Treatment: Culture and treat RAW 264.7 cells with DMT and LPS as described in Protocol 1.

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein on SDS-PAGE gels.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin).

Conclusion

Dammar-20(21)-en-3,24,25-triol presents a promising scaffold for the development of novel anti-inflammatory agents. The protocols and information provided herein offer a comprehensive guide for researchers to systematically investigate its efficacy and mechanism of action. Based on the current understanding of related dammarane triterpenoids, it is anticipated that DMT will demonstrate significant anti-inflammatory properties, likely through the inhibition of the NF-κB signaling pathway. Further research is warranted to fully elucidate its therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Dammar-20(21)-en-3,24,25-triol Extraction

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the extraction of Dammar-20(21)-en-3,24,25-triol. Here you will find answers to frequently asked questions, troubleshooting guides for common experimental issues, detailed protocols, and comparative data to enhance your extraction yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the most common conventional method for extracting Dammar-20(21)-en-3,24,25-triol?

A1: The most common conventional method is solvent extraction using polar solvents. Due to the hydroxyl-rich structure of Dammar-20(21)-en-3,24,25-triol, solvents like ethanol (B145695) and methanol (B129727) are highly effective. A typical protocol involves refluxing the plant material with 95% ethanol for several hours. This method is straightforward but can be time-consuming and may require large solvent volumes.

Q2: Are there more efficient, modern extraction techniques available?

A2: Yes, several advanced techniques can significantly improve extraction efficiency, reduce extraction time, and lower solvent consumption. These include Ultrasound-Assisted Extraction (UAE), Microwave-Assisted Extraction (MAE), and Supercritical Fluid Extraction (SFE).[1][2][3] These methods use energy sources like sound waves, microwaves, or supercritical fluids to enhance the disruption of plant cell walls and improve mass transfer of the target compound into the solvent.[4]

Q3: Why is my extraction yield of Dammar-20(21)-en-3,24,25-triol consistently low?

A3: Low yields can result from several factors:

• Improper Solvent Choice: Using non-polar solvents will result in poor extraction of this polar triterpenoid (B12794562).

• Insufficient Extraction Time/Temperature: Conventional methods may require longer durations and elevated temperatures to be effective.

• Particle Size: Plant material that is not finely ground has a smaller surface area, limiting solvent penetration.

• Suboptimal Parameters (UAE/MAE/SFE): For advanced methods, parameters like power, frequency, pressure, and temperature must be optimized.

• Compound Degradation: Excessive heat or prolonged extraction times can lead to the degradation of thermolabile triterpenoids.

Q4: How can I purify the crude extract to isolate Dammar-20(21)-en-3,24,25-triol?

A4: Post-extraction purification is crucial. A common workflow involves:

• Solvent Evaporation: The crude extract is concentrated under reduced pressure.

• Liquid-Liquid Partitioning: The residue is suspended in water and partitioned with a solvent like n-hexane or ethyl acetate (B1210297) to remove non-polar impurities such as lipids and pigments.[5]

• Chromatography: The enriched fraction is then subjected to column chromatography (often using silica (B1680970) gel or ODS) followed by semi-preparative High-Performance Liquid Chromatography (HPLC) for final purification.[5][6][7]

Q5: What are the key differences between Ultrasound-Assisted (UAE) and Microwave-Assisted (MAE) extraction for triterpenoids?

A5: Both are efficient methods, but they operate on different principles.

• UAE uses high-frequency sound waves to create cavitation bubbles in the solvent. The collapse of these bubbles near the plant material generates microjets that disrupt cell walls, enhancing solvent penetration. It is generally performed at lower temperatures.[8][9]

• MAE uses microwave energy to rapidly heat the solvent and the moisture within the plant material. This creates a buildup of internal pressure that ruptures the cell walls, releasing the target compounds. MAE is typically much faster than UAE.[2][10][11]

Troubleshooting Guides

This section addresses specific issues that may arise during the extraction process.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield with Conventional Extraction	1. Inappropriate solvent polarity.2. Insufficient heat or extraction time.3. Poor solvent-to-solid ratio.4. Plant material not properly ground.	1. Switch to a polar solvent like 70-95% ethanol or methanol.[2]2. Increase temperature to reflux conditions (e.g., 60-80°C) and extend extraction time (e.g., 3-8 hours).3. Optimize the solvent-to-solid ratio; a common starting point is 20:1 to 30:1 mL/g.[12]4. Grind the dried plant material to a fine powder (e.g., 40-60 mesh) to increase surface area.
Low Yield with Ultrasound-Assisted Extraction (UAE)	1. Suboptimal ultrasonic power or frequency.2. Incorrect temperature.3. Insufficient extraction time.4. Inadequate solvent-to-solid ratio.	1. Optimize ultrasonic power. While higher power can increase yield, excessive power may degrade the compound.[12]2. Adjust the temperature. For triterpenoids, temperatures between 60-80°C are often effective.[8][13]3. Increase sonication time. Optimal times often range from 30 to 60 minutes.[8][12]4. Test different solvent-to-solid ratios, typically in the range of 25:1 to 50:1 mL/g.[8][13]
Low Yield with Microwave-Assisted Extraction (MAE)	1. Microwave power is too high or too low.2. Extraction time is not optimized.3. Incorrect solvent choice or concentration.4. Over-hydration or under-hydration of the plant material.	1. Optimize microwave power (e.g., 300-600 W). Excessive power can cause degradation.[2]2. MAE is very fast; optimize time in minutes (e.g., 5-30 min).[2][10] Over-extraction can degrade the product.3. Ethanol (70-95%) is an excellent solvent for MAE of triterpenoids.[2][10]4. If using cured material, a hydration step is often necessary. The water absorbs microwave energy, facilitating cell rupture.[14]
Crude Extract is Highly Impure (Contains Fats, Pigments)	1. Initial extraction using a broad-polarity solvent.2. Lack of a de-fatting step.	1. This is normal for a first extraction. Proceed to the purification steps.2. Before the main extraction, pre-wash the plant material with a non-polar solvent like n-hexane to remove lipids and chlorophyll.3. After extraction, perform liquid-liquid partitioning of the crude extract against n-hexane or a similar non-polar solvent.[5]
Difficulty Separating Compounds during Chromatography	1. Co-elution of structurally similar dammarane (B1241002) analogues.2. Inappropriate stationary or mobile phase.	1. Use a multi-step purification approach, starting with silica gel column chromatography and finishing with reversed-phase (C18) HPLC.2. For HPLC, optimize the mobile phase gradient. Adding a small amount of acid (e.g., 0.1% formic acid) can sometimes improve peak shape and resolution.

Data Presentation: Comparison of Extraction Methods

The following table summarizes typical yields for different triterpenoid extraction methods based on data from various studies. Note that yields are highly dependent on the plant source and specific experimental conditions.

Extraction Method	Typical Solvent(s)	Typical Time	Typical Temperature	Relative Yield/Efficiency
Soxhlet Extraction (SE)	Ethanol, Methanol, Ethyl Acetate	6-24 hours	Solvent Boiling Point	Moderate
Ultrasound-Assisted Extraction (UAE)	70-95% Ethanol	30-60 minutes	60-80°C	High[1][15]
Microwave-Assisted Extraction (MAE)	70-95% Ethanol	5-30 minutes	80-120°C	Very High[1][2]
Supercritical Fluid Extraction (SFE)	Supercritical CO₂ with Ethanol co-solvent	1-2 hours	40-80°C	High, Very Selective[7]

Table based on comparative studies of triterpenoid extraction.[1][2][3][7]

Experimental Protocols

Protocol for Ultrasound-Assisted Extraction (UAE)

• Preparation: Weigh 10 g of finely ground, dried plant material and place it into a 500 mL Erlenmeyer flask.

• Solvent Addition: Add 250 mL of 93% ethanol to achieve a 25:1 mL/g solvent-to-solid ratio.[8]

• Sonication: Place the flask in an ultrasonic bath. Set the temperature to 70°C and the ultrasonic power to 390 W.[8]

• Extraction: Sonicate the mixture for 30 minutes.[8]

• Filtration: After extraction, filter the mixture through Whatman No. 1 filter paper to separate the extract from the solid residue.

• Repeat (Optional but Recommended): To maximize yield, repeat the extraction process on the solid residue with fresh solvent for a second cycle.[8]

• Concentration: Combine the filtrates and evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude triterpenoid extract.

Protocol for Microwave-Assisted Extraction (MAE)

• Preparation: Place 10 g of finely ground plant material into a microwave extraction vessel.

• Solvent Addition: Add 150 mL of 73% ethanol for a 15:1 liquid-to-solid ratio.[2]

• Extraction: Seal the vessel and place it in a microwave reactor. Set the microwave power to 360 W and the extraction time to 30 minutes.[2] The temperature will rise due to microwave heating; ensure the system has proper pressure and temperature controls.

• Cooling: After the cycle is complete, allow the vessel to cool to room temperature before opening.

• Filtration: Filter the extract to remove the solid plant residue.

• Concentration: Evaporate the solvent from the filtrate using a rotary evaporator to yield the crude extract.

Protocol for Supercritical Fluid Extraction (SFE)

• Preparation: Load approximately 10 g of powdered plant material into the SFE extractor vessel.

• System Setup: Set up the SFE system (e.g., ABRP200) with CO₂ as the primary solvent and ethanol as a co-solvent.[16]

• Parameter Setting: Set the extraction pressure to 380 bar and the temperature to 60°C.[14] Set the co-solvent (ethanol) percentage to 7% v/v.[14]

• Extraction: Pressurize the system with CO₂ to introduce it into the extraction vessel. Run the extraction for approximately 2 hours with a constant CO₂ flow rate.

• Collection: Depressurize the system. The extract will precipitate and be collected in the separation vessel as the CO₂ returns to a gaseous state.[16][17]

• Recovery: Collect the crude extract from the separator for further purification.

Visualizations

Experimental and Purification Workflow

Caption: General workflow for the extraction and purification of Dammar-20(21)-en-3,24,25-triol.

Potential Anti-Cancer Signaling Pathway Inhibition

Some dammarane triterpenoids have been shown to exhibit anti-cancer effects by inhibiting key signaling pathways like JAK/STAT3 and Ras/ERK, which are often overactive in cancer cells, leading to uncontrolled proliferation and survival.[18]

Caption: Inhibition of JAK/STAT3 and Ras/ERK pathways by dammarane triterpenoids.

Potential Anti-Inflammatory Signaling Pathway Inhibition

Dammarane triterpenoids may exert anti-inflammatory effects by downregulating pro-inflammatory cytokines. This is often achieved by inhibiting the NF-κB and MAPK signaling pathways, which are central regulators of inflammation.[19]

Caption: Inhibition of NF-κB and MAPK inflammatory pathways by dammarane triterpenoids.

References

• 1. researchgate.net [researchgate.net]
• 2. ftb.com.hr [ftb.com.hr]
• 3. UAE, MAE, SFE-CO2 and classical methods for the extraction of Mitragyna speciosa leaves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Critical Comparison of the Advanced Extraction Techniques Applied to Obtain Health-Promoting Compounds from Seaweeds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Cytotoxic Activity of Dammarane-Type Triterpenoids Isolated from the Stem Bark of Aglaia cucullata (Meliaceae) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Six new dammarane-type triterpene saponins from Panax ginseng flower buds and their cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Ultrasound-assisted extraction of triterpenoids from Chaenomeles speciosa leaves: Process optimization, adsorptive enrichment, chemical profiling, and protection against ulcerative colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. biozoojournals.ro [biozoojournals.ro]
• 10. researchgate.net [researchgate.net]
• 11. Lower Energy-Demanding Extraction of Bioactive Triterpene Acids by Microwave as the First Step towards Biorefining Residual Olive Skin - PMC [pmc.ncbi.nlm.nih.gov]
• 12. vjs.ac.vn [vjs.ac.vn]
• 13. Optimization of ultrasonic-assisted extraction of polysaccharides and triterpenoids from the medicinal mushroom Ganoderma lucidum and evaluation of their in vitro antioxidant capacities | PLOS One [journals.plos.org]
• 14. cannabissciencetech.com [cannabissciencetech.com]
• 15. researchgate.net [researchgate.net]
• 16. Modeling and optimization of supercritical fluid extraction of anthocyanin and phenolic compounds from Syzygium cumini fruit pulp - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Supercritical fluid extraction - The green manufacturing process - Sabinsa Polska | Przemysł żywieniowy [sabinsa.com.pl]
• 18. researchgate.net [researchgate.net]
• 19. Dammar-20(21)-en-3,24,25-triol | Benchchem [benchchem.com]

Technical Support Center: Overcoming Solubility Challenges of Dammar-20(21)-en-3,24,25-triol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility issues encountered with Dammar-20(21)-en-3,24,25-triol in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is Dammar-20(21)-en-3,24,25-triol and why is its solubility a concern?

Dammar-20(21)-en-3,24,25-triol is a dammarane-type triterpenoid, a class of natural compounds with potential therapeutic applications, including anti-inflammatory and cytotoxic effects.[1] However, like many triterpenoids, it is a lipophilic molecule with inherently poor aqueous solubility, which can significantly hinder its bioavailability and limit its efficacy in biological assays and preclinical studies.

Q2: What is the approximate aqueous solubility of Dammar-20(21)-en-3,24,25-triol?

Q3: In which organic solvents is Dammar-20(21)-en-3,24,25-triol soluble?

Dammar-20(21)-en-3,24,25-triol is soluble in organic solvents such as dimethyl sulfoxide (B87167) (DMSO).[3]

Q4: What are the primary strategies for enhancing the aqueous solubility of this compound?

Several formulation strategies can be employed to improve the aqueous solubility of poorly soluble drugs like Dammar-20(21)-en-3,24,25-triol. These include the use of co-solvents, cyclodextrin (B1172386) complexation, and the development of lipid-based or amorphous solid dispersions.

Troubleshooting Guides

Issue 1: Compound precipitates when added to aqueous buffer.

Cause: The concentration of the compound exceeds its maximum aqueous solubility.

Solutions:

• Co-solvent System: Prepare a stock solution in an appropriate organic solvent, such as DMSO, and then dilute it into the aqueous buffer. It is crucial to ensure the final concentration of the organic solvent is compatible with the experimental system and does not exceed levels that could cause toxicity or artifacts.

• Formulation for In Vivo Studies: For animal experiments, a multi-component vehicle can be used to maintain solubility. A common formulation involves a mixture of DMSO, PEG300, Tween 80, and saline or phosphate-buffered saline (PBS).[4]

Issue 2: Low bioavailability is observed in in-vivo experiments.

Cause: Poor absorption due to low solubility in gastrointestinal fluids.

Solutions:

• Cyclodextrin Complexation: Encapsulating the compound within cyclodextrin molecules can significantly enhance its aqueous solubility and dissolution rate.[5][6][7] This method creates a host-guest inclusion complex where the hydrophobic drug molecule resides within the lipophilic cavity of the cyclodextrin.

Data Presentation

The following tables summarize key solubility data and the effects of enhancement techniques on similar dammarane (B1241002) triterpenoids.

Compound	Solvent	Solubility	Reference
Ginsenoside Rg3	Water	0.047 mg/mL	[2]
Ginsenoside Re	DMSO	~15 mg/mL	[8]
Ginsenoside Re	Ethanol	~5 mg/mL	[8]
Ginsenoside Rg1	DMSO	~10 mg/mL	[9]
Table 1: Solubility of Structurally Similar Dammarane Triterpenoids in Various Solvents.

Compound	Enhancement Method	Initial Solubility (Water)	Solubility after Enhancement	Fold Increase	Reference
Ginsenoside Rg3	Hydroxypropyl-β-cyclodextrin Inclusion	0.047 mg/mL	5 mg/mL	~106	[2]
Ginsenoside Re	γ-Cyclodextrin Inclusion	Not specified	Dissolution rate increased 9.27 times	-	[6]
Ginsenosides Rg5 & Rk1	γ-Cyclodextrin Inclusion	Not specified	Dissolution rate increased 3 times	-	[5]
Table 2: Improvement of Aqueous Solubility of Dammarane Triterpenoids using Cyclodextrin Complexation.

Experimental Protocols

Protocol 1: Determination of Aqueous Solubility (Shake-Flask Method)

This protocol outlines a standard procedure for determining the equilibrium solubility of Dammar-20(21)-en-3,24,25-triol in an aqueous solution.

Materials:

• Dammar-20(21)-en-3,24,25-triol

• Distilled or deionized water

• Vials with screw caps

• Shaking incubator or orbital shaker

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system

Procedure:

• Add an excess amount of Dammar-20(21)-en-3,24,25-triol to a vial containing a known volume of water.

• Seal the vial and place it in a shaking incubator set to a constant temperature (e.g., 25°C or 37°C).

• Shake the vials for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.

• After incubation, centrifuge the samples to pellet the excess undissolved solid.

• Carefully withdraw the supernatant and filter it through a syringe filter to remove any remaining solid particles.

• Quantify the concentration of the dissolved compound in the filtrate using a validated HPLC method with a standard calibration curve.

• Express the solubility in units such as mg/mL or µg/mL.

Protocol 2: Preparation of a Cyclodextrin Inclusion Complex (Kneading Method)

This protocol describes a common and effective method for preparing a solid dispersion of Dammar-20(21)-en-3,24,25-triol with a cyclodextrin.

Materials:

• Dammar-20(21)-en-3,24,25-triol

• Hydroxypropyl-β-cyclodextrin (HP-β-CD) or other suitable cyclodextrin

• Mortar and pestle

• Water

• Ethanol

• Vacuum oven or desiccator

Procedure:

• Determine the desired molar ratio of the compound to cyclodextrin (e.g., 1:1 or 1:2).

• Weigh the appropriate amounts of Dammar-20(21)-en-3,24,25-triol and HP-β-CD.

• Place the HP-β-CD in the mortar and add a small amount of water to form a paste.

• Gradually add the Dammar-20(21)-en-3,24,25-triol to the paste while continuously kneading with the pestle.

• Continue kneading for a specified period (e.g., 30-60 minutes) to ensure thorough mixing and complex formation.

• The resulting paste is then dried in a vacuum oven or desiccator at a controlled temperature until a constant weight is achieved.

• The dried complex can be ground into a fine powder and stored for further use.

Visualizations

Caption: Experimental workflow for addressing solubility issues.

References

• 1. Dammar-20(21)-en-3,24,25-triol | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Dammar-20(21)-en-3,24,25-triol supplier | CAS 55050-69-6 | AOBIOUS [aobious.com]
• 4. Dammar-20(21)-en-3,24,25-triol | TargetMol [targetmol.com]
• 5. juniperpublishers.com [juniperpublishers.com]
• 6. Preparation, Characterization, and Bioavailability of Host-Guest Inclusion Complex of Ginsenoside Re with Gamma-Cyclodextrin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Novel Process for One-Step Separation and Cyclodextrin Inclusion of Ginsenoside Rg5 from Ginseng Stem–Leaf Saponins (GSLS): Preparation, Characterization, and Evaluation of Storage Stability and Bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]

Stability of Dammar-20(21)-en-3,24,25-triol in different solvents and temperatures

This technical support center provides guidance on the stability of Dammar-20(21)-en-3,24,25-triol in various laboratory settings. The information is intended for researchers, scientists, and professionals in drug development. Please note that while specific stability data for Dammar-20(21)-en-3,24,25-triol is limited, the following recommendations are based on published data for the closely related compound (20S)-Protopanaxatriol and general best practices for dammarane (B1241002) triterpenoids.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for solid Dammar-20(21)-en-3,24,25-triol?

A1: For long-term storage, solid Dammar-20(21)-en-3,24,25-triol should be stored at -20°C or below in a tightly sealed container, protected from light and moisture. A related ginsenoside, when stored as a crystalline solid at -20°C, is reported to be stable for at least four years.[1] Lyophilized powders of similar compounds also show high stability, with over 95% purity maintained for 12 months when stored at -20°C in amber vials.

Q2: I have dissolved Dammar-20(21)-en-3,24,25-triol in DMSO for my experiments. How should I store this stock solution?

A2: Stock solutions of the related compound (20S)-Protopanaxatriol in DMSO are significantly less stable than the solid form. Based on supplier recommendations for (20S)-Protopanaxatriol, it is advised to store stock solutions at -80°C for up to 6 months or at -20°C for up to 1 month.[2] For daily use, it is best to prepare fresh working solutions from the stock. Avoid repeated freeze-thaw cycles.

Q3: Can I use methanol (B129727) or ethanol (B145695) to prepare stock solutions for long-term storage?

A3: While Dammar-20(21)-en-3,24,25-triol is soluble in alcohols like methanol and ethanol, these may not be ideal for long-term storage. Studies on related ginsenosides (B1230088) have shown that methanol can react with the compound under certain conditions, such as elevated temperatures or the presence of catalysts, leading to the formation of methoxylated artifacts.[3][4][5] If you must use an alcohol-based solvent, store the solution at -80°C and use it within a short period. For aqueous solutions, it is recommended not to store them for more than one day.[1]

Q4: My compound is dissolved in a slightly acidic buffer. Is this a concern for stability?

A4: Yes, this is a significant concern. Protopanaxatriol (B1242838) has been shown to be unstable in acidic conditions. One study reported approximately 40% degradation after just 4 hours at 37°C in a pH 1.2 buffer.[6][7] It is strongly recommended to avoid acidic conditions for storage to prevent degradation.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Loss of compound activity or unexpected results over time.	Degradation of the compound in solution.	Prepare fresh solutions for each experiment. If using a stock solution, ensure it has been stored appropriately at -80°C and for less than 6 months. Aliquot stock solutions to avoid repeated freeze-thaw cycles.
Appearance of new peaks in HPLC/LC-MS analysis of an older solution.	The compound has degraded into one or more new products.	Confirm the identity of the new peaks. Potential degradation pathways include oxidation.[6] Review your storage conditions (solvent, temperature, light exposure) and consider performing a forced degradation study to identify potential degradants.
Precipitation observed in a stock solution after thawing.	The solvent choice may not be optimal, or the concentration is too high for the storage temperature.	Try gentle warming and sonication to redissolve the compound. If precipitation persists, consider preparing a fresh, less concentrated stock solution. Ensure the solvent is anhydrous if moisture could be a factor.
Inconsistent results between different batches of stock solutions.	Inconsistent solution preparation or degradation due to improper storage of one batch.	Standardize your protocol for solution preparation. Always use high-purity, anhydrous solvents. Store all batches under identical, validated conditions (-80°C, protected from light).

Data Summary: Stability of Protopanaxatriol (as a proxy)

The following tables summarize the known stability data for (20S)-Protopanaxatriol, which can be used as a guideline for Dammar-20(21)-en-3,24,25-triol.

Table 1: Recommended Storage Conditions for (20S)-Protopanaxatriol

Form	Solvent	Temperature	Recommended Duration	Source
Solid / Lyophilized	N/A	-20°C	≥ 12 months
Stock Solution	DMSO	-80°C	≤ 6 months	[2]
Stock Solution	DMSO	-20°C	≤ 1 month	[2]
Aqueous Solution	Aqueous Buffer	4°C / RT	≤ 1 day	[1]

Table 2: Chemical Stability of Protopanaxatriol under Stress Conditions

Condition	Details	Observation	Source
Acidic Hydrolysis	pH 1.2 Buffer, 37°C	~40% degradation after 4 hours	[6][7]

Experimental Protocols

For researchers wishing to conduct their own stability studies, a forced degradation study is recommended. This involves intentionally stressing the compound under various conditions to understand its degradation pathways.

Protocol: Forced Degradation Study of Dammar-20(21)-en-3,24,25-triol

Objective: To identify the degradation pathways and assess the intrinsic stability of Dammar-20(21)-en-3,24,25-triol.

Materials:

• Dammar-20(21)-en-3,24,25-triol

• Solvents: Acetonitrile (B52724), Methanol, Water (HPLC grade)

• Stress Agents: 1M HCl, 1M NaOH, 30% H₂O₂

• HPLC or UPLC system with a suitable detector (e.g., UV/Vis or MS)

• C18 reverse-phase column

• pH meter

• Photostability chamber

• Oven

Procedure:

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of Dammar-20(21)-en-3,24,25-triol in acetonitrile or methanol.

• Acid Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 1M HCl.

  • Incubate at 60°C for 2 hours.

  • Cool, neutralize with 1M NaOH, and dilute with mobile phase to the initial concentration.

  • Analyze by HPLC.

• Base Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 1M NaOH.

  • Incubate at 60°C for 2 hours.

  • Cool, neutralize with 1M HCl, and dilute with mobile phase to the initial concentration.

  • Analyze by HPLC.

• Oxidative Degradation:

  • Mix 1 mL of the stock solution with 1 mL of 30% H₂O₂.

  • Store at room temperature, protected from light, for 24 hours.

  • Dilute with mobile phase to the initial concentration.

  • Analyze by HPLC.

• Thermal Degradation:

  • Place the solid compound in an oven at 80°C for 48 hours.

  • Dissolve the stressed solid in the initial solvent to the target concentration.

  • Analyze by HPLC.

• Photolytic Degradation:

  • Expose the solid compound and a solution (1 mg/mL) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).

  • Analyze both the solid and solution samples by HPLC.

• Analysis:

  • For each condition, inject a sample onto the HPLC system.

  • Monitor the decrease in the peak area of the parent compound and the formation of any new peaks (degradants).

  • Calculate the percentage degradation.

Visualizations

Caption: Workflow for a forced degradation study.

Caption: Potential degradation pathways.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Methanol-involved heterogeneous transformation of ginsenoside Rb1 to rare ginsenosides using heteropolyacids embedded in mesoporous silica with HPLC-MS investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Diverse rare ginsenosides derived from ginsenoside Re in aqueous methanol solution via heterogeneous catalysis and identified by HPLC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Pharmacokinetics and pharmacological activities of protopanaxatriol - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Protopanaxatriol - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing HPLC for Dammarane Triterpenoid Separation

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions for the High-Performance Liquid Chromatography (HPLC) separation of dammarane (B1241002) triterpenoids.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, offering potential causes and solutions in a direct question-and-answer format.

Issue 1: Poor Peak Resolution or Co-elution

Q: My chromatogram shows overlapping or poorly resolved peaks for different dammarane triterpenoids. What should I do?

A: Poor resolution is a common challenge, often stemming from suboptimal mobile phase composition, temperature, or elution mode. Here are steps to improve peak separation:

• Optimize the Mobile Phase: The choice and composition of your mobile phase are critical. Dammarane triterpenoids are often separated using reversed-phase (RP-HPLC) columns.[1]

  • Solvent Composition: Investigate different compositions of acetonitrile:water or methanol:water.[1] Sometimes, adding a small amount of acid (e.g., 0.1-0.2% acetic or phosphoric acid) can improve peak shape and selectivity.[2][3]

  • Solvent Type: If methanol-water mixtures are insufficient, try acetonitrile-water, which can offer different selectivity for saponins (B1172615).[4]

• Implement Gradient Elution: Due to the structural similarity and wide range of polarities in a typical dammarane triterpenoid (B12794562) extract, isocratic elution may not be sufficient.[4]

  • Why Gradient?: A gradient elution, where the mobile phase composition changes over time (e.g., increasing the organic solvent percentage), can sharpen peaks for late-eluting compounds and improve overall resolution for complex mixtures.[5][6][7]

  • Starting Point: Begin with a shallow gradient to screen for the optimal solvent strength, then refine the gradient slope around the elution points of your target analytes.

• Adjust Column Temperature: Temperature is a powerful tool for optimizing selectivity.[8][9]

  • Effect: Increasing the temperature generally decreases the viscosity of the mobile phase, leading to shorter retention times and sometimes sharper peaks.[10][11] However, it can also reduce resolution between certain peaks, so testing a range (e.g., 20°C to 40°C) is recommended.[8]

  • Example: For some triterpenoids, a lower temperature (e.g., 20°C) improved resolution, while for others, a higher temperature (e.g., 35°C) was necessary to prevent co-elution.[8]

• Lower the Flow Rate: Reducing the flow rate can increase column efficiency and improve the resolution of closely eluting peaks, although this will increase the total run time.

Issue 2: Peak Tailing

Q: My analyte peaks are asymmetrical with a distinct "tail." What is causing this and how can I fix it?

A: Peak tailing can be caused by chemical or physical issues within the HPLC system.

• Chemical Causes & Solutions:

  • Silanol (B1196071) Interactions: Active silanol groups on the silica (B1680970) surface of the column can interact with polar functional groups on the triterpenoids.

    • Solution 1: Adjust pH: Add a buffer or acid (e.g., formic acid, acetic acid) to the mobile phase to suppress the ionization of silanol groups.[12] A concentration of 10-25 mM is often sufficient.[12]

    • Solution 2: Use End-capped Columns: Employ a modern, high-purity, end-capped column designed to minimize silanol interactions.

  • Column Overload: Injecting too much sample can lead to peak distortion.

    • Solution: Reduce the injection volume or dilute your sample.[12]

• Physical Causes & Solutions:

  • Column Contamination/Void: A blocked frit or a void at the head of the column can distort peak shape.

    • Solution 1: Use Guard Columns: A guard column protects the analytical column from strongly retained impurities.[13]

    • Solution 2: Flush or Replace Column: Try flushing the column with a strong solvent. If the problem persists, the column may need to be replaced.[14]

Issue 3: Drifting or Unstable Retention Times

Q: The retention times for my peaks are shifting between runs. How can I achieve better reproducibility?

A: Variable retention times are often due to a lack of system equilibration or changes in the mobile phase or temperature.[13]

• Ensure Proper Column Equilibration: The column must be fully equilibrated with the mobile phase before each injection, especially when using a gradient.

  • Solution: Increase the equilibration time between runs. A stable baseline is a good indicator that the column is ready.[15] For gradient methods, ensure the column is re-equilibrated to the initial conditions for a sufficient period.[16]

• Maintain Stable Temperature: Fluctuations in ambient temperature can affect retention times.[17]

  • Solution: Use a column oven to maintain a constant, controlled temperature throughout the analysis.[11][17] Even setting it 5°C above ambient can improve stability.[11]

• Check Mobile Phase Preparation:

  • Solution 1: Prepare Fresh: Mobile phase composition can change over time due to evaporation of the more volatile component. Prepare fresh mobile phase daily and keep solvent bottles capped.[17]

  • Solution 2: Degas Solvents: Ensure proper degassing of the mobile phase to prevent air bubbles from entering the pump and causing flow rate fluctuations.[17]

• Verify Pump Performance: Inaccurate solvent mixing or an unstable flow rate from the pump will cause retention time drift.[15]

  • Solution: Check for leaks and perform routine pump maintenance. If you suspect improper mixing in a gradient system, you can prepare the mobile phase manually (pre-mix) to see if the problem resolves.[13]

Experimental Protocols & Data

Protocol 1: General Purpose Gradient Method for Dammarane Saponin (B1150181) Screening

This protocol provides a starting point for separating a complex mixture of dammarane triterpenoids, such as those from Panax species.

• Column: C18 Reversed-Phase Column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase:

  • Solvent A: Water with 0.1% Glacial Acetic Acid.[3]

  • Solvent B: Acetonitrile.[3]

• Gradient Program:

  • 0–5 min: 20% B

  • 5–15 min: 20% to 40% B

  • 15–20 min: 40% B

  • 20–21 min: 40% to 20% B

  • 21–35 min: 20% B (Re-equilibration)[3]

• Flow Rate: 1.0 mL/min.[3]

• Column Temperature: 30°C (Adjust as needed for optimization).

• Detection:

  • UV/PDA at a low wavelength (e.g., 203-205 nm), as most dammarane triterpenoids lack a strong chromophore.[8]

  • If available, an Evaporative Light Scattering Detector (ELSD) or Mass Spectrometer (MS) is preferred for better sensitivity and specificity.[1][18]

• Injection Volume: 10 µL.[3][8]

Table 1: Example HPLC Parameters for Triterpenoid Separation

Parameter	Method A (For Chromophoric Triterpenoids)[8]	Method B (For Weakly-Chromophoric Triterpenoids)[8]	Method C (For Saikosaponins)[4]
Column	ACE C18 (150 x 4.6 mm, 3 µm)	ACE C18 (150 x 4.6 mm, 3 µm)	Inertsil ODS-3 C18
Mobile Phase	Acetonitrile:Water:Acetic Acid (Gradient)	Acetonitrile:Water (Gradient)	Acetonitrile:Water (Gradient)
Flow Rate	0.7 mL/min	1.0 mL/min	1.0 mL/min
Temperature	20 °C	35 °C	Not specified
Detection	PDA (205 nm)	PDA (205 nm)	UV (203 nm)

Visualizations

Workflow and Troubleshooting Diagrams

The following diagrams illustrate logical workflows for method development and troubleshooting common HPLC issues.

Caption: A general workflow for developing and optimizing an HPLC method.

Caption: A decision tree for troubleshooting poor peak resolution.

Caption: Relationships between key HPLC parameters and their effects.

Frequently Asked Questions (FAQs)

Q1: What is the best type of column for separating dammarane triterpenoids? A: C18 and ODS (octadecylsilylated silica) columns are the most commonly used stationary phases for the separation of saponins, including dammarane triterpenoids, via reversed-phase HPLC.[1] Column dimensions (e.g., 150 mm vs. 250 mm length) and particle size (e.g., 3 µm vs. 5 µm) will also affect efficiency and run time, with shorter columns and smaller particles generally providing faster analyses.[8]

Q2: Why can't I detect my dammarane saponins with a UV detector? A: Most dammarane triterpenoids and their saponin glycosides lack significant chromophores, which means they do not absorb UV light strongly.[1] While detection at low wavelengths like 203-205 nm is possible, sensitivity can be low.[8] For better detection, consider using an Evaporative Light Scattering Detector (ELSD), Charged Aerosol Detector (CAD), or a Mass Spectrometer (MS).[1]

Q3: Should I use isocratic or gradient elution? A: For complex samples containing multiple dammarane triterpenoids with a range of polarities, gradient elution is almost always superior.[7] Isocratic elution may be suitable for simple mixtures or for the quality control of a few specific, well-resolved compounds, but it often results in long run times and broad peaks for strongly retained components.[5][6]

Q4: How does temperature affect the separation of dammarane triterpenoids? A: Temperature influences several factors. Increasing the temperature typically reduces mobile phase viscosity, which lowers backpressure and shortens retention times.[10][11] More importantly, temperature can alter selectivity (the relative separation between two peaks), which can be used to resolve compounds that co-elute at ambient temperature.[9] The optimal temperature must be determined empirically for your specific separation.[8]

Q5: My system backpressure is too high. What should I do? A: High backpressure can indicate a blockage. Systematically check the components in the following order:

• Column: Disconnect the column and see if the pressure drops. If so, the column frit may be clogged. Try back-flushing the column or replace it.

• In-line Filters/Guard Column: These components can become blocked and are easily replaced.

• Tubing: Check for blockages or kinks in the tubing between the injector and the column.

• Mobile Phase: Buffer precipitation can occur if you are using a high concentration of buffer with a high percentage of organic solvent. Ensure your buffer is soluble in the entire gradient range.[14]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Optimization of ultrasonic assisted membrane strategy for saponins from Gynostemma Pentaphyllum with response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. lifesciences.danaher.com [lifesciences.danaher.com]
• 6. biotage.com [biotage.com]
• 7. pharmaguru.co [pharmaguru.co]
• 8. Optimization, Validation and Application of HPLC-PDA Methods for Quantification of Triterpenoids in Vaccinium vitis-idaea L - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Temperature selectivity in reversed-phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Effect of Elevated Temperature on HPLC Columns - Hawach [hawachhplccolumn.com]
• 11. chromtech.com [chromtech.com]
• 12. hplc.eu [hplc.eu]
• 13. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 14. realab.ua [realab.ua]
• 15. m.youtube.com [m.youtube.com]
• 16. Isocratic Vs. Gradient Elution in Chromatography | Phenomenex [phenomenex.com]
• 17. HPLC Troubleshooting Guide [scioninstruments.com]
• 18. Isolation of four high-purity dammarane saponins from extract of Panax notoginseng by centrifugal partition chromatography coupled with evaporative light scattering detection in one operation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Storage and Handling of Dammar-20(21)-en-3,24,25-triol

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides essential information for preventing the degradation of Dammar-20(21)-en-3,24,25-triol during storage. Adherence to these guidelines is crucial for maintaining the compound's integrity and ensuring the reliability of experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of Dammar-20(21)-en-3,24,25-triol?

A1: The main factors contributing to the degradation of Dammar-20(21)-en-3,24,25-triol are exposure to light, oxygen, elevated temperatures, and non-optimal pH conditions. The presence of a double bond in its structure makes it particularly susceptible to oxidation and photodegradation.

Q2: What are the recommended short-term and long-term storage conditions for solid Dammar-20(21)-en-3,24,25-triol?

A2: For optimal stability, solid Dammar-20(21)-en-3,24,25-triol should be stored in a tightly sealed, amber glass vial under an inert atmosphere (e.g., argon or nitrogen) and protected from light. Recommended storage temperatures are detailed in the table below.

Q3: How should I store solutions of Dammar-20(21)-en-3,24,25-triol?

A3: Solutions are generally less stable than the solid compound. If storage in solution is necessary, use a non-reactive solvent such as ethanol (B145695) or DMSO, prepare fresh solutions for immediate use whenever possible, and store at or below -20°C for short periods. For longer-term storage, -80°C is recommended. Avoid repeated freeze-thaw cycles.

Q4: What are the visible signs of degradation?

A4: While visual inspection is not a definitive measure of stability, any change in the physical appearance of the compound, such as color change (e.g., yellowing) or clumping of the powder, may indicate degradation. Chromatographic analysis (e.g., HPLC) is required for accurate assessment of purity.

Q5: How can I check the purity of my stored Dammar-20(21)-en-3,24,25-triol?

A5: The purity of Dammar-20(21)-en-3,24,25-triol should be assessed using a validated stability-indicating analytical method, most commonly High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric (MS) detection. A decrease in the peak area of the parent compound and the appearance of new peaks are indicative of degradation.

Troubleshooting Guides

Issue 1: Rapid Degradation of the Compound in Solid Form

Possible Cause	Troubleshooting Steps
Exposure to Light	Store the compound in amber or opaque containers. Work with the compound under subdued light conditions.
Exposure to Oxygen	Purge the container with an inert gas (argon or nitrogen) before sealing. Use vials with airtight seals.
Inappropriate Temperature	Ensure the storage freezer or refrigerator maintains a consistent temperature. Use a calibrated thermometer to monitor.
Moisture Absorption	Store in a desiccator, especially in humid environments. Ensure the container is tightly sealed.

Issue 2: Instability of the Compound in Solution

Possible Cause	Troubleshooting Steps
Reactive Solvent	Use high-purity, anhydrous solvents. Avoid solvents that can react with the compound. Ethanol and DMSO are generally suitable.
Repeated Freeze-Thaw Cycles	Aliquot the solution into single-use vials to avoid repeated warming and cooling.
Incorrect pH	If working with buffered solutions, ensure the pH is neutral to slightly acidic, as extreme pH can catalyze degradation.
Headspace Oxygen	Minimize the headspace in the vial. For highly sensitive experiments, purge the solution with an inert gas.

Data on Storage Stability

The following tables summarize the expected stability of Dammar-20(21)-en-3,24,25-triol under different storage conditions. This data is compiled from literature on dammarane-type triterpenoids and serves as a guideline. Actual stability may vary based on the specific purity of the compound and storage environment.

Table 1: Recommended Storage Conditions and Expected Stability of Solid Dammar-20(21)-en-3,24,25-triol

Storage Temperature	Container	Atmosphere	Light Condition	Expected Purity after 12 Months
-20°C	Amber glass vial	Inert (Argon/Nitrogen)	Dark	>98%
4°C	Amber glass vial	Inert (Argon/Nitrogen)	Dark	~95%
Room Temperature (20-25°C)	Amber glass vial	Inert (Argon/Nitrogen)	Dark	<90%
Room Temperature (20-25°C)	Clear glass vial	Air	Light	Significant degradation expected

Table 2: Stability of Dammar-20(21)-en-3,24,25-triol in Solution (Ethanol) at -20°C

Storage Duration	Expected Purity
1 week	>99%
1 month	~98%
3 months	~95%
6 months	<90%

Experimental Protocols

Protocol 1: Stability Testing of Solid Dammar-20(21)-en-3,24,25-triol

Objective: To assess the stability of solid Dammar-20(21)-en-3,24,25-triol under various storage conditions over time.

Methodology:

• Sample Preparation: Aliquot approximately 5 mg of solid Dammar-20(21)-en-3,24,25-triol into separate amber glass vials for each time point and storage condition.

• Storage Conditions:

  • -20°C, protected from light, under argon.

  • 4°C, protected from light, under argon.

  • 25°C / 60% Relative Humidity (RH), protected from light, under argon.

  • 40°C / 75% RH, protected from light, under argon (accelerated stability testing).

• Time Points: Analyze samples at T=0, 1, 3, 6, and 12 months.

• Analysis:

  • At each time point, dissolve the contents of one vial in a known volume of ethanol.

  • Analyze the solution by a validated stability-indicating HPLC-UV method.

  • Monitor for any changes in physical appearance (color, texture).

• Data Evaluation: Calculate the percentage of the remaining compound and note the presence of any degradation products.

Protocol 2: High-Performance Liquid Chromatography (HPLC) for Purity Assessment

Objective: To determine the purity of Dammar-20(21)-en-3,24,25-triol and detect degradation products.

Methodology:

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and water (e.g., 85:15 v/v). The exact ratio may need optimization.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 205 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve a known amount of the compound in ethanol to a final concentration of approximately 1 mg/mL.

• Analysis: Inject the sample and a freshly prepared standard solution of Dammar-20(21)-en-3,24,25-triol for comparison. Purity is determined by comparing the peak area of the analyte to the total peak area of all components in the chromatogram.

Visualizations

Degradation Pathways

The following diagram illustrates the potential degradation pathways of Dammar-20(21)-en-3,24,25-triol under common stress conditions.

Potential degradation pathways of Dammar-20(21)-en-3,24,25-triol.

Experimental Workflow for Stability Testing

This workflow outlines the key steps in performing a stability study of Dammar-20(21)-en-3,24,25-triol.

Technical Support Center: Enhancing Dammarane-Triterpenoid Bioavailability

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to enhance the bioavailability of dammarane-type triterpenoids.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Low Oral Bioavailability of Parent Ginsenosides (B1230088)

Q1: My pharmacokinetic study shows very low plasma concentrations of the administered dammarane-type triterpenoid (B12794562) (e.g., Ginsenoside Rb1). What are the likely reasons for this?

A: The poor oral bioavailability of many parent dammarane-type triterpenoids, such as ginsenosides, is a well-documented challenge. Several factors contribute to this issue:

• Poor Membrane Permeability: The bulky, hydrophilic nature of the sugar moieties (glycosyls) attached to the triterpenoid backbone hinders passive diffusion across the intestinal epithelium. Generally, ginsenosides with fewer glycosyl groups are more lipophilic and exhibit higher oral bioavailability.[1][2]

• Efflux by P-glycoprotein (P-gp): Many dammarane-type triterpenoids, particularly protopanaxadiol (B1677965) (PPD) types, are substrates of the P-glycoprotein (P-gp) efflux pump.[1][2] This transporter actively pumps the compounds out of intestinal cells back into the lumen, reducing net absorption.

• Metabolism by Gut Microbiota: The gut microbiota plays a crucial role in the metabolism of ginsenosides.[3][4][5][6][7] Orally administered ginsenosides are often metabolized by bacterial enzymes into more absorbable, but structurally different, metabolites like Compound K.[3][7] This biotransformation means the parent compound you are measuring may be significantly reduced before it ever reaches systemic circulation.[3][7]

• First-Pass Metabolism: After absorption, these compounds pass through the liver where they can be further metabolized by cytochrome P450 (CYP) enzymes.[8][9][10][11] Interestingly, it is often the metabolites of ginsenosides, rather than the parent compounds, that inhibit CYP enzymes.[8][9]

Troubleshooting Workflow for Low Bioavailability

References

• 1. Methods on improvements of the poor oral bioavailability of ginsenosides: Pre-processing, structural modification, drug combination, and micro- or nano- delivery system - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. [PDF] The Role of Gut Microbiota in Ginsenoside Metabolism and Biotransformation of Ginsenoside by Lactic Acid Bacteria | Semantic Scholar [semanticscholar.org]
• 4. Effects of gut microbiota on the pharmacokinetics of protopanaxadiol ginsenosides Rd, Rg3, F2, and compound K in healthy volunteers treated orally with red ginseng - PMC [pmc.ncbi.nlm.nih.gov]
• 5. khu.elsevierpure.com [khu.elsevierpure.com]
• 6. worldscientific.com [worldscientific.com]
• 7. Gut microbiota-mediated pharmacokinetics of ginseng saponins -Journal of Ginseng Research | Korea Science [koreascience.kr]
• 8. Ginsenoside metabolites, rather than naturally occurring ginsenosides, lead to inhibition of human cytochrome P450 enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. researchgate.net [researchgate.net]
• 11. hilarispublisher.com [hilarispublisher.com]

Technical Support Center: Dammar-20(21)-en-3,24,25-triol Treatment

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Dammar-20(21)-en-3,24,25-triol. The focus is on addressing potential issues of reduced cell line sensitivity or apparent resistance to the compound.

Frequently Asked Questions (FAQs)

Q1: My cell line is not showing the expected cytotoxic response to Dammar-20(21)-en-3,24,25-triol. Is this indicative of resistance?

A1: Not necessarily. A lack of cytotoxic response can be due to several factors unrelated to acquired resistance. Before concluding that the cell line is resistant, it is crucial to verify several experimental parameters. First, confirm the integrity and concentration of your Dammar-20(21)-en-3,24,25-triol stock solution. Improper storage or handling can lead to degradation of the compound. Ensure that your cell line has been recently authenticated and is free from mycoplasma contamination, as this can alter cellular responses to treatments. Also, review your experimental protocol, paying close attention to cell seeding density, the duration of the treatment, and the viability assay being used. It is possible that the incubation time is too short to induce a measurable effect.

Q2: What is the optimal concentration range and treatment duration for Dammar-20(21)-en-3,24,25-triol?

A2: The optimal concentration and duration of treatment are highly cell-line specific. We recommend performing a dose-response experiment with a broad range of concentrations (e.g., 0.1 µM to 100 µM) and a time-course experiment (e.g., 24, 48, and 72 hours) to determine the IC50 value for your specific cell line.

Q3: Could the solvent used to dissolve Dammar-20(21)-en-3,24,25-triol be affecting my results?

A3: Yes. Dammar-20(21)-en-3,24,25-triol is typically dissolved in a solvent like DMSO. It is critical to ensure that the final concentration of the solvent in the cell culture medium is non-toxic to the cells (generally below 0.5%). Always include a vehicle control (cells treated with the same concentration of solvent as the highest drug concentration) in your experiments to account for any solvent-induced effects.

Q4: How can I determine if my cell line is developing resistance to Dammar-20(21)-en-3,24,25-triol over time?

A4: To monitor for the development of resistance, you can establish a long-term culture of your cell line in the presence of gradually increasing concentrations of Dammar-20(21)-en-3,24,25-triol. Periodically, you should perform a standard cytotoxicity assay to determine the IC50 value. A significant increase in the IC50 value over several passages would suggest the development of acquired resistance.

Q5: Are there any known mechanisms of resistance to dammarane-type triterpenoids?

A5: While specific resistance mechanisms to Dammar-20(21)-en-3,24,25-triol have not been extensively documented, resistance to other triterpenoids and chemotherapeutic agents often involves the upregulation of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/ABCB1). These transporters function as efflux pumps, reducing the intracellular concentration of the drug. Interestingly, some protopanaxadiol (B1677965) derivatives, which are structurally related to Dammar-20(21)-en-3,24,25-triol, have been shown to inhibit P-gp and reverse multidrug resistance.

Troubleshooting Guides

Issue 1: No observable cytotoxicity at expected concentrations

This is a common issue that can arise from a variety of factors. The following troubleshooting workflow can help you identify the root cause.

Caption: Troubleshooting workflow for lack of cytotoxicity.

Issue 2: High variability between replicate wells

High variability can obscure real biological effects. Follow these steps to minimize variability in your assays.

Potential Cause	Troubleshooting Step
Uneven Cell Seeding	Ensure a homogenous single-cell suspension before plating. Pipette gently and mix the cell suspension between plating replicates.
Edge Effects	Avoid using the outermost wells of the 96-well plate for experimental samples. Fill these wells with sterile PBS or media to maintain humidity.
Pipetting Errors	Calibrate your pipettes regularly. Use fresh tips for each replicate. Ensure consistent pipetting technique.
Compound Precipitation	Prepare fresh dilutions of Dammar-20(21)-en-3,24,25-triol for each experiment. Visually inspect for any precipitate after dilution in culture medium.

Investigating Potential Resistance Mechanisms

If you have ruled out the common experimental issues and suspect genuine resistance, the following experimental approaches can help elucidate the underlying mechanisms.

Caption: Experimental workflow to investigate resistance.

Experimental Protocols

MTT Cell Viability Assay

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat cells with a serial dilution of Dammar-20(21)-en-3,24,25-triol and a vehicle control. Incubate for the desired duration (e.g., 48 hours).

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression.

Rhodamine 123 Efflux Assay

This functional assay assesses the activity of P-glycoprotein (ABCB1).

• Cell Preparation: Harvest and resuspend cells in a suitable buffer.

• Rhodamine 123 Loading: Incubate cells with Rhodamine 123 (a P-gp substrate) to allow for its uptake.

• Efflux Induction: Wash the cells and resuspend them in fresh medium with or without a P-gp inhibitor (e.g., Verapamil) and your test compound. Incubate to allow for efflux.

• Flow Cytometry: Analyze the intracellular fluorescence of Rhodamine 123 using a flow cytometer. Reduced fluorescence indicates increased efflux activity.

Hypothetical Data Presentation

Table 1: Dose-Response of Dammar-20(21)-en-3,24,25-triol on Sensitive vs. Resistant Cell Lines

Cell Line	IC50 (µM) after 48h	Fold Resistance
Parental Cell Line	5.2 ± 0.6	1.0
Resistant Subclone	48.7 ± 3.1	9.4

Table 2: Effect of P-gp Inhibition on Dammar-20(21)-en-3,24,25-triol Cytotoxicity

Cell Line	Treatment	IC50 (µM)
Parental	Dammar-20(21)-en-3,24,25-triol	5.1 ± 0.5
Parental	Dammar-20(21)-en-3,24,25-triol + Verapamil (5 µM)	4.9 ± 0.7
Resistant	Dammar-20(21)-en-3,24,25-triol	49.2 ± 4.5
Resistant	Dammar-20(21)-en-3,24,25-triol + Verapamil (5 µM)	8.3 ± 1.1

Potential Signaling Pathway Involvement

While the precise signaling pathways modulated by Dammar-20(21)-en-3,24,25-triol are not fully elucidated, related compounds like protopanaxadiol have been shown to induce apoptosis through pathways involving caspase activation and to affect cell cycle regulation. Resistance could potentially arise from alterations in these pathways.

Technical Support Center: Scaling Up the Purification of Dammar-20(21)-en-3,24,25-triol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on scaling up the purification of Dammar-20(21)-en-3,24,25-triol.

Frequently Asked Questions (FAQs)

Q1: What are the initial steps for purifying Dammar-20(21)-en-3,24,25-triol from a crude plant extract?

A1: Initially, the crude extract should be processed to remove highly nonpolar and highly polar impurities. This typically involves suspending the crude extract in water and partitioning it with a solvent like ethyl acetate (B1210297) or dichloromethane (B109758) to remove lipids and pigments. The resulting aqueous phase, which is enriched with more polar triterpenoids, can then be subjected to further chromatographic purification.[1]

Q2: What chromatographic techniques are suitable for scaling up the purification of Dammar-20(21)-en-3,24,25-triol?

A2: Several chromatographic techniques can be employed for the purification of Dammar-20(21)-en-3,24,25-triol. Silica (B1680970) gel column chromatography is a fundamental method for initial fractionation.[1] For higher purity and better resolution at a larger scale, semi-preparative High-Performance Liquid Chromatography (HPLC) with a C18 column is effective.[1] For industrial-scale production, implementing countercurrent chromatography (CCC) can significantly increase throughput while maintaining high purity.[1][2][3]

Q3: What are the recommended solvent systems for the different chromatographic techniques?

A3: For silica gel column chromatography, a gradient elution system using hexane-ethyl acetate is effective.[1] For semi-preparative HPLC on a C18 column, an isocratic elution with acetonitrile-water is a standard method.[1] In counter-current chromatography, a two-phase solvent system such as n-hexane-n-butanol-water has been used successfully for similar dammarane (B1241002) saponins (B1172615).[2]

Q4: How can the final purity of Dammar-20(21)-en-3,24,25-triol be enhanced?

A4: Crystallization is a crucial final step to achieve high purity. Recrystallization from a chloroform-methanol solvent system can yield needle-like crystals of the compound with purity exceeding 99%.[1]

Q5: What are the storage recommendations for purified Dammar-20(21)-en-3,24,25-triol?

A5: For long-term stability, lyophilized powders of the compound should be stored at -20°C in amber vials. Under these conditions, the purity can be maintained at over 95% for at least 12 months.[1] Storing the compound in solution, even at 4°C, can lead to significant degradation.[1] The compound is soluble in DMSO.[4]

Troubleshooting Guide

Issue 1: Low yield of Dammar-20(21)-en-3,24,25-triol after initial extraction and partitioning.

• Possible Cause: Inefficient extraction from the source material.

• Troubleshooting Steps:

  • Optimize Extraction Parameters: Experiment with different extraction times, temperatures, and solvent-to-material ratios.

  • Consider Advanced Extraction Techniques: For larger scale operations, consider methods like ultrasound-assisted extraction (UAE) which can be more efficient than traditional maceration.[5]

Issue 2: Poor separation and peak tailing during silica gel column chromatography.

• Possible Cause: The polar nature of Dammar-20(21)-en-3,24,25-triol and structurally similar compounds can lead to strong interactions with the silica stationary phase.[5]

• Troubleshooting Steps:

  • Optimize the Mobile Phase: Systematically adjust the gradient of the hexane-ethyl acetate mobile phase to improve separation.

  • Modify the Mobile Phase: Adding a small amount of a modifier like acetic acid or methanol (B129727) to the mobile phase can sometimes improve peak shape.[5]

  • Sample Loading Technique: Use a dry loading method by adsorbing the extract onto a small amount of silica gel before loading it onto the column. This can lead to sharper bands and better separation.[5]

Issue 3: Drop in yield during the crystallization step at an industrial scale.

• Possible Cause: Challenges in controlling crystallization conditions at a larger volume.[1]

• Troubleshooting Steps:

  • Optimize Solvent System and Temperature: Carefully control the solvent ratio (e.g., chloroform:methanol) and the crystallization temperature. Slow evaporation at a controlled temperature, such as 4°C, has been shown to be effective.[1]

  • Seeding: Introduce seed crystals to a supersaturated solution to initiate and control crystal growth.[5]

  • Consider an Intermediate Purification Step: Implementing countercurrent chromatography (CCC) before crystallization can increase the purity of the material, which may improve crystallization yield and efficiency.[1]

Issue 4: The purified compound shows instability and degradation over time.

• Possible Cause: Improper storage conditions.

• Troubleshooting Steps:

  • Lyophilize the Final Product: Avoid storing the purified compound in solution. Lyophilization to a dry powder is recommended for stability.[1]

  • Store Under Optimal Conditions: Store the lyophilized powder at -20°C in airtight, light-protected (amber) containers.[1]

Data Presentation

Table 1: Column Chromatography Parameters for Purification of Dammarane Derivatives

Stationary Phase	Column Dimensions	Eluent Gradient	Target Fraction Elution	Purity Gain (%)	Reference
Silica Gel 60	120 cm × 5 cm	Hexane-EtOAc (8:2 → 0:10)	Hexane-EtOAc (6:4)	68.2 → 89.7	[1]
RP-18	50 cm × 3 cm	MeCN-H₂O (40:60 → 70:30)	Not Specified	65.8 → 92.4	[1]

Table 2: Crystallization Efficiency of Dammar-20(21)-en-3,24,25-triol

Solvent Ratio (CHCl₃:MeOH)	Temperature (°C)	Crystal Yield (mg from 370 mg)	Purity (%)	Reference
1:1	4	116	99.1	[1]
2:1	25	89	97.8	[1]
3:1	-20	64	95.4	[1]

Experimental Protocols

Protocol 1: Scaled-Up Silica Gel Column Chromatography

• Column Packing: Prepare a slurry of silica gel 60 (200-300 mesh) in hexane (B92381) and carefully pack it into a glass column of appropriate size for the amount of extract.

• Sample Preparation (Dry Loading): Dissolve the semi-purified extract in a minimal amount of methanol. Add silica gel 60 to this solution to form a slurry and then evaporate the solvent completely to obtain a dry, free-flowing powder.

• Sample Loading: Carefully layer the silica gel with the adsorbed sample onto the top of the packed column.

• Elution: Begin elution with a mobile phase of low polarity (e.g., hexane:ethyl acetate 8:2). Gradually increase the polarity of the mobile phase by increasing the proportion of ethyl acetate.[1]

• Fraction Collection: Collect fractions of a consistent volume.

• Analysis: Analyze the collected fractions using Thin Layer Chromatography (TLC) or HPLC to identify the fractions containing Dammar-20(21)-en-3,24,25-triol.

• Pooling and Concentration: Combine the pure fractions and evaporate the solvent under reduced pressure.

Protocol 2: Semi-preparative HPLC Purification

• System Preparation: Use a semi-preparative HPLC system equipped with a C18 column (e.g., 250 mm × 10 mm, 5 µm).[1]

• Mobile Phase: Prepare an isocratic mobile phase of acetonitrile (B52724) and water (e.g., 52:48).[1] Degas the mobile phase before use.

• Sample Preparation: Dissolve the partially purified material from the previous step in the mobile phase. Filter the sample solution through a 0.45 µm filter.

• Injection and Elution: Inject the sample onto the column and elute with the mobile phase at a constant flow rate (e.g., 2 mL/min).[1]

• Detection and Fraction Collection: Monitor the elution profile using a UV detector at 203 nm.[1] Collect the peak corresponding to Dammar-20(21)-en-3,24,25-triol.

• Post-Purification Processing: Concentrate the collected fraction under reduced pressure to remove the mobile phase.

Protocol 3: Crystallization

• Dissolution: Dissolve the purified Dammar-20(21)-en-3,24,25-triol in a minimal amount of a chloroform:methanol (1:1) mixture.[1]

• Crystallization: Allow the solvent to evaporate slowly in a loosely covered container at a controlled temperature (e.g., 4°C) over 72 hours.[1]

• Isolation of Crystals: Once crystals have formed, carefully decant the mother liquor.

• Washing: Gently wash the crystals with a small amount of cold solvent to remove any remaining impurities.

• Drying: Dry the crystals under vacuum to remove all residual solvent.

Visualizations

Caption: Purification workflow for Dammar-20(21)-en-3,24,25-triol.

Caption: Troubleshooting logic for chromatographic purification issues.

References

• 1. Dammar-20(21)-en-3,24,25-triol | Benchchem [benchchem.com]
• 2. Isolation of dammarane saponins from Panax notoginseng by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isolation of four high-purity dammarane saponins from extract of Panax notoginseng by centrifugal partition chromatography coupled with evaporative light scattering detection in one operation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dammar-20(21)-en-3,24,25-triol supplier | CAS 55050-69-6 | AOBIOUS [aobious.com]
• 5. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of Dammarane-Type Triterpenoids: Focusing on Dammar-20(21)-en-3,24,25-triol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the biological efficacy of Dammar-20(21)-en-3,24,25-triol and other related ginsenosides (B1230088) and dammarane (B1241002) triterpenoids. While quantitative efficacy data for Dammar-20(21)-en-3,24,25-triol is limited in publicly accessible literature, this document compiles available information on its activities alongside quantitative data from other structurally similar compounds to provide a contextual framework for research and development. The guide focuses on anticancer, anti-inflammatory, and neuroprotective activities, presenting supporting experimental data, detailed protocols for key assays, and visualizations of relevant biological pathways.

Introduction to Dammarane Triterpenoids

Ginsenosides, the primary active saponins (B1172615) from Panax species, are a well-studied class of dammarane-type triterpenoids. They exhibit a wide range of pharmacological effects, including anticancer, neuroprotective, and anti-inflammatory properties.[1][2][3] The biological activity of these compounds is heavily influenced by their structure, such as the number and position of sugar moieties and the stereochemistry of the aglycone scaffold.[3][4]

Dammar-20(21)-en-3,24,25-triol (DMT) is a dammarane triterpenoid (B12794562) isolated from plants like Walsura robusta.[5] Like other ginsenosides, it has demonstrated several biological activities, including cytotoxic and anti-inflammatory effects.[6] This guide aims to place these reported activities in the context of more extensively studied ginsenosides.

Data Presentation: Comparative Efficacy

The following tables summarize the quantitative efficacy of various dammarane-type triterpenoids across different biological assays. A specific entry for Dammar-20(21)-en-3,24,25-triol is included to reflect its reported, albeit not yet quantified, activities.

Table 1: Comparative Anticancer Cytotoxicity (IC₅₀)

Compound	Cell Line	Cancer Type	IC₅₀ Value	Citation
Dammar-20(21)-en-3,24,25-triol	Various	-	Cytotoxicity demonstrated, but IC₅₀ not specified in reviewed literature.	[6]
20(S)-Dammar-25(26)-ene-3β,12β,20-triol	HCT-8	Human Colon Cancer	31.6 µg/mL	[6]
Cycloartane-3,24,25-triol	DU145	Human Prostate Cancer	1.67 ± 0.18 µM	[6]
Cycloartane-3,24,25-triol	PC-3	Human Prostate Cancer	2.226 ± 0.28 µM	[6]
6'-malonyl formyl ginsenoside F₁	HL-60	Human Promyelocytic Leukemia	16.74 µM	[7][8]
6'-malonyl formyl ginsenoside F₁	MGC80-3	Human Gastric Carcinoma	29.51 µM	[7][8]
6'-malonyl formyl ginsenoside F₁	Hep-G2	Human Liver Cancer	20.48 µM	[7][8]
Ginsenoside Rh₂	Multiple	Various	Generally shows 5- to 15-fold stronger anti-proliferative effects than Rg₃.	[3]
Protopanaxadiol (PPD)	Multiple	Various	The aglycone, shows the most potent anticancer activity among many ginsenosides.	[3]

Table 2: Comparative Anti-Inflammatory Activity

Compound	Assay	Model	Efficacy (IC₅₀ or Effect)	Citation
Dammar-20(21)-en-3,24,25-triol	Cytokine Reduction	Cell-based assays	Reduces pro-inflammatory cytokines; IC₅₀ not specified.	[6]
Ginsenoside Rg₁	DSS-induced Colitis	In vivo (mice)	Superior to Rg₃, Rf, Rd, Re, and Rb₁ in reducing disease activity index and inflammation.	[9][10]
Ginsenoside Rg₃	LPS-induced NO Production	RAW 264.7 cells	Effective inhibitor of inflammatory cytokines.	[9]
Ginsenoside Rf	LPS-induced NO Production	RAW 264.7 cells	Effective inhibitor of inflammatory cytokines.	[9]
Ginsenoside Rb₁	TNF-α Release	LPS-treated macrophages	Significant inhibition with an IC₅₀ value of 48 µM.	[11]
Ginsenoside Rb₂	TNF-α Release	LPS-treated macrophages	Significant inhibition with an IC₅₀ value of 27.9 µM.	[11]

Key Signaling Pathways

Ginsenosides exert their effects by modulating multiple intracellular signaling pathways. The NF-κB and PI3K/Akt pathways are two of the most critical targets for their anti-inflammatory and anticancer activities.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation, immune responses, and cell survival. In response to stimuli like Lipopolysaccharide (LPS) or Tumor Necrosis Factor-alpha (TNF-α), the IKK complex phosphorylates the inhibitor IκBα, leading to its degradation. This frees NF-κB (p50/p65) to translocate to the nucleus and initiate the transcription of pro-inflammatory genes. Many ginsenosides, particularly PPD-types, inhibit this pathway at various stages.[4][12][13]

Caption: Ginsenoside inhibition of the NF-κB signaling pathway.

PI3K/Akt Signaling Pathway

The Phosphatidylinositol 3-kinase (PI3K)/Akt pathway is crucial for regulating cell survival, proliferation, and growth. Upon activation by growth factors, PI3K phosphorylates PIP2 to PIP3, which in turn recruits and activates Akt. Activated Akt phosphorylates numerous downstream targets to inhibit apoptosis (e.g., by inhibiting Bad and activating Bcl-2) and promote cell cycle progression. Dysregulation of this pathway is common in cancer. Ginsenosides like Rg3 have been shown to inhibit this pathway, thereby promoting apoptosis in cancer cells.[2][14][15][16]

Caption: Ginsenoside inhibition of the PI3K/Akt signaling pathway.

Experimental Protocols

Detailed methodologies for key in vitro and in vivo assays are provided below to support the reproducibility of the cited data.

MTT Assay for Cell Cytotoxicity

Principle: This colorimetric assay measures cell viability based on the ability of mitochondrial dehydrogenases in living cells to reduce the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), into purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.[17]

Protocol:

• Cell Seeding: Seed cells (e.g., A549, HCT-8, DU145) in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds (e.g., Dammar-20(21)-en-3,24,25-triol, ginsenoside Rg3) in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include wells for vehicle control (e.g., 0.1% DMSO) and a blank (medium only).

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• MTT Addition: Prepare a 5 mg/mL stock solution of MTT in sterile PBS. Add 10 µL of the MTT stock solution to each well (final concentration 0.5 mg/mL) and incubate for 3-4 hours at 37°C.[17]

• Formazan Solubilization: Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals. Add 100-150 µL of a solubilization solution (e.g., DMSO or 0.04 M HCl in isopropanol) to each well.[1]

• Absorbance Reading: Agitate the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan crystals.[1] Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 620-650 nm can be used to subtract background absorbance.[1][17]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) using non-linear regression analysis.

Nitric Oxide (NO) Inhibition Assay in LPS-Stimulated Macrophages

Principle: This assay measures the anti-inflammatory potential of a compound by quantifying its ability to inhibit the production of nitric oxide (NO), a key pro-inflammatory mediator, in macrophage cells (e.g., RAW 264.7) stimulated with lipopolysaccharide (LPS). NO production is indirectly measured by detecting its stable end-product, nitrite (B80452), in the culture supernatant using the Griess reagent.[9][18]

Protocol:

• Cell Seeding: Seed RAW 264.7 macrophage cells in a 96-well plate at a density of 1x10⁵ cells/well in 100 µL of DMEM. Incubate for 24 hours at 37°C and 5% CO₂.[18]

• Compound Pre-treatment: Treat the cells with various concentrations of the test compounds for 1-2 hours before LPS stimulation.

• LPS Stimulation: Add LPS to the wells to a final concentration of 1 µg/mL to induce an inflammatory response. Incubate for an additional 20-24 hours.[18][19]

• Griess Reaction: Collect 50 µL of the cell culture supernatant from each well. Add 50 µL of Griess Reagent A (e.g., 1% sulfanilamide (B372717) in 5% phosphoric acid) followed by 50 µL of Griess Reagent B (e.g., 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

• Absorbance Reading: Incubate at room temperature for 10-15 minutes in the dark. Measure the absorbance at 540 nm.

• Data Analysis: Create a standard curve using known concentrations of sodium nitrite. Calculate the nitrite concentration in the samples and determine the percentage of NO inhibition compared to the LPS-only control. Calculate the IC₅₀ value for NO inhibition. A parallel cell viability assay (e.g., MTT) should be performed to ensure that the observed NO reduction is not due to cytotoxicity.[18]

Middle Cerebral Artery Occlusion (MCAO) Model for Neuroprotection

Principle: The MCAO model is a widely used in vivo technique to mimic focal cerebral ischemia (stroke) in rodents. It involves the temporary or permanent blockage of the middle cerebral artery, a major blood vessel supplying the brain. The neuroprotective efficacy of a compound is assessed by its ability to reduce the resulting brain infarct volume and improve neurological deficits.[3][11]

Protocol:

• Animal Preparation: Anesthetize the animal (e.g., C57BL/6 mouse or Sprague-Dawley rat) with isoflurane. Maintain body temperature at 37°C using a heating pad.

• Surgical Procedure:

  • Make a midline neck incision to expose the right or left common carotid artery (CCA).

  • Carefully isolate the CCA, the external carotid artery (ECA), and the internal carotid artery (ICA).

  • Ligate the distal end of the ECA. A temporary ligature is placed around the CCA.

  • Insert a silicon-coated nylon monofilament (e.g., 4-0 for rats, 6-0 for mice) through a small incision in the ECA stump.[3]

  • Gently advance the filament into the ICA until it occludes the origin of the MCA (approximately 18-20 mm in a rat).[20]

• Occlusion and Reperfusion: Maintain the occlusion for a specific period (e.g., 60-120 minutes) to induce ischemia. For reperfusion, withdraw the filament to restore blood flow.

• Compound Administration: Administer the test compound intravenously, intraperitoneally, or orally at a predetermined time before, during, or after the MCAO procedure.

• Assessment:

  • Neurological Deficit Scoring: Evaluate motor and neurological function at 24 hours post-MCAO using a standardized scoring system (e.g., 0=no deficit, 4=severe deficit).

  • Infarct Volume Measurement: Euthanize the animal at 24 or 48 hours. Remove the brain and slice it into coronal sections. Stain the sections with 2,3,5-triphenyltetrazolium chloride (TTC), which stains viable tissue red, leaving the infarcted area white. Quantify the infarct volume using image analysis software.

• Data Analysis: Compare the infarct volume and neurological scores between the vehicle-treated and compound-treated groups to determine the neuroprotective effect.

General Experimental Workflow

The development of a novel therapeutic agent often follows a structured workflow, from initial screening to in vivo validation.

Caption: A typical workflow for drug discovery and evaluation.

Conclusion

Dammar-20(21)-en-3,24,25-triol is a dammarane triterpenoid with reported cytotoxic and anti-inflammatory properties, aligning it with the pharmacological profile of other well-known ginsenosides.[6] However, a comprehensive evaluation of its efficacy is currently hampered by the lack of specific, quantitative data (such as IC₅₀ values) in peer-reviewed literature, which prevents a direct and robust comparison with potent ginsenosides like Rg3, Rh2, or the aglycone PPD.

The data presented on related compounds suggest that the dammarane skeleton is a promising scaffold for developing therapeutics targeting cancer and inflammatory diseases. The anticancer activity is often enhanced by a lower number of sugar moieties, while anti-inflammatory effects are prominent in PPD-type ginsenosides that modulate the NF-κB pathway.[1][3]

For drug development professionals, Dammar-20(21)-en-3,24,25-triol represents a compound of interest that warrants further investigation. Future research should focus on conducting standardized in vitro assays to determine its IC₅₀ values against a panel of cancer cell lines and in anti-inflammatory models. Elucidating its specific molecular targets and its effects on key signaling pathways, such as NF-κB and PI3K/Akt, will be crucial in understanding its therapeutic potential relative to other ginsenosides.

References

• 1. researchgate.net [researchgate.net]
• 2. Inhibiting PI3K-AKt signaling pathway is involved in antitumor effects of ginsenoside Rg3 in lung cancer cell - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Protocol for middle cerebral artery occlusion by an intraluminal suture method - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ginsenosides from Panax ginseng as Key Modulators of NF-κB Signaling Are Powerful Anti-Inflammatory and Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. Dammar-20(21)-en-3,24,25-triol | Benchchem [benchchem.com]
• 7. Six new dammarane-type triterpene saponins from Panax ginseng flower buds and their cytotoxicity -Journal of Ginseng Research | Korea Science [koreascience.kr]
• 8. Six new dammarane-type triterpene saponins from Panax ginseng flower buds and their cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 2.12. Nitric Oxide Assay in LPS-Stimulated RAW 264.7 [bio-protocol.org]
• 10. researchgate.net [researchgate.net]
• 11. Mouse Model of Middle Cerebral Artery Occlusion - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Ginsenosides from Panax ginseng as Key Modulators of NF-κB Signaling Are Powerful Anti-Inflammatory and Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. The effects of Ginsenosides on PI3K/AKT signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 16. The effects of Ginsenosides on PI3K/AKT signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. merckmillipore.com [merckmillipore.com]
• 18. mdpi.com [mdpi.com]
• 19. LPS-Stimulated RAW 264.7 Macrophage Inducible Nitric Oxide Synthase (iNOS) and Nitric Oxide Production is Decreased by an Omega-3 Fatty Acid Lipid Emulsion - PMC [pmc.ncbi.nlm.nih.gov]
• 20. 2.3. Establishment of the middle cerebral artery occlusion (MCAO) model [bio-protocol.org]

A Comparative Guide to Triterpenoids in Prostate Cancer Research: Spotlight on 25-OCH3-PPD

A direct comparative analysis between Dammar-20(21)-en-3,24,25-triol and 25-OCH3-PPD in the context of prostate cancer is not feasible based on currently available scientific literature. While extensive research has elucidated the significant anti-prostate cancer activities of 25-OCH3-PPD, a ginsenoside derivative, information regarding Dammar-20(21)-en-3,24,25-triol's effects on prostate cancer is scarce. This guide will therefore provide a comprehensive overview of the well-documented anti-prostate cancer properties of 25-OCH3-PPD, alongside a brief summary of the known biological activities of Dammar-20(21)-en-3,24,25-triol and other related dammarane (B1241002) triterpenoids.

25-OCH3-PPD: A Potent Inhibitor of Prostate Cancer Progression

25-OCH3-PPD (20(S)-25-methoxyl-dammarane-3β, 12β, 20-triol), a novel ginsenoside isolated from Panax notoginseng, has emerged as one of the most active anticancer ginsenosides (B1230088) discovered to date.[1][2][3] Extensive preclinical studies have demonstrated its efficacy against both androgen-dependent (LNCaP) and androgen-independent (PC3, DU145) prostate cancer cells.[4][5]

Mechanism of Action

The primary mechanism through which 25-OCH3-PPD exerts its anticancer effects is the inhibition of the Mouse Double Minute 2 (MDM2) oncogene.[1][2][3] MDM2 is a key negative regulator of the p53 tumor suppressor protein. By inhibiting MDM2, 25-OCH3-PPD leads to the stabilization and activation of p53, resulting in cell cycle arrest and apoptosis.[6] However, its activity is not solely dependent on p53 status, as it has shown efficacy in p53-mutant prostate cancer cells as well.[7]

The downstream effects of MDM2 inhibition by 25-OCH3-PPD include:

• Induction of Apoptosis: 25-OCH3-PPD promotes programmed cell death by increasing the expression of pro-apoptotic proteins like Bax and activating executioner caspases such as caspase-3, -8, and -9, leading to the cleavage of PARP.[4][8]

• Cell Cycle Arrest: The compound induces G1 phase cell cycle arrest by downregulating the expression of proteins crucial for cell cycle progression, including E2F1, cyclin D1, and cyclin-dependent kinases (cdks) 2 and 4.[4][5]

• Inhibition of Androgen Receptor Signaling: In androgen-dependent LNCaP cells, 25-OCH3-PPD has been shown to inhibit the expression of the androgen receptor (AR) and prostate-specific antigen (PSA).[4][8]

Quantitative Data on Anti-Prostate Cancer Activity

The following tables summarize the quantitative data from various in vitro and in vivo studies on 25-OCH3-PPD.

Table 1: In Vitro Cytotoxicity of 25-OCH3-PPD in Prostate Cancer Cell Lines

Cell Line	Assay	IC50 (µM)	Duration (h)	Reference
LNCaP	MTT	~15	72	[4]
PC3	MTT	~10	72	[4]
DU145	MTT	Not specified	-	[3]

Table 2: In Vivo Efficacy of 25-OCH3-PPD in a PC3 Xenograft Model

Treatment Group	Dose and Schedule	Tumor Growth Inhibition (%)	Day of Measurement	Reference
25-OCH3-PPD	5 mg/kg/day, 3 days/week for 4 weeks	30	27	[5]
25-OCH3-PPD	10 mg/kg/day, 3 days/week for 4 weeks	Not specified	-	[5]
25-OCH3-PPD	20 mg/kg/day, 3 days/week for 4 weeks	67	27	[5]

It is important to note that the oral bioavailability of 25-OCH3-PPD is limited.[1][2] However, studies have shown that nanoparticle encapsulation of 25-OCH3-PPD can significantly enhance its oral bioavailability and in vivo anticancer efficacy.[1][2][9]

Dammar-20(21)-en-3,24,25-triol and Other Dammarane Triterpenoids

Other dammarane-type triterpenoids have shown some promise in prostate cancer research. For instance, Gypensapogenin H has been reported to induce G1 cell cycle arrest and apoptosis in DU145 and 22RV-1 prostate cancer cells.[6] Another study identified two new dammarane triterpenes from Cleome khorassanica that exhibited dose-dependent cytotoxicity against DU-145 and LNCaP cells.[4] A compound referred to as "dammarane triterpenoid (B12794562) 1" was shown to induce apoptosis in DU145 cells via the intrinsic pathway.[11] These findings suggest that the dammarane scaffold may be a promising starting point for the development of anti-prostate cancer agents, but further research is needed to evaluate specific compounds like Dammar-20(21)-en-3,24,25-triol.

A structurally similar compound, Cycloartane-3,24,25-triol, has demonstrated potent anti-prostate cancer activity with IC50 values of 2.226 ± 0.28 μM in PC-3 cells and 1.67 ± 0.18 μM in DU145 cells.[12]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Prostate cancer cells (LNCaP, PC3, etc.) are seeded in 96-well plates at a density of 5,000-10,000 cells per well and allowed to attach overnight.

• Compound Treatment: The cells are then treated with various concentrations of 25-OCH3-PPD or the vehicle control for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and dimethyl sulfoxide (B87167) (DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader. The percentage of cell viability is calculated relative to the vehicle-treated control cells.

Western Blot Analysis for Apoptosis and Cell Cycle Proteins

• Cell Lysis: Prostate cancer cells are treated with 25-OCH3-PPD for the desired time, then washed with PBS and lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The protein concentration of the lysates is determined using a BCA protein assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked with 5% non-fat milk or bovine serum albumin (BSA) and then incubated with primary antibodies against target proteins (e.g., MDM2, p53, Bax, Bcl-2, cleaved caspase-3, PARP, cyclin D1, CDK4, β-actin) overnight at 4°C.

• Secondary Antibody Incubation and Detection: The membrane is washed and incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

In Vivo Xenograft Model

• Cell Implantation: Athymic nude mice are subcutaneously injected with a suspension of human prostate cancer cells (e.g., PC3) mixed with Matrigel.

• Tumor Growth and Grouping: When the tumors reach a palpable size (e.g., 100-150 mm³), the mice are randomly assigned to treatment and control groups.

• Compound Administration: 25-OCH3-PPD, dissolved in a suitable vehicle (e.g., a mixture of PEG400, ethanol, and saline), is administered to the treatment groups via intraperitoneal or oral gavage at specified doses and schedules. The control group receives the vehicle only.

• Tumor Measurement and Body Weight Monitoring: Tumor volume and mouse body weight are measured regularly (e.g., twice a week). Tumor volume is calculated using the formula: (length × width²) / 2.

• Endpoint and Analysis: At the end of the study, the mice are euthanized, and the tumors are excised, weighed, and processed for further analysis, such as immunohistochemistry or western blotting.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Signaling pathway of 25-OCH3-PPD in prostate cancer cells.

Caption: Experimental workflows for evaluating 25-OCH3-PPD.

References

• 1. Dammar-20(21)-en-3,24,25-triol | Benchchem [benchchem.com]
• 2. Oral nano-delivery of anticancer ginsenoside 25-OCH3-PPD, a natural inhibitor of the MDM2 oncogene: Nanoparticle preparation, characterization, in vitro and in vivo anti-prostate cancer activity, and mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Oral nano-delivery of anticancer ginsenoside 25-OCH3-PPD, a natural inhibitor of the MDM2 oncogene: Nanoparticle preparation, characterization, in vitro and in vivo anti-prostate cancer activity, and mechanisms of action - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Two new dammarane triterpenes isolated from Cleome khorassanica Bunge & Bien with cytotoxicity against DU-145 and LNCaP prostate cancer cell lines [pubmed.ncbi.nlm.nih.gov]
• 5. 20(S)-25-methoxyl-dammarane-3β, 12β, 20-triol, a novel natural product for prostate cancer therapy: activity in vitro and in vivo and mechanisms of action - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Gypensapogenin H, a novel dammarane-type triterpene induces cell cycle arrest and apoptosis on prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Natural Product Ginsenoside 25-OCH3-PPD Inhibits Breast Cancer Growth and Metastasis through Down-Regulating MDM2 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 20(S)-25-methoxyl-dammarane-3beta, 12beta, 20-triol, a novel natural product for prostate cancer therapy: activity in vitro and in vivo and mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. medchemexpress.com [medchemexpress.com]
• 11. researchgate.net [researchgate.net]
• 12. Cycloartane-3,24,25-triol inhibits MRCKα kinase and demonstrates promising anti prostate cancer activity in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Cytotoxic Landscape of Dammarane Triterpenoids: A Comparative Guide

A detailed examination of the cytotoxic properties of prominent dammarane (B1241002) triterpenoids reveals significant variations in their anti-cancer efficacy and underlying molecular mechanisms. This guide provides a comparative analysis of key dammarane triterpenoids, including ginsenoside Rg3, ginsenoside Rh2, protopanaxadiol (B1677965) (PPD), and protopanaxatriol (B1242838) (PPT), supported by experimental data to aid researchers and drug development professionals in this promising field of oncology.

Dammarane triterpenoids, a class of tetracyclic triterpenes primarily isolated from Panax ginseng and other medicinal plants, have garnered considerable attention for their diverse pharmacological activities, most notably their cytotoxic effects against a range of cancer cell lines. These compounds have been shown to induce cell death through various mechanisms, including apoptosis and cell cycle arrest, making them attractive candidates for the development of novel anti-cancer therapeutics. This guide offers a side-by-side comparison of the cytotoxic profiles of different dammarane triterpenoids, presenting quantitative data, detailed experimental protocols, and visual representations of the key signaling pathways involved.

Comparative Cytotoxicity: A Quantitative Overview

The cytotoxic potential of dammarane triterpenoids is typically quantified by their half-maximal inhibitory concentration (IC50), which represents the concentration of a compound required to inhibit the growth of 50% of a cell population. The following table summarizes the IC50 values of ginsenoside Rg3, ginsenoside Rh2, and protopanaxadiol (PPD) in various human cancer cell lines, providing a snapshot of their relative potencies.

Compound	Cell Line	Cancer Type	IC50 (µM)	Incubation Time (h)	Citation
Ginsenoside Rg3	PC3	Prostate Cancer	8.4	Not Specified	[1]
LNCaP	Prostate Cancer	14.1	Not Specified	[1]
HT-29	Colon Cancer	Not Specified	Not Specified	[2]
U266	Multiple Myeloma	~40	48	[3]
RPMI8226	Multiple Myeloma	~40	48	[3]
Ginsenoside Rh2	PC3	Prostate Cancer	5.5	Not Specified	[1]
LNCaP	Prostate Cancer	4.4	Not Specified	[1]
HL-60	Leukemia	~38	Not Specified	[4][5]
U937	Leukemia	~38	Not Specified	[5]
Jurkat	Leukemia	Not Specified	Not Specified
Protopanaxadiol (PPD)	MCF-7	Breast Cancer	33.3	24	[1][6]
HepG2	Liver Cancer	Not Specified	Not Specified	[7]
HEC-1A	Endometrial Cancer	3.5	Not Specified	[8]
A549	Lung Cancer	~40	48
SK-MES-1	Lung Cancer	~40	48	[9]

Note: IC50 values can vary depending on the specific experimental conditions, including cell density, passage number, and the specific assay used.

Mechanisms of Action: A Deeper Dive into Signaling Pathways

The cytotoxic effects of dammarane triterpenoids are orchestrated by a complex interplay of molecular signaling pathways, primarily leading to apoptosis (programmed cell death) and cell cycle arrest.

Ginsenoside Rg3: A Multi-pronged Approach to Apoptosis

Ginsenoside Rg3 induces apoptosis through multiple pathways. One key mechanism involves the generation of reactive oxygen species (ROS), which in turn modulates the PI3K/AKT/mTOR signaling cascade, leading to the downregulation of the anti-apoptotic protein Bcl-2 and the upregulation of pro-apoptotic proteins such as Bax and cleaved caspases.[10] Additionally, Rg3 can activate the AMP-activated protein kinase (AMPK) signaling pathway, which also contributes to its pro-apoptotic effects.[2] Another identified mechanism is the upregulation of the pro-apoptotic protein Bax, which triggers a caspase-3-dependent apoptotic pathway.[3]

Ginsenoside Rg3 Induced Apoptosis Pathways

Ginsenoside Rh2: Inducing Cell Cycle Arrest

Ginsenoside Rh2 primarily exerts its cytotoxic effects by inducing cell cycle arrest at the G1 phase. This is achieved through the upregulation of cyclin-dependent kinase (CDK) inhibitors such as p15Ink4B and p27Kip1, which in turn inhibit the activity of cyclin/CDK complexes (e.g., Cyclin D1/Cdk4 and Cyclin D1/Cdk6) that are essential for G1/S phase transition.[11][12][13] Furthermore, Rh2 has been shown to upregulate the expression of transforming growth factor-β (TGF-β), which also plays a role in the G1 arrest and differentiation of leukemia cells.[4][5]

Ginsenoside Rh2 Induced G1 Cell Cycle Arrest

Protopanaxadiol (PPD): Triggering Apoptosis via Multiple Routes

Protopanaxadiol (PPD) induces apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[7] It can upregulate the expression of the pro-apoptotic protein Bax and downregulate the anti-apoptotic protein Bcl-2, leading to a loss of mitochondrial membrane potential and the activation of caspase-9 and -3.[1][6] PPD can also induce endoplasmic reticulum (ER) stress, which triggers the unfolded protein response (UPR) and subsequently leads to apoptosis.[7]

Protopanaxadiol (PPD) Induced Apoptosis

Experimental Protocols

Standardized methodologies are crucial for the reliable assessment of cytotoxicity. Below are detailed protocols for two commonly employed assays.

MTT Cell Viability Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.[14][15][16][17]

Materials:

• 96-well plates

• Cancer cell lines

• Complete culture medium

• Dammarane triterpenoids (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS, sterile-filtered)

• Solubilization solution (e.g., DMSO, isopropanol (B130326) with 0.04 N HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 1 × 10^4 cells/well in 100 µL of complete culture medium and incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.[17]

• Treatment: After 24 hours, treat the cells with various concentrations of the dammarane triterpenoids. Include a vehicle control (DMSO) and a positive control (e.g., a known cytotoxic drug).

• Incubation: Incubate the plates for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, remove the medium and add 28 µL of MTT solution (2 mg/mL) to each well.[17]

• Incubation with MTT: Incubate the plate for 1.5 to 4 hours at 37°C.[14][17]

• Solubilization: Remove the MTT solution and add 130-150 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan (B1609692) crystals.[17]

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[17] Measure the absorbance at a wavelength of 490-590 nm using a microplate reader.[17]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC50 values.

Annexin V/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.[18][19][20][21][22]

Materials:

• 6-well plates or T25 flasks

• Cancer cell lines

• Dammarane triterpenoids

• Phosphate-buffered saline (PBS)

• Annexin V-FITC (or other fluorochrome)

• Propidium Iodide (PI)

• 1X Binding Buffer (10 mM Hepes, 140 mM NaCl, 2.5 mM CaCl2, pH 7.4)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed 1 × 10^6 cells in a T25 flask and treat with the desired concentrations of dammarane triterpenoids for the specified time.[18] Include an untreated control.

• Cell Harvesting: Collect both floating and adherent cells. Trypsinize the adherent cells and combine them with the supernatant.

• Washing: Wash the cells twice with cold PBS by centrifugation (e.g., 670 x g for 5 minutes).[18]

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer to a concentration of approximately 1 × 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension (1 × 10^5 cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.[19]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry as soon as possible.

• Data Interpretation:

  • Annexin V-negative and PI-negative: Viable cells.

  • Annexin V-positive and PI-negative: Early apoptotic cells.

  • Annexin V-positive and PI-positive: Late apoptotic or necrotic cells.

  • Annexin V-negative and PI-positive: Necrotic cells.

General Experimental Workflow

References

• 1. 20(S)-Protopanaxadiol Induces Human Breast Cancer MCF-7 Apoptosis through a Caspase-Mediated Pathway [journal.waocp.org]
• 2. 20(S)-Ginsenoside Rg3-induced apoptosis in HT-29 colon cancer cells is associated with AMPK signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. spandidos-publications.com [spandidos-publications.com]
• 4. Ginsenoside Rh2 induces cell cycle arrest and differentiation in human leukemia cells by upregulating TGF-β expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. 20(S)-Protopanaxadiol induces human breast cancer MCF-7 apoptosis through a caspase-mediated pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 20(S)-Protopanaxadiol, a metabolite of ginsenosides, induced cell apoptosis through endoplasmic reticulum stress in human hepatocarcinoma HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 9. The antitumor activity study of ginsenosides and metabolites in lung cancer cell - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Ginsenoside Rh2-mediated G1 Phase Cell Cycle Arrest in Human Breast Cancer Cells Is Caused by p15Ink4B and p27Kip1-dependent Inhibition of Cyclin-dependent Kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ovid.com [ovid.com]
• 13. aacrjournals.org [aacrjournals.org]
• 14. merckmillipore.com [merckmillipore.com]
• 15. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 16. broadpharm.com [broadpharm.com]
• 17. MTT (Assay protocol [protocols.io]
• 18. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 20. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. kumc.edu [kumc.edu]
• 22. bosterbio.com [bosterbio.com]

Validating the In Vivo Anti-inflammatory Effects of Dammar-20(21)-en-3,24,25-triol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the anti-inflammatory effects of dammarane-type triterpenoids, with a focus on validating the potential of Dammar-20(21)-en-3,24,25-triol. Due to the limited availability of specific in vivo data for Dammar-20(21)-en-3,24,25-triol, this document leverages experimental data from structurally related dammarane (B1241002) triterpenoids, primarily ginsenosides (B1230088) isolated from Panax species. These compounds share the same core dammarane skeleton and offer valuable insights into the potential efficacy and mechanisms of action of Dammar-20(21)-en-3,24,25-triol.

Comparative Efficacy of Dammarane Triterpenoids in Preclinical Models

Dammarane-type saponins (B1172615) have demonstrated significant anti-inflammatory activity in various in vivo models of inflammation. The following tables summarize the quantitative data from studies on dammarane triterpenoids in two standard models: carrageenan-induced paw edema and lipopolysaccharide (LPS)-induced systemic inflammation. These models are crucial for assessing the potential of novel anti-inflammatory agents.

Table 1: Effect of Dammarane Triterpenoids on Carrageenan-Induced Paw Edema in Rodents

Compound/Treatment	Dose	Animal Model	Paw Edema Inhibition (%)	Key Findings & Cytokine Modulation	Reference Compound
Ginsenoside Rg1	5, 10, 20 mg/kg	Rat	Dose-dependent reduction	Decreased TNF-α, IL-1β, and IL-6 levels in paw tissue.	Indomethacin (B1671933) (10 mg/kg)
Ginsenoside Rb1	10, 20, 40 mg/kg	Mouse	Significant inhibition at 20 and 40 mg/kg	Reduced MPO activity and suppressed NF-κB activation.	Diclofenac (5 mg/kg)
Total Ginsenosides	50, 100 mg/kg	Rat	Dose-dependent inhibition	Attenuated expression of COX-2 and iNOS.	Indomethacin (10 mg/kg)
(17α)-23-(E)-dammara-20,23-diene-3β,25-diol	1% topical	Mouse	Significant reduction in ear swelling	-	-

Table 2: Effect of Dammarane Triterpenoids on LPS-Induced Systemic Inflammation in Mice

Compound/Treatment	Dose	Key Inflammatory Markers Measured	Results	Mechanism of Action	Reference Compound
Ginsenoside Rg3	10, 20 mg/kg	Serum TNF-α, IL-6, IL-1β	Dose-dependent decrease in cytokine levels.	Inhibited MyD88/NF-κB and STAT3 pathways.	Dexamethasone (5 mg/kg)
Ginsenoside Rd	20, 40 mg/kg	Lung MPO activity, TNF-α, IL-1β	Significantly reduced lung inflammation and cytokine levels.	Suppressed activation of the NLRP3 inflammasome.	-
Panax Notoginseng Saponins	50, 100 mg/kg	Serum TNF-α, IL-6	Dose-dependent reduction in pro-inflammatory cytokines.	Blocked the MyD88/NF-κB signaling pathway.	-

Mechanistic Insights: Signaling Pathways

The anti-inflammatory effects of dammarane triterpenoids are primarily attributed to their ability to modulate key signaling pathways involved in the inflammatory cascade. The diagram below illustrates the proposed mechanism of action based on preclinical studies of various dammarane saponins.

Caption: Proposed anti-inflammatory signaling pathway of dammarane triterpenoids.

Experimental Protocols

Detailed methodologies for the key in vivo experiments cited are provided below. These protocols can be adapted for the evaluation of Dammar-20(21)-en-3,24,25-triol.

Carrageenan-Induced Paw Edema

This model assesses the ability of a compound to inhibit acute, localized inflammation.

Experimental Workflow:

Caption: Workflow for the carrageenan-induced paw edema assay.

Detailed Steps:

• Animals: Male Wistar rats or Swiss albino mice are typically used. Animals are acclimatized for at least one week before the experiment.

• Grouping: Animals are randomly divided into control, reference (e.g., indomethacin or diclofenac), and test groups.

• Administration: The test compound, vehicle, or reference drug is administered orally or intraperitoneally.

• Induction: After a set time (usually 30-60 minutes), 0.1 mL of a 1% (w/v) solution of carrageenan in sterile saline is injected into the sub-plantar surface of the right hind paw.

• Measurement: Paw volume is measured using a plethysmometer at regular intervals (e.g., 0, 1, 2, 3, 4, and 5 hours) after carrageenan injection.

• Analysis: The percentage of inhibition of edema is calculated for each group relative to the control group.

• Biochemical Analysis (Optional): At the end of the experiment, animals can be euthanized, and the paw tissue collected for measurement of inflammatory mediators like TNF-α, IL-1β, IL-6, and myeloperoxidase (MPO) activity.

Lipopolysaccharide (LPS)-Induced Systemic Inflammation

This model is used to evaluate the effect of a compound on systemic inflammation and the associated cytokine storm.

Experimental Workflow:

Caption: Workflow for the LPS-induced systemic inflammation model.

Detailed Steps:

• Animals: Male C57BL/6 or BALB/c mice are commonly used.

• Grouping: Animals are divided into control, reference (e.g., dexamethasone), and test groups.

• Administration: The test compound, vehicle, or reference drug is administered, typically intraperitoneally or orally.

• Induction: After a specified time (e.g., 1 hour), animals are injected intraperitoneally with LPS (e.g., 1-5 mg/kg).

• Monitoring: Animals are monitored for signs of sickness and mortality.

• Sample Collection: At predetermined time points (e.g., 2, 6, or 24 hours post-LPS), blood is collected via cardiac puncture for serum cytokine analysis. Tissues such as lungs and liver can also be harvested for histopathology and measurement of inflammatory markers.

• Analysis: Serum levels of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) are quantified using ELISA kits. Tissue sections are examined for inflammatory cell infiltration and damage.

Conclusion

The available in vivo data on structurally related dammarane triterpenoids strongly suggest that Dammar-20(21)-en-3,24,25-triol possesses significant anti-inflammatory potential. The consistent inhibitory effects on paw edema and systemic inflammation, coupled with the modulation of key inflammatory pathways such as NF-κB and MAPK, provide a solid foundation for its further investigation as a novel anti-inflammatory agent. The experimental protocols outlined in this guide offer a robust framework for the preclinical validation of Dammar-20(21)-en-3,24,25-triol and its comparison with existing anti-inflammatory drugs. Future studies should focus on conducting these in vivo assays specifically with Dammar-20(21)-en-3,24,25-triol to generate direct evidence of its efficacy and to further elucidate its precise mechanism of action.

Cross-Validation of Analytical Methods for Dammar-20(21)-en-3,24,25-triol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the quantification of Dammar-20(21)-en-3,24,25-triol, a triterpenoid (B12794562) with potential therapeutic applications. While direct cross-validation studies for this specific compound are not extensively available in published literature, this document synthesizes available data for structurally related compounds and established analytical techniques to offer a valuable resource for method development and selection. The information presented herein is intended to guide researchers in establishing robust and reliable analytical protocols for purity assessment, pharmacokinetic studies, and quality control.

Comparative Analysis of Analytical Methods

The selection of an appropriate analytical method is contingent upon the specific research question, required sensitivity, and the nature of the sample matrix. High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) are two commonly employed techniques for the analysis of triterpenoids.

Table 1: Performance Characteristics of HPLC-UV and LC-MS/MS Methods

Parameter	HPLC-UV (Hypothetical)	LC-MS/MS (Based on a structurally similar compound)[1]
Linearity (r²)	≥ 0.995	0.9972
Accuracy	85-115%	Within ±15% of nominal concentration
Precision (%RSD)	≤ 15%	≤ 15%
Limit of Detection (LOD)	ng-level	Sub-ng/mL level
Lower Limit of Quantification (LLOQ)	5-20 ng/mL	5 ng/mL
Selectivity	Moderate	High
Matrix Effect	Prone to interference	Can be minimized with appropriate sample preparation and internal standards

Disclaimer: The HPLC-UV data is hypothetical and represents typical performance characteristics for this type of assay. The LC-MS/MS data is derived from a study on a structurally similar compound, Dammar-20(22)E,24-Diene-3β,6α,12β-Triol, and may not be directly transferable but serves as a strong reference point.

Experimental Protocols

Detailed and validated experimental protocols are crucial for reproducible and accurate quantification. Below are representative protocols for HPLC-UV and LC-MS/MS methods.

High-Performance Liquid Chromatography (HPLC) with UV Detection

This method is suitable for purity assessment and quantification in less complex matrices.

1. Instrumentation:

• HPLC system with a quaternary pump, autosampler, and UV-Vis detector.

• C18 analytical column (e.g., 250 mm × 4.6 mm, 5 µm).

2. Mobile Phase:

• Isocratic elution with Acetonitrile:Water (70:30, v/v).

3. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Injection Volume: 20 µL.

• Detection Wavelength: 203 nm.[2]

4. Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve Dammar-20(21)-en-3,24,25-triol in methanol (B129727) to prepare a 1 mg/mL stock solution.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation: Dissolve the sample in methanol, vortex, and centrifuge to remove any particulates before injection.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

This method offers high sensitivity and selectivity, making it ideal for bioanalytical studies in complex matrices like plasma. The following protocol is adapted from a method developed for a similar dammarane-type triterpenoid[1].

1. Instrumentation:

• LC-MS/MS system (e.g., Agilent Triple Quadrupole).

• C18 analytical column (e.g., Agilent ZORBAX XDB-C18, 2.1 × 50 mm, 3.5 µm)[1].

2. Mobile Phase:

• Mobile Phase A: Water with 5 mM ammonium (B1175870) acetate.

• Mobile Phase B: Acetonitrile.

• Gradient elution at a flow rate of 0.6 mL/min[1].

3. Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transition (hypothetical for Dammar-20(21)-en-3,24,25-triol): Precursor ion m/z 461.4 -> Product ion (to be determined experimentally).

• Internal Standard (IS): A structurally similar compound not present in the sample (e.g., Buspirone with m/z 386.3 → 122.1)[1].

4. Sample Preparation (Plasma):

• To 50 µL of plasma, add 150 µL of a protein precipitation solution (e.g., methanol:acetonitrile, 1:1, v/v) containing the internal standard[1].

• Vortex for 1 minute.

• Centrifuge at 15,000 rpm for 10 minutes at 4 °C[1].

• Transfer the supernatant to an autosampler vial for analysis.

Visualizing the Workflow

A systematic approach is essential for the cross-validation of analytical methods. The following diagram illustrates a typical workflow.

Caption: Workflow for Cross-Validation of Analytical Methods.

This guide provides a foundational framework for the analytical validation of Dammar-20(21)-en-3,24,25-triol. Researchers are encouraged to perform in-house validation studies to ensure the selected method is fit for its intended purpose.

References

• 1. Determination of Dammar-20(22)E,24-Diene-3β,6α,12β-Triol in rat plasma by LC-MS/MS and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dammar-20(21)-en-3,24,25-triol | Benchchem [benchchem.com]

Comparative Analysis of the Mechanism of Action of Dammarane Derivatives

A comprehensive guide for researchers, scientists, and drug development professionals on the distinct mechanisms of action of protopanaxadiol, protopanaxatriol, ginsenoside Rh2, and ginsenoside Rg3, supported by experimental data and detailed protocols.

Dammarane (B1241002) derivatives, a class of tetracyclic triterpenoid (B12794562) saponins (B1172615) primarily isolated from Panax ginseng, have garnered significant attention in pharmacological research due to their diverse and potent biological activities. These compounds exhibit a wide spectrum of effects, including anticancer, anti-inflammatory, neuroprotective, and anti-angiogenic properties. Their mechanisms of action are often complex and involve the modulation of multiple signaling pathways. This guide provides a comparative analysis of four prominent dammarane derivatives: Protopanaxadiol (PPD), Protopanaxatriol (PPT), Ginsenoside Rh2, and Ginsenoside Rg3, focusing on their distinct molecular mechanisms supported by quantitative experimental data.

Data Presentation: Comparative Efficacy of Dammarane Derivatives

The following tables summarize the in vitro efficacy of the selected dammarane derivatives in key pharmacological assays. It is important to note that IC50 values can vary depending on the cell line, assay conditions, and exposure time.

Derivative	Pharmacological Activity	Cell Line	IC50 Value	Reference
Protopanaxadiol (PPD)	Anticancer (Apoptosis)	MCF-7 (Breast Cancer)	33.3 µM (24h)	[1]
HepG2 (Hepatoblastoma)	81.35 µM (24h), 73.5 µM (48h), 48.79 µM (72h)	[2][3]
MOLM-13 (AML)	29.5 ± 1.4 µM (48h)	[4]
THP-1 (AML)	44.5 ± 1.5 µM (48h)	[4]
MV4-11 (AML)	32.5 ± 1.9 µM (48h)	[4]
NCI-H1299 (NSCLC)	66.98 µM (24h), 56.37 µM (48h), 55.58 µM (72h)	[5]
Protopanaxatriol (PPT)	Anti-inflammatory	RAW 264.7 Macrophages	-	[6]
Ginsenoside Rh2	Anticancer (Cell Cycle Arrest)	Human Leukemia Cells	~38 µM	[7][8]
A549 (NSCLC)	37.09 ± 3.88 µg/ml (48h)	[9]
H460 (NSCLC)	46.89 ± 2.32 µg/ml (48h)	[9]
MDA-MB-231 (TNBC)	43.93 ± 0.50 µM (48h)	[10]
MDA-MB-468 (TNBC)	49.5 ± 2.02 µM (48h)	[10]
Ginsenoside Rg3	Anti-angiogenesis	HUVEC	10 nM (Proliferation)	[11]

Mechanisms of Action and Signaling Pathways

The distinct pharmacological effects of these dammarane derivatives stem from their ability to modulate specific intracellular signaling pathways.

Protopanaxadiol (PPD): Induction of Apoptosis in Cancer Cells

PPD primarily exerts its anticancer effects by inducing apoptosis through the intrinsic mitochondrial pathway. This involves the modulation of the Bcl-2 family of proteins, leading to mitochondrial dysfunction, caspase activation, and ultimately, programmed cell death.

Caption: Protopanaxadiol (PPD) induced apoptosis pathway.

Protopanaxatriol (PPT): Anti-inflammatory Action via NF-κB Inhibition

PPT demonstrates significant anti-inflammatory properties by targeting the NF-κB signaling pathway. It inhibits the phosphorylation and subsequent degradation of IκBα, which prevents the nuclear translocation of the NF-κB p65 subunit and the transcription of pro-inflammatory genes.[6]

Caption: Protopanaxatriol (PPT) anti-inflammatory pathway.

Ginsenoside Rh2: Induction of G1 Phase Cell Cycle Arrest

Ginsenoside Rh2 exhibits its anticancer activity by inducing cell cycle arrest at the G1 phase. It upregulates the expression of cyclin-dependent kinase inhibitors (CKIs) like p21 and p27, which in turn inhibit the activity of CDK4/6-cyclin D and CDK2-cyclin E complexes. This prevents the phosphorylation of the retinoblastoma protein (Rb) and halts the progression of the cell cycle.

Caption: Ginsenoside Rh2 induced cell cycle arrest pathway.

Ginsenoside Rg3: Anti-Angiogenic Effects via VEGF Pathway Inhibition

Ginsenoside Rg3 is a potent inhibitor of angiogenesis, a critical process in tumor growth and metastasis. It exerts its anti-angiogenic effects by targeting the Vascular Endothelial Growth Factor (VEGF) signaling pathway in endothelial cells. Rg3 can inhibit the expression of VEGF and its receptor (VEGFR-2), thereby blocking downstream signaling cascades that promote endothelial cell proliferation, migration, and tube formation.

Caption: Ginsenoside Rg3 anti-angiogenic pathway.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to facilitate reproducibility and further investigation.

MTT Assay for Cell Viability and Cytotoxicity

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Treatment: Treat the cells with various concentrations of the dammarane derivative and incubate for the desired time period (e.g., 24, 48, 72 hours). Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known cytotoxic agent).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value is determined by plotting the percentage of viability versus the concentration of the compound.[12][13][14][15][16]

Western Blot for Apoptosis-Related Proteins

Principle: Western blotting is a technique used to detect specific proteins in a sample. In the context of apoptosis, it can be used to measure the expression levels of key regulatory proteins such as Bcl-2, Bax, and the cleavage of caspases, which indicates their activation.[17][18][19]

Protocol:

• Protein Extraction: After treatment with the dammarane derivative, lyse the cells in RIPA buffer containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE: Load equal amounts of protein (20-40 µg) onto an SDS-polyacrylamide gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against the target proteins (e.g., anti-Bcl-2, anti-Bax, anti-cleaved caspase-3) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities using densitometry software and normalize to a loading control such as β-actin or GAPDH.

Flow Cytometry for Cell Cycle Analysis

Principle: Flow cytometry with propidium (B1200493) iodide (PI) staining is used to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M). PI is a fluorescent intercalating agent that stains DNA, and the amount of fluorescence is directly proportional to the amount of DNA in the cell.[20][21][22][23]

Protocol:

• Cell Harvesting: After treatment, harvest the cells by trypsinization and wash with PBS.

• Fixation: Fix the cells in cold 70% ethanol (B145695) and store at -20°C overnight.

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing PI (50 µg/mL) and RNase A (100 µg/mL).

• Incubation: Incubate the cells in the staining solution for 30 minutes at room temperature in the dark.

• Flow Cytometric Analysis: Analyze the stained cells using a flow cytometer.

• Data Analysis: Analyze the DNA content histograms using cell cycle analysis software to determine the percentage of cells in each phase of the cell cycle.

NF-κB Luciferase Reporter Assay

Principle: This assay measures the transcriptional activity of NF-κB. Cells are transfected with a reporter plasmid containing the luciferase gene under the control of an NF-κB response element. Activation of the NF-κB pathway leads to the expression of luciferase, which can be quantified by measuring luminescence.[24][25][26][27][28]

Protocol:

• Transfection: Co-transfect cells (e.g., HEK293 or RAW 264.7) with an NF-κB luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase) for normalization.

• Treatment: After 24 hours, pre-treat the cells with the dammarane derivative for 1 hour.

• Stimulation: Stimulate the cells with an NF-κB activator, such as lipopolysaccharide (LPS) or tumor necrosis factor-alpha (TNF-α), for 6-8 hours.

• Cell Lysis: Lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to control for transfection efficiency and cell viability.

In Vitro Tube Formation Assay for Angiogenesis

Principle: The tube formation assay is a widely used in vitro method to assess the ability of endothelial cells to form capillary-like structures (tubes) on a basement membrane matrix, a key step in angiogenesis.[29][30][31][32][33]

Protocol:

• Matrix Coating: Coat the wells of a 96-well plate with a basement membrane extract (e.g., Matrigel) and allow it to solidify at 37°C.

• Cell Seeding: Seed human umbilical vein endothelial cells (HUVECs) onto the Matrigel-coated wells.

• Treatment: Treat the cells with various concentrations of the dammarane derivative in the presence or absence of a pro-angiogenic factor like VEGF.

• Incubation: Incubate the plate for 6-12 hours to allow for tube formation.

• Imaging: Visualize and capture images of the tube-like structures using a microscope.

• Quantification: Quantify the extent of tube formation by measuring parameters such as the number of branch points, total tube length, and number of loops using image analysis software.

References

• 1. 20(S)-Protopanaxadiol induces human breast cancer MCF-7 apoptosis through a caspase-mediated pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. 20(S)-Protopanaxadiol induces apoptosis in human hepatoblastoma HepG2 cells by downregulating the protein kinase B signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | 20(S)-protopanaxadiol inhibits proliferation and induces apoptosis of acute myeloid leukemia cells via targeting Bcl-XL and MCL-1 [frontiersin.org]
• 5. mdpi.com [mdpi.com]
• 6. 20(S)-Protopanaxatriol inhibits release of inflammatory mediators in immunoglobulin E-mediated mast cell activation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Ginsenoside Rh2 induces cell cycle arrest and differentiation in human leukemia cells by upregulating TGF-β expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ginsenoside Rh2 Inhibits Glycolysis through the STAT3/c-MYC Axis in Non-Small-Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. 218.62.10.209:8080 [218.62.10.209:8080]
• 12. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 13. MTT assay protocol | Abcam [abcam.com]
• 14. cyrusbio.com.tw [cyrusbio.com.tw]
• 15. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 16. japsonline.com [japsonline.com]
• 17. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 18. researchgate.net [researchgate.net]
• 19. m.youtube.com [m.youtube.com]
• 20. Flow cytometry with PI staining | Abcam [abcam.com]
• 21. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 22. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]
• 23. ucl.ac.uk [ucl.ac.uk]
• 24. Monitor NF-κB activation with dual luciferase reporter assay on SpectraMax iD5 [moleculardevices.com]
• 25. resources.amsbio.com [resources.amsbio.com]
• 26. NF-κB-dependent Luciferase Activation and Quantification of Gene Expression in Salmonella Infected Tissue Culture Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 27. indigobiosciences.com [indigobiosciences.com]
• 28. bpsbioscience.com [bpsbioscience.com]
• 29. In vitro Human Umbilical Vein Endothelial Cells (HUVEC) Tube-formation Assay [en.bio-protocol.org]
• 30. Endothelial Cell Tube Formation Assay for the In Vitro Study of Angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 31. ibidi.com [ibidi.com]
• 32. sigmaaldrich.com [sigmaaldrich.com]
• 33. promocell.com [promocell.com]

In Vitro and In Vivo Correlation of Dammar-20(21)-en-3,24,25-triol Activity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in vitro and available in vivo activities of Dammar-20(21)-en-3,24,25-triol, a naturally occurring triterpenoid. Due to the limited availability of direct in vivo data for this specific compound, this guide incorporates data from structurally similar dammarane (B1241002) triterpenoids to offer a broader perspective on its potential therapeutic efficacy and to highlight areas for future research.

I. Overview of Biological Activities

Dammar-20(21)-en-3,24,25-triol, isolated from plants of the Shorea and Walsura robusta genera, has demonstrated a range of biological activities in preclinical studies.[1] These activities primarily include cytotoxic, anti-inflammatory, and antiviral effects. The core chemical structure, a dammarane skeleton, is shared by other bioactive triterpenoids, allowing for comparative analysis of their therapeutic potential.

II. In Vitro Activity

A. Cytotoxic Activity

In vitro studies have demonstrated the potential of Dammar-20(21)-en-3,24,25-triol as an anticancer agent. It has shown cytotoxic effects against various cancer cell lines, with reported IC50 values ranging from 10 to 30 µM for HL-60 (promyelocytic leukemia) and HepG2 (hepatocellular carcinoma) cells.[1]

Table 1: Comparative Cytotoxicity of Dammar-20(21)-en-3,24,25-triol and Related Triterpenoids

Compound	Cell Line	Cancer Type	IC50 Value
Dammar-20(21)-en-3,24,25-triol	HL-60	Promyelocytic Leukemia	10 - 30 µM[1]
HepG2	Hepatocellular Carcinoma	10 - 30 µM[1]
20(S)-Dammar-25(26)-ene-3β,12β,20-triol	HCT-8	Human Colon Cancer	31.6 µg/mL
Cycloartane-3,24,25-triol	DU145	Prostate Cancer	1.67 ± 0.18 µM[2][3]
PC-3	Prostate Cancer	2.226 ± 0.28 µM[2][3]

B. Anti-inflammatory Activity

Dammar-20(21)-en-3,24,25-triol has been shown to possess anti-inflammatory properties by downregulating pro-inflammatory cytokines in macrophage cells. This suggests its potential in modulating inflammatory responses.

C. Antiviral Activity

Preliminary studies have indicated that Dammar-20(21)-en-3,24,25-triol exhibits antiviral activity, notably against Herpes Simplex Virus type 1 (HSV-1).

III. In Vivo Activity

Direct in vivo efficacy and pharmacokinetic data for Dammar-20(21)-en-3,24,25-triol are not extensively available in the current literature. However, studies on structurally related dammarane triterpenoids provide valuable insights into the potential in vivo behavior of this compound class.

A notable example is 20(S)-25-methoxyl-dammarane-3β, 12β, 20-triol , which has demonstrated significant in vivo anticancer activity in a mouse xenograft model of androgen-independent prostate cancer.[4] Administration of this compound led to a significant inhibition of tumor growth, suggesting that dammarane triterpenoids can exert therapeutic effects in a whole-animal system.[4]

IV. Experimental Protocols

The following are generalized protocols for the key in vitro assays mentioned in this guide.

A. Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Plate cancer cells (e.g., HL-60, HepG2) in 96-well plates at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of Dammar-20(21)-en-3,24,25-triol and incubate for another 24-48 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: Calculate the half-maximal inhibitory concentration (IC50) from the dose-response curve.

B. Anti-inflammatory Assay (RAW 264.7 Macrophages)

• Cell Seeding: Seed RAW 264.7 macrophage cells in 24-well plates and allow them to adhere.

• Compound Pre-treatment: Pre-treat the cells with different concentrations of Dammar-20(21)-en-3,24,25-triol for 1-2 hours.

• LPS Stimulation: Induce an inflammatory response by adding lipopolysaccharide (LPS) to the wells and incubate for 24 hours.

• Cytokine Measurement: Collect the cell culture supernatant and measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) using ELISA kits.

• Data Analysis: Determine the inhibitory effect of the compound on cytokine production compared to the LPS-treated control.

C. Antiviral Assay (Plaque Reduction Assay for HSV-1)

• Cell Seeding: Grow a confluent monolayer of Vero cells in 6-well plates.

• Virus Infection: Infect the cells with a known titer of HSV-1 for 1-2 hours.

• Compound Treatment: Remove the virus inoculum and overlay the cells with a medium containing various concentrations of Dammar-20(21)-en-3,24,25-triol and carboxymethyl cellulose.

• Plaque Formation: Incubate the plates for 2-3 days to allow for plaque formation.

• Plaque Staining: Fix and stain the cells with crystal violet to visualize the plaques.

• Plaque Counting: Count the number of plaques in each well and calculate the percentage of plaque reduction compared to the virus control.

V. Visualizations

Caption: General experimental workflow for drug discovery.

Caption: Postulated anti-inflammatory signaling pathway.

Caption: Conceptual diagram of IVIVC.

VI. Conclusion and Future Directions

Dammar-20(21)-en-3,24,25-triol exhibits promising in vitro cytotoxic, anti-inflammatory, and antiviral activities. While direct in vivo data for this specific compound is lacking, studies on structurally related dammarane triterpenoids suggest the potential for translation of these in vitro effects into in vivo efficacy.

To establish a clear in vitro-in vivo correlation for Dammar-20(21)-en-3,24,25-triol, further research is imperative. Future studies should focus on:

• Comprehensive in vivo efficacy studies in relevant animal models of cancer, inflammation, and viral infections.

• Detailed pharmacokinetic and toxicological profiling to understand its absorption, distribution, metabolism, excretion, and safety profile.

• Head-to-head comparison studies with standard-of-care drugs to evaluate its relative potency and therapeutic index.

Such data will be crucial for advancing Dammar-20(21)-en-3,24,25-triol as a potential therapeutic candidate.

References

• 1. Dammar-20(21)-en-3,24,25-triol | Benchchem [benchchem.com]
• 2. Cycloartane-3,24,25-triol inhibits MRCKα kinase and demonstrates promising anti prostate cancer activity in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 20(S)-25-methoxyl-dammarane-3β, 12β, 20-triol, a novel natural product for prostate cancer therapy: activity in vitro and in vivo and mechanisms of action - PMC [pmc.ncbi.nlm.nih.gov]

Head-to-head comparison of Dammar-20(21)-en-3,24,25-triol and paclitaxel in cancer cells

A Comparative Guide for Researchers and Drug Development Professionals

This guide provides a detailed, objective comparison of the established anti-cancer agent paclitaxel (B517696) and the dammarane-type triterpenoid (B12794562), Dammar-20(21)-en-3,24,25-triol. While extensive data exists for paclitaxel, research on the specific anti-cancer properties of Dammar-20(21)-en-3,24,25-triol is still emerging. This comparison draws upon available data for paclitaxel and structurally related dammarane (B1241002) triterpenoids to provide a comprehensive overview for researchers in oncology and drug discovery.

Executive Summary

Paclitaxel is a potent, clinically utilized chemotherapeutic agent that functions primarily by stabilizing microtubules, leading to mitotic arrest and subsequent apoptosis in rapidly dividing cancer cells.[1][2] Dammar-20(21)-en-3,24,25-triol, a natural triterpenoid, has demonstrated cytotoxic and anti-inflammatory properties.[3] While direct head-to-head experimental data against paclitaxel is limited for this specific dammarane triterpenoid, studies on related compounds suggest that their anti-cancer effects may involve the induction of apoptosis and cell cycle arrest through various signaling pathways.[4][5][6][7] This guide presents a comparative analysis based on existing literature to highlight the known efficacy of paclitaxel and the therapeutic potential of dammarane triterpenoids.

Data Presentation: Comparative Cytotoxicity

Quantitative data on the half-maximal inhibitory concentration (IC50) is a key metric for evaluating the cytotoxic potential of a compound. The following tables summarize the available IC50 values for paclitaxel and related dammarane triterpenoids across various cancer cell lines.

Table 1: IC50 Values of Paclitaxel in Human Cancer Cell Lines

Cancer Cell Line	Paclitaxel IC50 (nM)	Duration of Exposure
Ovarian, Lung, Colon, Breast, Pancreatic, Cervical, Astrocytoma	2.5 - 7.5 nM	24 hours[1]
Non-Small Cell Lung Cancer (NSCLC)	9.4 µM (median)	24 hours[8]
Non-Small Cell Lung Cancer (NSCLC)	0.027 µM (median)	120 hours[8]
Small Cell Lung Cancer (SCLC)	25 µM (median)	24 hours[8]
Small Cell Lung Cancer (SCLC)	5.0 µM (median)	120 hours[8]
SK-BR-3 (Breast)	Approx. 10 nM	72 hours[2]
MDA-MB-231 (Breast)	Approx. 5 nM	72 hours[2]
T-47D (Breast)	Approx. 2.5 nM	72 hours[2]

Table 2: IC50 Values of Related Dammarane Triterpenoids in Human Cancer Cell Lines

Note: Data for Dammar-20(21)-en-3,24,25-triol is not available. The following data is for structurally similar dammarane triterpenoids to provide a contextual reference.

Compound	Cancer Cell Line	IC50
20(S)-Dammar-25(26)-ene-3β,12β,20-triol	HCT-8 (Colon)	31.6 µg/mL[3]
20(S)-25-methoxyl-dammarane-3β, 12β, 20-triol	LNCaP (Prostate)	12.0 µM[6]
20(S)-25-methoxyl-dammarane-3β, 12β, 20-triol	PC3 (Prostate)	5.6 µM[6]
Dammarane Triterpenoid (Compound 15)	A549 (Lung), Hep-G2 (Liver), MCF-7 (Breast)	10.65 - 14.28 µM[9]
Dammarane Triterpenoid Derivative (4c)	A549 (Lung)	1.07 µM[4]

Mechanism of Action

Paclitaxel

Paclitaxel's primary mechanism of action is the stabilization of microtubules, which are essential components of the cellular cytoskeleton involved in cell division. By binding to the β-tubulin subunit of microtubules, paclitaxel prevents their depolymerization, leading to the formation of abnormal, nonfunctional microtubule bundles.[1][2] This disruption of microtubule dynamics arrests the cell cycle in the G2/M phase, preventing cell division and ultimately triggering apoptosis.[1]

Caption: Paclitaxel's mechanism of action leading to apoptosis.

Dammar-20(21)-en-3,24,25-triol and Related Triterpenoids

The precise molecular targets of Dammar-20(21)-en-3,24,25-triol are not yet fully elucidated. However, studies on analogous dammarane triterpenoids suggest a multi-faceted mechanism of action that can include the induction of apoptosis through both intrinsic and extrinsic pathways. Some dammarane derivatives have been shown to induce cell cycle arrest, often in the G1 phase.[6][7] The proposed mechanisms involve the modulation of key regulatory proteins in cell proliferation and apoptosis, such as the Bcl-2 family proteins and caspases.[4][5] Some in silico studies suggest that dammarane triterpenoids may also interact with tubulin, though this requires experimental validation.[9]

Caption: Putative mechanisms of action for dammarane triterpenoids.

Experimental Protocols

To facilitate reproducible research, this section outlines standard methodologies for key in vitro assays used to evaluate the anti-cancer efficacy of therapeutic compounds.

Cytotoxicity Assay (MTT Assay)

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., Dammar-20(21)-en-3,24,25-triol or paclitaxel) and a vehicle control (e.g., DMSO). Incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce MTT to purple formazan (B1609692) crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized detergent) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the viability against the compound concentration to determine the IC50 value.

Caption: Workflow for a standard MTT cytotoxicity assay.

Apoptosis Assay (Annexin V/Propidium (B1200493) Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Culture and treat cells with the test compounds as described for the cytotoxicity assay.

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells with cold phosphate-buffered saline (PBS).

• Staining: Resuspend the cells in Annexin V binding buffer. Add FITC-conjugated Annexin V and propidium iodide (PI) to the cell suspension.

• Incubation: Incubate the cells in the dark at room temperature for 15-20 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Cell Cycle Analysis (Propidium Iodide Staining)

This method quantifies the distribution of cells in different phases of the cell cycle.

• Cell Treatment and Harvesting: Treat and harvest cells as previously described.

• Fixation: Fix the cells in cold 70% ethanol (B145695) to permeabilize the cell membrane.

• Staining: Wash the fixed cells with PBS and resuspend them in a staining solution containing propidium iodide (a DNA intercalating agent) and RNase A (to prevent staining of RNA).

• Incubation: Incubate the cells in the dark to allow for DNA staining.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The fluorescence intensity of PI is directly proportional to the amount of DNA. This allows for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Conclusion

Paclitaxel is a well-characterized and highly effective anti-cancer drug with a clear mechanism of action centered on microtubule stabilization. Dammar-20(21)-en-3,24,25-triol, as a representative of the dammarane triterpenoid class, shows promise as a potential anti-cancer agent. Based on studies of related compounds, its mechanism is likely to involve the induction of apoptosis and cell cycle arrest through pathways distinct from that of paclitaxel.

Further research, including direct comparative studies, is necessary to fully elucidate the efficacy and mechanism of action of Dammar-20(21)-en-3,24,25-triol. The experimental protocols provided in this guide offer a standardized framework for conducting such investigations. The potential for novel mechanisms of action makes dammarane triterpenoids an interesting area for future drug development, potentially for use in combination therapies or for cancers resistant to existing treatments.

References

• 1. Cytotoxic studies of paclitaxel (Taxol) in human tumour cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Item - IC50 Values for Paclitaxel and Analogs in Cytotoxicity Assays with Breast Cancer Cell Lines. - Public Library of Science - Figshare [plos.figshare.com]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis and anti-cancer activity studies of dammarane-type triterpenoid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. 20(S)-25-methoxyl-dammarane-3β, 12β, 20-triol, a novel natural product for prostate cancer therapy: activity in vitro and in vivo and mechanisms of action - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 20(S)-25-methoxyl-dammarane-3beta, 12beta, 20-triol, a novel natural product for prostate cancer therapy: activity in vitro and in vivo and mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Paclitaxel cytotoxicity against human lung cancer cell lines increases with prolonged exposure durations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Two new dammarane-type triterpenoids and other constituents from Gymnosporia diversifolia with anti-inflammatory and cytotoxic activities - RSC Advances (RSC Publishing) [pubs.rsc.org]

Unlocking Synergistic Potential: Dammarane Triterpenoids in Combination Cancer Therapy

A Comparative Guide for Researchers and Drug Development Professionals

The quest for more effective and less toxic cancer therapies has led researchers to explore the synergistic potential of natural compounds in combination with conventional chemotherapeutic agents. Among these, dammarane-type triterpenoids, a class of tetracyclic triterpenes, have garnered significant interest for their promising anti-cancer properties. While direct studies on the synergistic effects of Dammar-20(21)-en-3,24,25-triol with chemotherapeutic agents are limited, extensive research on the closely related compound, 20(S)-25-methoxyl-dammarane-3β, 12β, 20-triol (25-OCH3-PPD) , provides compelling evidence of its ability to potentiate the efficacy of standard chemotherapy drugs.

This guide provides a comprehensive comparison of the synergistic effects of 25-OCH3-PPD with key chemotherapeutic agents, supported by experimental data. It is intended to serve as a valuable resource for researchers, scientists, and drug development professionals investigating novel combination therapies for cancer.

In Vivo Synergistic Efficacy: A Quantitative Leap in Tumor Inhibition

Preclinical studies in prostate cancer xenograft models have demonstrated a remarkable enhancement of anti-tumor activity when 25-OCH3-PPD is combined with standard-of-care chemotherapeutics, taxotere and gemcitabine. The combination therapy has been shown to lead to almost complete tumor regression, a significant improvement over the efficacy of either agent alone.

Treatment Group	Cancer Model	Tumor Growth Inhibition (%)	Reference
Taxotere (15 mg/kg)	Androgen-independent prostate cancer (PC3 xenograft)	69	[1]
25-OCH3-PPD + Taxotere	Androgen-independent prostate cancer (PC3 xenograft)	94	[1]
Gemcitabine	Androgen-independent prostate cancer (PC3 xenograft)	80	[1]
25-OCH3-PPD + Gemcitabine	Androgen-independent prostate cancer (PC3 xenograft)	>96	[1]

Deciphering the Molecular Synergy: Mechanism of Action

The synergistic effects of 25-OCH3-PPD are rooted in its ability to modulate key signaling pathways involved in cancer cell proliferation, survival, and apoptosis. A primary target of 25-OCH3-PPD is the Murine Double Minute 2 (MDM2) oncoprotein , a critical negative regulator of the p53 tumor suppressor.[2][3]

By inhibiting MDM2, 25-OCH3-PPD prevents the degradation of p53, leading to the accumulation of this potent tumor suppressor.[4] Elevated p53 levels, in turn, trigger a cascade of downstream events, including:

• Cell Cycle Arrest: Upregulation of p21Waf1/CIP1, a cyclin-dependent kinase inhibitor, leading to G1 phase cell cycle arrest.[1][2]

• Induction of Apoptosis: Increased expression of pro-apoptotic proteins like Bax and decreased expression of anti-apoptotic proteins like Bcl-2, ultimately leading to the activation of caspases (caspase-3, -8, and -9) and PARP cleavage.[1]

The combination of 25-OCH3-PPD with chemotherapeutic agents that induce DNA damage (like gemcitabine) or stabilize microtubules (like taxotere) creates a multi-pronged attack on cancer cells, overwhelming their survival mechanisms and leading to enhanced apoptosis and tumor regression.

References

• 1. researchgate.net [researchgate.net]
• 2. Natural Product Ginsenoside 25-OCH3-PPD Inhibits Breast Cancer Growth and Metastasis through Down-Regulating MDM2 | PLOS One [journals.plos.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. biorxiv.org [biorxiv.org]

Unveiling the Potential of Dammarane Triterpenoids as PTP1B Inhibitors: A Structure-Activity Relationship Guide

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of dammarane (B1241002) triterpenoids as inhibitors of Protein Tyrosine Phosphatase 1B (PTP1B), a key target in the treatment of type 2 diabetes and obesity. This document summarizes quantitative data on their inhibitory activities, details experimental protocols for assessment, and visualizes key structure-activity relationships and workflows.

Protein Tyrosine Phosphatase 1B (PTP1B) is a critical negative regulator of insulin (B600854) and leptin signaling pathways, making it a prime therapeutic target.[1][2][3] Natural products, particularly dammarane-type triterpenoids, have emerged as a promising class of PTP1B inhibitors.[1][2][4] This guide delves into the structure-activity relationships (SAR) of these compounds, offering a valuable resource for the development of novel and potent PTP1B inhibitors.

Quantitative Comparison of PTP1B Inhibition by Dammarane Triterpenoids

The inhibitory potential of various dammarane triterpenoids against PTP1B has been evaluated, with their efficacy often expressed as the half-maximal inhibitory concentration (IC50). The following table summarizes the IC50 values for a selection of these compounds, highlighting the impact of structural modifications on their inhibitory activity.

Compound Name	Key Structural Features	IC50 (µM) against PTP1B	Source
Gypensapogenin III	Hydroxyl group at C-3	2.34 ± 0.24	[1]
Gypensapogenin IV	Hydroxyl group at C-3	4.26 ± 0.42	[1]
Gypensapogenin D	Hydroxyl group at C-3	7.77 ± 0.85	[1]
Gypensapogenin II	Hydroxyl group at C-3	10.50 ± 1.07	[1]
Gypensapogenin A	Seven-membered A-ring	19.55 ± 1.48	[1]
Gypensapogenin I	Seven-membered A-ring	20.29 ± 2.49	[1]
Gypensapogenin C	24.60 ± 2.28	[1]
Gypensapogenin B	Seven-membered A-ring	29.43 ± 2.48	[1]
Gypensapogenin V	33.90 ± 0.83	[1]
Compound 3 (from Agrimonia pilosa)	0.50 ± 0.06	[5]
Compound 7 (from Agrimonia pilosa)	5.88	[5]
Compound 1 (from Agrimonia pilosa)	13.48	[5]
Compound 2 (from Agrimonia pilosa)	14.98	[5]
Compound 4 (from Agrimonia pilosa)	14.73	[5]
Compound 10 (from Agrimonia pilosa)	14.52	[5]
Compound 11 (from Agrimonia pilosa)	0.10 ± 0.03	[5]
Compound 12 (from Agrimonia pilosa)	1.21	[5]
Perviridisins (various)	Structurally diverse	4.7 to 19.5	[6]

Note: The inhibitory activities can vary based on the specific assay conditions and the source of the enzyme. The positive control used in one study was NaVO4 with an IC50 of 12.65 ± 1.60 µM.[1] Another study used ursolic acid as a positive control with an IC50 of 6.60 µM.[5]

Structure-Activity Relationship (SAR) Insights

The data reveals several key structural features of dammarane triterpenoids that influence their PTP1B inhibitory activity:

• Presence of a Hydroxyl Group at C-3: The presence of a hydroxyl group at the C-3 position appears to be favorable for PTP1B inhibitory activity.[1]

• Electron-Donating Groups on the Side Chain: The strength of PTP1B inhibitory activity has been shown to be related to the presence of electron-donating groups on the side chain.[1][7]

• Aglycones vs. Glycosides: Aglycones (the non-sugar part of a saponin) tend to be more effective PTP1B inhibitors than their corresponding glycosides, suggesting that the sugar moieties may hinder binding to the enzyme's active site.[1]

• Stereochemistry: The configuration at C-20 and C-23 can play an important role in the inhibitory activity.[8]

The following diagram illustrates the general structure of a dammarane triterpenoid (B12794562) and highlights key positions for modification that influence PTP1B inhibition.

Caption: General structure of dammarane triterpenoids and key SAR points for PTP1B inhibition.

Experimental Protocol: In Vitro PTP1B Inhibition Assay

The following is a synthesized protocol for determining the PTP1B inhibitory activity of dammarane triterpenoids using p-nitrophenyl phosphate (B84403) (pNPP) as a substrate. This method is based on protocols described in several research articles.[1][9][10][11]

1. Materials and Reagents:

• Human recombinant PTP1B enzyme

• p-Nitrophenyl phosphate (pNPP)

• Assay buffer (e.g., 50 mM citrate, pH 6.0, 0.1 M NaCl, 1 mM DTT, 1 mM EDTA)[9]

• Test compounds (dammarane triterpenoids) dissolved in a suitable solvent (e.g., DMSO)

• Positive control (e.g., Sodium Orthovanadate (Na3VO4) or Ursolic Acid)

• 96-well microplate

• Microplate reader

2. Assay Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of the PTP1B enzyme in the assay buffer. The final concentration in the assay will typically be low (e.g., 1 µg/mL).[10][11]

  • Prepare a stock solution of pNPP in the assay buffer. The final concentration in the assay is typically in the range of 2-4 mM.[9][11]

  • Prepare serial dilutions of the test compounds and the positive control at various concentrations.

• Enzyme Inhibition Assay:

  • To each well of a 96-well plate, add the following in order:

    • Assay buffer

    • Test compound solution or positive control at desired concentrations.

    • PTP1B enzyme solution.

  • Pre-incubate the mixture at 37°C for a specified time (e.g., 10-30 minutes).[9][11]

  • Initiate the enzymatic reaction by adding the pNPP substrate solution to each well.

  • Incubate the plate at 37°C for a defined period (e.g., 30 minutes).[9][10]

  • Stop the reaction by adding a stop solution (e.g., 1 M NaOH).[9]

• Data Measurement and Analysis:

  • Measure the absorbance of the product, p-nitrophenol, at 405 nm using a microplate reader.[9][11]

  • The percentage of inhibition is calculated using the following formula: % Inhibition = [1 - (Absorbance of test sample - Absorbance of blank) / (Absorbance of control - Absorbance of blank)] * 100

  • The IC50 value, the concentration of the inhibitor required to reduce the enzyme activity by 50%, is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

The following diagram illustrates the general workflow of the PTP1B inhibition assay.

Caption: Workflow of the in vitro PTP1B inhibition assay.

Conclusion

Dammarane triterpenoids represent a valuable scaffold for the design and development of novel PTP1B inhibitors. The structure-activity relationships highlighted in this guide underscore the importance of specific substitutions on the dammarane core for achieving potent inhibitory activity. The provided experimental protocol offers a standardized method for evaluating the efficacy of new synthetic or natural product-derived dammarane triterpenoids. Further investigation into the synthesis of derivatives with optimized structural features holds significant promise for the discovery of new therapeutic agents for diabetes and related metabolic disorders.

References

• 1. New dammarane-type triterpenoids from hydrolyzate of total Gynostemma pentaphyllum saponins with protein tyrosine phosphatase 1B inhibitory activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protein tyrosine phosphatase 1B inhibitory effect by dammarane-type triterpenes from hydrolyzate of total Gynostemma pentaphyllum saponins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Kinetics and molecular docking studies of pimarane-type diterpenes as protein tyrosine phosphatase (PTP1B) inhibitors from Aralia continentalis roots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Two new dammarane-type triterpenoids and other constituents from Gymnosporia diversifolia with anti-inflammatory and cytotoxic activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Structurally diverse dammarane-derived triterpenoids from the twigs of Aglaia perviridis Hiern and their α-glucosidase and PTP1B inhibitory activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Screening of Protein Tyrosine Phosphatase 1B Inhibitors from Actinomycete Extracts Using Recombinant Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Inhibition of protein tyrosine phosphatase (PTP1B) and α-glucosidase by geranylated flavonoids from Paulownia tomentosa - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking Purity: A Comparative Analysis of Natural versus Synthetic Dammar-20(21)-en-3,24,25-triol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the purity of Dammar-20(21)-en-3,24,25-triol derived from natural sources versus synthetic manufacturing. As a triterpenoid (B12794562) with significant therapeutic potential, understanding its purity is critical for reliable and reproducible research in drug development. This document outlines the current state of sourcing, purification, and analytical assessment for this compound, supported by experimental data and protocols.

Introduction to Dammar-20(21)-en-3,24,25-triol

Dammar-20(21)-en-3,24,25-triol is a tetracyclic triterpenoid found in various plant species, notably Walsura robusta and trees of the Dipterocarpaceae family.[1][2] It has garnered scientific interest for its diverse biological activities, including antiviral, anti-inflammatory, and cytotoxic effects.[1] The reliable assessment of its purity is paramount for elucidating its mechanism of action and ensuring the validity of preclinical and clinical studies.

While natural extraction and purification are the predominant methods for obtaining high-purity Dammar-20(21)-en-3,24,25-triol, the potential for total synthesis offers an alternative route to production. This guide benchmarks the purity achievable from natural sources and outlines the analytical standards that a synthetic equivalent would need to meet.

Purity Comparison: Natural vs. Synthetic

The purity of Dammar-20(21)-en-3,24,25-triol is typically assessed using a combination of chromatographic and spectroscopic techniques. High-Performance Liquid Chromatography (HPLC) is the gold standard for quantitative purity assessment, while Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are used for structural confirmation and identification of impurities.

Purity of Natural Dammar-20(21)-en-3,24,25-triol

The isolation and purification of Dammar-20(21)-en-3,24,25-triol from natural sources involves a multi-step process, including extraction, column chromatography, and recrystallization.[1] These methods can yield a final product with very high purity.

Table 1: Achievable Purity of Natural Dammar-20(21)-en-3,24,25-triol

Purification Method	Achievable Purity (%)	Analytical Method	Reference
Column Chromatography	>95%	HPLC	[1]
Semi-preparative HPLC	>98%	HPLC	[1]
Recrystallization	>99%	HPLC	[1]

Purity of Synthetic Dammar-20(21)-en-3,24,25-triol

As of the latest available data, a complete total synthesis of Dammar-20(21)-en-3,24,25-triol has not been widely reported in peer-reviewed literature. The focus of synthetic efforts has been on the creation of derivatives from closely related, naturally occurring dammarane (B1241002) triterpenoids.[3]

Should a total synthesis be established, the purity of the resulting synthetic Dammar-20(21)-en-3,24,25-triol would be evaluated using the same rigorous analytical techniques applied to the natural product. The expected purity for a research-grade synthetic compound would be high, comparable to that of the purified natural product.

Table 2: Expected Purity Profile of Synthetic Dammar-20(21)-en-3,24,25-triol

Analytical Method	Purity Specification	Purpose
HPLC	≥98%	Quantitative assessment of the main component
¹H and ¹³C NMR	Conforms to structure	Structural verification and impurity profile
Mass Spectrometry (e.g., ESI-MS)	Matches theoretical mass	Confirmation of molecular weight
Residual Solvent Analysis (GC-MS)	<0.5%	Detection of organic volatile impurities

Experimental Protocols

Detailed methodologies are crucial for the reproducible assessment of purity. Below are standard protocols for the analysis of Dammar-20(21)-en-3,24,25-triol.

High-Performance Liquid Chromatography (HPLC)

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile (B52724) and water is commonly used. For example, a linear gradient from 60% to 100% acetonitrile over 30 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 205 nm.

• Sample Preparation: Samples are dissolved in methanol (B129727) or acetonitrile to a concentration of 1 mg/mL.

• Quantification: Purity is determined by the area percentage of the main peak relative to the total peak area.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation: A 400 MHz or higher NMR spectrometer.

• Sample Preparation: 5-10 mg of the compound is dissolved in 0.5 mL of deuterated chloroform (B151607) (CDCl₃) or deuterated methanol (CD₃OD).

• Experiments: ¹H NMR and ¹³C NMR spectra are acquired.

• Analysis: The chemical shifts, coupling constants, and integration of the proton signals, along with the chemical shifts of the carbon signals, are compared against established data for Dammar-20(21)-en-3,24,25-triol to confirm its identity and assess for the presence of any impurities.

Mass Spectrometry (MS)

• Instrumentation: An electrospray ionization mass spectrometer (ESI-MS).

• Sample Preparation: The sample is dissolved in methanol or acetonitrile and introduced into the mass spectrometer via direct infusion or coupled with an HPLC system.

• Analysis: The mass-to-charge ratio (m/z) of the molecular ion is determined and compared to the theoretical mass of Dammar-20(21)-en-3,24,25-triol (C₃₀H₅₂O₃, molecular weight: 460.73 g/mol ).

Visualizing Experimental Workflows and Biological Pathways

Experimental Workflow for Purity Analysis

The following diagram illustrates the general workflow for the purification and purity assessment of naturally sourced Dammar-20(21)-en-3,24,25-triol.

Caption: Workflow for the purification and purity analysis of natural Dammar-20(21)-en-3,24,25-triol.

Postulated Anti-Inflammatory Signaling Pathway

Dammar-20(21)-en-3,24,25-triol has been reported to possess anti-inflammatory properties, including the ability to reduce the expression of pro-inflammatory cytokines.[1] The diagram below illustrates a simplified, hypothetical signaling pathway that could be modulated by this compound.

Caption: A hypothetical anti-inflammatory signaling pathway modulated by Dammar-20(21)-en-3,24,25-triol.

Conclusion

The purity of Dammar-20(21)-en-3,24,25-triol is a critical parameter for its development as a therapeutic agent. Currently, highly pure (>99%) material is obtainable from natural sources through rigorous purification protocols. While a direct comparison with a synthetic counterpart is not yet feasible due to the lack of an established total synthesis, the analytical methods outlined in this guide provide a robust framework for the quality control of this promising natural product, regardless of its origin. For researchers, ensuring the purity and structural integrity of Dammar-20(21)-en-3,24,25-triol through these validated methods is essential for generating reliable and translatable scientific data.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Synthesis and biological evaluation of (20S,24R)-epoxy-dammarane-3β,12β,25-triol derivatives as α-glucosidase and PTP1B inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Prudent Disposal of Dammar-20(21)-en-3,24,25-triol in a Laboratory Setting

I. Pre-Disposal Evaluation

Before initiating any disposal procedure, a thorough evaluation of the waste stream is essential. This involves identifying all constituents of the waste, including Dammar-20(21)-en-3,24,25-triol, any solvents used, and potential reaction byproducts. The physical state of the waste (solid, liquid, or mixed-phase) will also dictate the appropriate disposal pathway.

II. General Disposal Procedures

Given that Dammar-20(21)-en-3,24,25-triol is a triterpenoid, a class of organic compounds, its disposal will likely follow protocols for organic chemical waste. It is imperative to avoid mixing different waste streams to prevent unintended reactions and to facilitate proper disposal.

Solid Waste:

• Pure Compound: Unused or expired solid Dammar-20(21)-en-3,24,25-triol should be collected in a clearly labeled, sealed container designated for solid chemical waste.

• Contaminated Materials: Items such as gloves, weighing paper, and pipette tips that have come into contact with the compound should be collected in a designated, lined container for chemically contaminated solid waste.[1]

Liquid Waste:

• Solutions: Solutions containing Dammar-20(21)-en-3,24,25-triol should be collected in a compatible, leak-proof container. It is crucial to segregate halogenated and non-halogenated solvent waste streams.[1] The container must be clearly labeled with all chemical constituents and their approximate concentrations.

• Aqueous Solutions: While some aqueous solutions of non-hazardous chemicals may be suitable for drain disposal after neutralization, this should not be assumed for Dammar-20(21)-en-3,24,25-triol without explicit approval from your institution's EHS department.[2] Generally, aqueous waste containing organic compounds should be collected for chemical waste disposal.

Empty Containers:

• Original containers of Dammar-20(21)-en-3,24,25-triol should be triple-rinsed with a suitable solvent.[1][3] The rinsate must be collected and disposed of as hazardous waste.[3] After thorough cleaning, the defaced container may be disposed of as regular laboratory glass or plastic waste, in accordance with institutional policy.

III. Quantitative Data

No specific quantitative data for the disposal of Dammar-20(21)-en-3,24,25-triol, such as concentration limits for drain disposal or specific containerization requirements, were found in the available resources. In the absence of such data, a conservative approach of treating all waste containing this compound as chemical waste is recommended.

Data Point	Recommendation
Concentration Limits	Assume no safe concentration for drain disposal unless specified by your EHS department.
Container Type	Use chemically resistant containers (e.g., glass or polyethylene) appropriate for the solvent and waste type.
Labeling	Clearly label all waste containers with the full chemical name and any other components.

IV. Experimental Protocols Cited

No experimental protocols for the disposal of Dammar-20(21)-en-3,24,25-triol were found. The disposal procedures outlined here are based on general chemical waste guidelines.

V. Disposal Workflow

The following diagram illustrates a general workflow for the proper disposal of Dammar-20(21)-en-3,24,25-triol waste in a laboratory setting.

Disposal workflow for Dammar-20(21)-en-3,24,25-triol waste.

Disclaimer: This information is intended as a general guide. Always consult the specific Safety Data Sheet (SDS) for any chemical and follow all local, state, and federal regulations, as well as your institution's specific waste disposal policies. If an SDS is not available, consult with your institution's Environmental Health and Safety (EHS) department for guidance. Never dispose of chemical waste down the drain or in the regular trash without explicit authorization.

References

• 1. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 2. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]
• 3. rtong.people.ust.hk [rtong.people.ust.hk]

Personal protective equipment for handling Dammar-20(21)-en-3,24,25-triol

Essential Safety and Handling Guide for Dammar-20(21)-en-3,24,25-triol

For Researchers, Scientists, and Drug Development Professionals

I. Personal Protective Equipment (PPE)

The primary objective when handling Dammar-20(21)-en-3,24,25-triol is to prevent inhalation of dust and to avoid skin and eye contact. The following table summarizes the recommended PPE.

Protection Type	Specific PPE	Standard/Specification	Purpose
Eye Protection	Safety glasses with side shields or goggles	ANSI Z87.1	To protect eyes from airborne particles.
Hand Protection	Nitrile gloves	ASTM D6319	To prevent skin contact.
Body Protection	Laboratory coat	---	To protect skin and clothing from contamination.
Respiratory Protection	N95 respirator or equivalent	NIOSH-approved	Recommended when handling larger quantities or when there is a potential for dust generation.

II. Operational Plan: Safe Handling Procedures

Adherence to a strict operational protocol is essential for minimizing risk during the handling of Dammar-20(21)-en-3,24,25-triol.

A. Engineering Controls:

• Ventilation: All handling of the powdered compound should be conducted in a well-ventilated area.

• Fume Hood: For procedures that may generate significant amounts of dust, such as weighing or transferring large quantities, a chemical fume hood is recommended.

B. Step-by-Step Handling Protocol:

• Preparation:

  • Ensure the work area is clean and uncluttered.

  • Assemble all necessary equipment and materials before handling the compound.

  • Don the appropriate PPE as outlined in the table above.

• Weighing and Transfer:

  • Perform weighing and transferring of the powder in a chemical fume hood or a designated area with minimal air currents to prevent dust dispersal.

  • Use a spatula or other appropriate tool to handle the powder. Avoid scooping actions that could create airborne dust.

  • Close the container immediately after use.

• General Laboratory Practice:

  • Avoid eating, drinking, or smoking in the laboratory.

  • Wash hands thoroughly with soap and water after handling the compound and before leaving the laboratory.

  • Label all containers with the chemical name and any known hazards.

III. Disposal Plan

As Dammar-20(21)-en-3,24,25-triol is not classified as a hazardous substance, disposal is generally straightforward but must be done responsibly.

A. Waste Categorization:

• Solid Waste: Unused or contaminated solid Dammar-20(21)-en-3,24,25-triol, as well as contaminated consumables (e.g., weigh boats, paper towels).

• Liquid Waste: Solutions containing Dammar-20(21)-en-3,24,25-triol.

• Sharps Waste: Contaminated needles, scalpels, or other sharp objects.

B. Disposal Procedures:

Waste Type	Disposal Method	Guidelines
Solid Waste	Dispose of in the regular laboratory trash.	For larger quantities, consult your institution's environmental health and safety (EHS) office.
Liquid Waste	Dispose of down the drain with copious amounts of water.	Check with your local regulations and institutional EHS guidelines, as some jurisdictions may have specific rules for chemical disposal in wastewater.
Contaminated PPE	Dispose of in the regular laboratory trash.	---
Empty Containers	Rinse with a suitable solvent, allow to dry, and dispose of in the regular trash.	Deface the label to prevent misuse.

IV. Emergency Procedures

In the event of accidental exposure, follow these immediate steps:

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids occasionally. Seek medical attention if irritation persists.
Skin Contact	Wash the affected area with soap and water. Remove contaminated clothing. Seek medical attention if irritation develops.
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention if symptoms persist.
Ingestion	Do not induce vomiting. Give large amounts of water to drink. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for safely handling Dammar-20(21)-en-3,24,25-triol in a laboratory setting.

Caption: Workflow for Safe Handling and Disposal of Dammar-20(21)-en-3,24,25-triol.